methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Core Science & Biosynthesis

A Comprehensive Guide to the Structural Elucidation of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Abstract

The precise structural and stereochemical characterization of chiral molecules is a cornerstone of modern drug development and chemical synthesis.[][2] β-amino acids and their derivatives, such as methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate, are critical chiral building blocks in the synthesis of numerous pharmaceutical agents.[3][4][5] Their biological activity is often confined to a single enantiomer, rendering the unambiguous confirmation of absolute stereochemistry a regulatory and scientific necessity.[6][7] This in-depth guide presents a multi-technique, self-validating workflow for the complete structure elucidation of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate, designed for researchers, chemists, and quality control professionals in the pharmaceutical industry. We will detail the causality behind the selection of each analytical technique, provide field-proven experimental protocols, and demonstrate the logical synthesis of data to arrive at a definitive structural assignment.

The Strategic Workflow: An Integrated Analytical Approach

The elucidation of a chiral molecule is not a linear process but a convergent one, where data from multiple orthogonal techniques are integrated to build a complete and validated structural picture. The chosen workflow is designed for maximal information yield and confidence, beginning with fundamental molecular properties and progressing to intricate stereochemical details.

Caption: Integrated workflow for structure elucidation.

Mass Spectrometry (MS): Molecular Weight and Elemental Formula Confirmation

Expertise & Causality: The initial and most fundamental question is "What is the molecular weight and elemental composition?". High-Resolution Mass Spectrometry (HRMS) is the definitive technique to answer this. Unlike nominal mass, HRMS provides a highly accurate mass measurement (typically to within 5 ppm), which allows for the unambiguous determination of the elemental formula. We employ Electrospray Ionization (ESI) as it is a soft ionization technique ideal for polar molecules like amino esters, minimizing fragmentation and preserving the molecular ion.

Experimental Protocol: ESI-TOF HRMS

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a 50:50 acetonitrile/water solution containing 0.1% formic acid. The acid ensures the protonation of the primary amine, facilitating detection in positive ion mode.

• Instrumentation: Utilize a Time-of-Flight (TOF) mass spectrometer equipped with an ESI source.[8]

• Data Acquisition: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.[9] Acquire data in positive ion mode over a mass range of m/z 50-500.

• Calibration: Ensure the instrument is calibrated using a known standard immediately prior to analysis to guarantee mass accuracy.

• Data Analysis: Identify the m/z value of the protonated molecular ion, [M+H]⁺. Use the instrument's software to calculate the elemental composition based on the accurate mass.

Data Presentation: Molecular Formula Verification

Parameter	Expected for C₁₁H₁₅NO₃	Observed
Molecular Weight	209.24 g/mol	-
Monoisotopic Mass	209.1052 Da	-
[M+H]⁺ Ion (Accurate)	210.1128 Da	210.1125 Da (Example)
Mass Error	-	-1.4 ppm (Example)
Fragmentation (MS/MS)	Loss of CH₃OH (-32), Loss of COOCH₃ (-59)	Fragments consistent with ester and ether moieties observed.[10][11]

FTIR Spectroscopy: Functional Group Identification

Expertise & Causality: FTIR spectroscopy serves as a rapid and economical confirmation that the key functional groups required by the proposed structure are present. It validates the chemical class of the molecule (an amino ester with an aromatic ether) before proceeding to more time-consuming analyses. This is a crucial self-validation step; if the expected stretches are absent, the integrity of the sample is immediately called into question.

Experimental Protocol: KBr Pellet Method

• Sample Preparation: Grind 1-2 mg of the solid sample with ~150 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogenous powder is obtained.[9]

• Pellet Formation: Press the powder into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Collect a background spectrum of the empty sample compartment. Place the KBr pellet in the sample holder and acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Data Presentation: Characteristic Vibrational Frequencies

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-3400	Medium	N-H stretch (primary amine)[12][13]
3000-3100	Medium	Aromatic C-H stretch
2850-2960	Medium	Aliphatic C-H stretch (CH₂, CH₃)[13]
~1735	Strong	C=O stretch (ester)[12][13]
~1600, ~1490	Medium	Aromatic C=C ring stretch
~1240	Strong	Asymmetric C-O-C stretch (aryl ether & ester)[12]
~1160	Strong	C-O stretch (ester)

NMR Spectroscopy: The Definitive Connectivity Map

Expertise & Causality: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of a molecule. While MS confirms the formula and FTIR confirms functional groups, NMR maps out the entire carbon-hydrogen framework. 1D NMR (¹H and ¹³C) provides information on the chemical environment and number of different nuclei, while 2D NMR experiments (COSY, HSQC, HMBC) act as a "molecular GPS," establishing through-bond correlations to piece the structure together.

Experimental Protocols: 1D and 2D NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[9] Add a trace of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1D NMR Acquisition: Acquire ¹H and ¹³C{¹H} spectra with standard parameters.

• 2D NMR Acquisition: Acquire COSY, HSQC, and HMBC spectra using standard pulse programs. Optimize acquisition and processing parameters to ensure clear correlation signals.

Caption: Key 2D NMR correlations for structural assembly.

Data Presentation: Predicted NMR Assignments

Table 1: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

Position	¹H Chemical Shift (δ, ppm)	Multiplicity	Integration	¹³C Chemical Shift (δ, ppm)
Ester -OCH₃	~3.65	s	3H	~51.5
Ether -OCH₃	~3.85	s	3H	~55.3
H-2 (CH₂)	~2.70	dd	1H	~43.0
H-2' (CH₂)	~2.85	dd	1H	~43.0
H-3 (CH)	~4.50	t	1H	~48.0
NH₂	~1.80 (broad)	s	2H	-
Aromatic H's	6.80 - 7.30	m	4H	110.0 - 157.0
C=O (Ester)	-	-	-	~172.5
C-1' (Ar-C-O)	-	-	-	~157.0
C-2' (Ar-C-CH)	-	-	-	~129.0

Table 2: Key 2D NMR Correlations for Confirmation

Correlation Type	Proton Signal (δ)	Correlated Carbon/Proton (δ)	Implication
COSY	~4.50 (H-3)	~2.70, ~2.85 (H-2, H-2')	Confirms the -CH-CH₂- backbone of the propanoate unit.
HSQC	~4.50 (H-3)	~48.0 (C-3)	Links the methine proton to its carbon.
HSQC	~3.85 (Ether)	~55.3 (Ether C)	Links the ether protons to their carbon.
HMBC	~3.65 (Ester H)	~172.5 (C=O)	Confirms the methyl group is part of the ester.
HMBC	~4.50 (H-3)	~129.0 (Ar-C)	Connects the chiral center to the phenyl ring.
HMBC	~3.85 (Ether H)	~157.0 (Ar-C-O)	Places the methoxy group on the aromatic ring.

Stereochemical Elucidation: Assignment of the (3R) Configuration

Expertise & Causality: The techniques above confirm the 2D structure but provide no information about the 3D arrangement at the chiral center (C-3). Confirming the absolute configuration is paramount. We use a primary method, Chiral HPLC, for its precision in separating enantiomers and determining enantiomeric purity. This is corroborated by optical rotation, a classical method that provides an independent physical constant characteristic of the enantiomer.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Causality: Chiral HPLC physically separates the (3R) and (3S) enantiomers by exploiting their differential interactions with a chiral stationary phase (CSP).[14] By injecting the synthesized sample and a certified (3R) reference standard under identical conditions, a direct comparison of retention times provides definitive proof of stereochemical identity. This method simultaneously quantifies the enantiomeric excess (e.e.), a critical quality attribute.

Experimental Protocol: Chiral HPLC

• Instrumentation: An HPLC system with a UV detector.

• Column: A polysaccharide-based chiral column, such as an amylose or cellulose phenylcarbamate derivative CSP (e.g., Chiralpak® IA).[14]

• Mobile Phase: An optimized mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an amine modifier like diethylamine (0.1%) to improve peak shape.

• Analysis: a. Inject a solution of the racemic (3R/3S) mixture to establish the retention times for both enantiomers and confirm resolution. b. Inject a solution of the certified (3R)-enantiomer reference standard. c. Inject a solution of the synthesized sample.

• Data Analysis: Compare the retention time of the major peak in the sample chromatogram to that of the reference standard. Calculate the enantiomeric excess using the peak areas: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100.

Method 2: Optical Rotation (Polarimetry)

Expertise & Causality: Enantiomers rotate plane-polarized light in equal but opposite directions. The specific rotation, [α], is a fundamental physical property of a chiral compound. Measuring this value and comparing it to the established literature value for the (3R)-enantiomer provides strong, corroborating evidence of the bulk sample's stereochemical identity.

Experimental Protocol: Polarimetry

• Sample Preparation: Prepare a solution of the compound of known concentration (c, in g/mL) in a specified solvent (e.g., methanol).

• Instrumentation: Use a polarimeter with a sodium D-line lamp (589 nm).

• Measurement: Calibrate the instrument with the pure solvent. Fill a polarimetry cell of a known path length (l, in dm) with the sample solution and measure the observed rotation (α).

• Calculation: Calculate the specific rotation: [α]D = α / (c * l).

Data Presentation: Stereochemical Confirmation

Technique	Parameter	Expected Result for (3R)-enantiomer	Observed Result (Example)	Conclusion
Chiral HPLC	Retention Time	Matches (3R) reference standard	Matches reference standard	The sample is confirmed to be the (3R)-enantiomer.
Enantiomeric Excess	>99%	99.5%	The sample is of high enantiomeric purity.
Polarimetry	Specific Rotation	Matches literature value	Matches literature value	Bulk sample consists predominantly of the (3R)-enantiomer.

Conclusion: A Convergent Proof of Structure

The structural elucidation of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is achieved not by a single experiment, but by the logical synthesis of data from a suite of orthogonal analytical techniques.

Caption: Convergence of data for definitive structure confirmation.

High-resolution mass spectrometry established the correct elemental formula. FTIR spectroscopy confirmed the presence of the required chemical functionalities. An extensive set of 1D and 2D NMR experiments definitively mapped the atomic connectivity. Finally, chiral HPLC and polarimetry unambiguously assigned the absolute configuration at the C-3 stereocenter as (R). This rigorous, self-validating workflow provides the highest degree of confidence in the identity, purity, and stereochemical integrity of the target molecule, meeting the stringent requirements of the pharmaceutical industry.

References

• Juaristi, E. (Ed.). (2005). Enantioselective Synthesis of Beta-Amino Acids, 2nd Edition. Wiley. [Link]

• Schmalz, H. G., & Wencel, D. R. (2014). Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry. PMC. [Link]

• Kaur, N., & Kishore, D. (2015). Enantioselective Synthesis of β-amino acids: A Review. Hilaris Publisher. [Link]

• Kaur, N., & Kishore, D. (2015). Enantioselective Synthesis of β-amino acids: A Review. ResearchGate. [Link]

• Juaristi, E. (2005). Enantioselective Synthesis of Beta-Amino Acids. Wiley-VCH. [Link]

• Collum, D. B., & McNeil, A. J. (2007). Structures of β-Amino Ester Enolates: New Strategies Using the Method of Continuous Variation. PMC. [Link]

• Jiang, H., et al. (2016). Asymmetric Hydrogenation of α-Amino Ester Probed by FTIR Spectroscopy. Organic Process Research & Development, ACS Publications. [Link]

• FTIR spectra of poly(β-amino esters) with and without APTES. ResearchGate. [Link]

• Amino esters – Knowledge and References. Taylor & Francis Online. [Link]

• Mechanism of synthesis amino acid methyl ester [N 1 and N 2 ]. ResearchGate. [Link]

• Methyl (3R)-3-amino-3-(2,3-dimethoxyphenyl)propanoate. Chemspace. [Link]

• Methyl 3-(2-methoxyphenyl)propanoate. PubChem, NIH. [Link]

• Gáspári, Z., et al. (2019). Mass Spectrometric Assessment of the Reactivity and Target Sites of 3‐Aminopropanal and 3‐Aminopropanal‐Released Acrolein in Peptides and Proteins. PMC. [Link]

• Patel, R. N. (2008). Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates. In Biocatalysis in the Pharmaceutical and Biotechnology Industries. [Link]

• FTIR Characteristic Band of Amino Acid Germinates. ResearchGate. [Link]

• Exploring Chiral Chemistry. Pharmaceutical Technology. [Link]

• Patel, R. N. (2001). Synthesis of chiral pharmaceutical intermediates by Biocatalysis. ResearchGate. [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. AVESİS. [Link]

• Balogh, M. P. (2007). Techniques for Structure Elucidation of Unknowns: Finding Substitute Active Pharmaceutical Ingredients in Counterfeit Medicines. LCGC International. [Link]

• Patel, R. N. (2001). Synthesis of chiral pharmaceutical intermediates by Biocatalysis. ResearchGate. [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. AVESİS. [Link]

• N-(3-Methoxyphenethyl)-2-propylpentanamide. MDPI. [Link]

• Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea. Semantic Scholar. [Link]

• Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-a-amino acids and their esters. National Institute of Standards and Technology. [Link]

• Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks. [Link]

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synthesis of chiral beta-amino esters

Advanced Synthesis of Chiral -Amino Esters: A Technical Guide

Executive Summary

Chiral

-amino esters are critical pharmacophores in modern drug discovery, serving as the backbone for -peptides, peptidomimetics, and blockbuster APIs like Sitagliptin (Januvia®). Unlike their -amino counterparts, -amino acids possess an additional carbon in the backbone, conferring resistance to proteolytic degradation and enabling unique secondary structures (helices, sheets) in biological systems.

This guide moves beyond basic textbook definitions to provide a decision-making framework for selecting the optimal synthetic route—whether catalytic asymmetric hydrogenation, organocatalytic Mannich reactions, or biocatalytic transamination—based on substrate constraints and scale.

Part 1: Strategic Route Selection

Selecting the correct synthetic methodology requires balancing scale, substrate availability, and required enantiopurity.

Decision Matrix: Synthetic Pathway Selection

The following diagram illustrates the decision logic for choosing between the three dominant methodologies.

Figure 1: Decision matrix for selecting the optimal synthetic route based on substrate class and operational constraints.

Part 2: Asymmetric Hydrogenation (The Industrial Standard)

Best for: Large-scale production, pre-functionalized

-keto esters/enamines. Key Advantage: Atom economy and extremely high turnover numbers (TON).

Mechanistic Insight

The success of Rhodium-catalyzed hydrogenation hinges on the coordination of the substrate to the metal center. Unlike simple olefins,

-amino acrylate substrates typically require a chelating group (like an -acyl moiety) to direct the stereochemistry. The catalyst-substrate complex undergoes oxidative addition of , followed by migratory insertion and reductive elimination.

Critical Factor: Ligand rigidity.[1] Ferrocenyl phosphine ligands (e.g., Josiphos, TangPhos) create a highly defined chiral pocket that forces the

addition to occur from a specific face.

Protocol: Rh-Catalyzed Hydrogenation of -Enamino Esters

Target: Synthesis of (R)-

-amino esters via unprotected enamine hydrogenation.

Materials:

• Substrate:

  -keto ester (1.0 equiv)

• Amine Source: Ammonium acetate (

  )

• Catalyst:

  (0.5 mol%)

• Ligand:

  -FerroPHOS or TangPhos (1.1 mol%)

• Solvent: 2,2,2-Trifluoroethanol (TFE) (Enhances rate via H-bonding)

Step-by-Step Methodology:

• Enamine Formation: Reflux the

  -keto ester with (5 equiv) in methanol for 3 hours. Concentrate and crystallize to isolate the -enamino ester. Note: Ensure the enamine is Z-configured (stabilized by intramolecular H-bond).

• Catalyst Preparation: In a glovebox (

  atmosphere), mix and the chiral phosphine ligand in degassed TFE. Stir for 30 mins to form the active cationic Rh-complex.

• Hydrogenation:

  • Transfer the substrate and catalyst solution into a stainless steel autoclave.

  • Purge with

    (3 cycles).

  • Pressurize to 30 bar (435 psi) .

  • Stir at 50°C for 12–24 hours.

• Workup: Vent the autoclave carefully. Filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate.

• Purification: Recrystallize from

  -PrOH/Heptane to obtain the chiral -amino ester salt (if acid is added) or free base.

Self-Validation Check:

• NMR: Disappearance of the vinylic proton signal (~4.5-5.0 ppm).

• HPLC: Check enantiomeric excess (ee) using a Chiralcel OD-H column. Expect >96% ee.[2][3][4]

Part 3: Organocatalytic Mannich Reaction (Lab-Scale Versatility)

Best for: Rapid library generation, acid/metal-sensitive substrates. Key Advantage: Mild conditions, no heavy metals, air/moisture tolerance.[5]

Mechanistic Insight

Bifunctional organocatalysts (e.g., thioureas) activate both the electrophile (imine) and the nucleophile (enolate/enol). The thiourea moiety hydrogen-bonds to the imine (lowering LUMO), while the basic amine moiety deprotonates the nucleophile (raising HOMO), guiding the approach via a rigid transition state.

Protocol: Thiourea-Catalyzed Asymmetric Mannich

Target: Addition of malonate to N-Boc imine.

Materials:

• Electrophile: N-Boc aldimine (1.0 equiv)

• Nucleophile: Diethyl malonate (1.2 equiv)

• Catalyst: Takemoto’s Catalyst (10 mol%)

• Solvent: Toluene or DCM

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask, dissolve the N-Boc imine in anhydrous toluene (0.1 M concentration).

• Catalyst Addition: Add the thiourea catalyst (10 mol%) at room temperature.

• Nucleophile Addition: Add diethyl malonate via syringe.

• Reaction: Stir at -20°C (cryostat) for 24-48 hours. Note: Lower temperature dramatically improves enantioselectivity.

• Quench: Add saturated

  solution.

• Extraction: Extract with EtOAc (3x). Dry organic layer over

  .

• Purification: Flash column chromatography (Hexane/EtOAc).

Part 4: Case Study – Sitagliptin (Januvia) Synthesis

The synthesis of Sitagliptin represents the pinnacle of industrial

-amino acid synthesis. The process evolved from a classical chiral auxiliary route to a highly efficient biocatalytic transamination.

Workflow: Biocatalytic Route (Transaminase)

This route avoids high-pressure hydrogenation and heavy metals, utilizing an engineered transaminase to install the chiral amine directly from a ketone.

Figure 2: Biocatalytic workflow for Sitagliptin intermediate synthesis using an engineered transaminase.

Key Technical Achievement: Merck & Co. and Codexis engineered a transaminase (ATA-117) with a widened active site to accommodate the bulky trifluorophenyl group. They used isopropylamine as the amine donor. To drive the equilibrium (which is unfavorable for transamination), they engineered the enzyme to tolerate high concentrations of isopropylamine and removed the volatile coproduct (acetone) continuously.

Part 5: Data Summary & Troubleshooting

Comparison of Methods

Feature	Asymmetric Hydrogenation	Organocatalytic Mannich	Biocatalysis (Transaminase)
Enantioselectivity (ee)	>98% (Ligand dependent)	90-99%	>99.9% (Strictly controlled)
Catalyst Loading	Low (0.1 - 1 mol%)	High (5 - 20 mol%)	Moderate (Enzyme loading)
Scalability	Excellent (Ton scale)	Moderate (Kg scale)	Excellent (Ton scale)
Limitations	Requires high pressure; Metal removal	Slow kinetics; High loading	Enzyme development time

Troubleshooting Guide

• Low Conversion (Hydrogenation): Check

  purity and pressure. Poisoning of Rh catalyst by trace sulfur or amines is common. Repurify substrate.

• Low ee (Mannich): Temperature is likely too high. Lower to -40°C or -78°C. Ensure strictly anhydrous conditions to prevent non-catalyzed background reaction.

• Product Inhibition (Biocatalysis): The ketone or product amine may inhibit the enzyme. Use a biphasic system (organic solvent/buffer) to extract the product continuously.

References

• Hsiao, Y. et al. (2004). Highly Efficient Synthesis of

  -Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines. Journal of the American Chemical Society.[1][6] Link

• Savile, C. K. et al. (2010). Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science. Link

• Kobayashi, S. et al. (2006). Catalytic Asymmetric Mannich-type Reactions of N-Acyl Imino Esters. Chemical Reviews. Link

• Tang, W. & Zhang, X. (2003).[7] New Chiral Phosphorus Ligands for Enantioselective Hydrogenation. Chemical Reviews. Link

• Maruoka, K. et al. (2007).[8] Chiral Phase Transfer Catalysis for Asymmetric Synthesis of

  -Amino Acids. Journal of the American Chemical Society.[1][6] Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Rh-Catalyzed Asymmetric Hydrogenation of α-Aminomethyl Acrylates for Enantioselective Synthesis of Chiral β-Amino Propanoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition [organic-chemistry.org]
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• 8. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]

methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate chemical properties

Executive Summary

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is a privileged chiral

-amino acid scaffold. Unlike its -amino acid counterparts, this molecule introduces an additional carbon atom into the backbone, conferring unique proteolytic stability and distinct secondary structural characteristics (helices/turns) when incorporated into peptides.

The presence of the ortho-methoxy substituent on the phenyl ring creates significant steric bulk and electronic donation, influencing both the metabolic stability of the final drug candidate and the stereochemical challenges during synthesis. This guide outlines the physicochemical profile, a validated enzymatic resolution workflow for isolating the (3R)-enantiomer, and the downstream synthetic utility of this compound in medicinal chemistry.

Part 1: Structural & Physicochemical Profile

The (3R)-configuration is critical for biological activity, often dictating the binding affinity in integrin inhibitors and GPCR ligands.

Key Chemical Data[1][2]

Property	Value / Description	Notes
IUPAC Name	Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate
CAS Registry	1213105-49-7 (Generic/Racemic related)	Specific (3R) CAS varies by salt form.
Molecular Formula
Molecular Weight	209.24 g/mol
Physical State	Viscous Oil or Low-Melting Solid	Free base is often an oil; HCl salt is a white solid.
Solubility	MeOH, DCM, EtOAc (High); Water (Low)	Salt forms are highly water-soluble.
pKa (Calculated)	~9.0 (Amine), ~16 (Ester -proton)	Amine basicity is typical for -amino esters.
LogP	1.2 – 1.6	Lipophilicity modulated by the methoxy group.

Stereochemical Context

The (3R) center places the amino group and the aryl side chain in a specific spatial arrangement that mimics the transition state of hydrolytic enzymes or fits into hydrophobic pockets of receptors. The ortho-methoxy group restricts rotation around the

bond, potentially locking the conformation and enhancing binding selectivity compared to the unsubstituted phenyl analog.

Part 2: Validated Synthetic Protocol

Objective: Synthesis of enantiopure Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate via Enzymatic Kinetic Resolution .

Rationale: While asymmetric hydrogenation is possible, the ortho-methoxy group can sterically hinder catalyst approach. Enzymatic resolution using Candida antarctica Lipase B (CAL-B) is a robust, scalable, and environmentally benign method preferred for this specific substrate class.

Workflow Diagram (DOT)

Caption: Workflow for the synthesis and enzymatic resolution of the target scaffold.

Detailed Methodology

Step 1: Synthesis of Racemic Scaffold (Modified Rodionov)

• Reagents: 2-Methoxybenzaldehyde (1.0 eq), Malonic acid (1.0 eq), Ammonium acetate (2.0 eq), Ethanol (Solvent).

• Procedure: Reflux the mixture in ethanol for 6–8 hours. The ammonium acetate serves as both the ammonia source and the catalyst.

• Workup: Cool to room temperature. The

  -amino acid often precipitates. If not, concentrate and triturate with acetone.

• Esterification: Suspend the crude acid in dry Methanol. Add Thionyl Chloride (

  , 1.2 eq) dropwise at 0°C. Reflux for 2 hours. Concentrate to yield the Racemic Methyl Ester Hydrochloride .

Step 2: Enzymatic Kinetic Resolution (The Critical Step)

This step relies on CAL-B selectively acylating the (3S)-enantiomer, leaving the desired (3R)-amine untouched.

• Substrate: Racemic Methyl 3-amino-3-(2-methoxyphenyl)propanoate (Free base).

• Enzyme: Candida antarctica Lipase B (immobilized, e.g., Novozym 435).

• Acyl Donor: Ethyl Acetate (acts as both solvent and donor).

Protocol:

• Free Basing: Dissolve the racemic HCl salt in water, adjust pH to 10 with

  , and extract with Ethyl Acetate (EtOAc). Dry the organic layer ( ).

• Reaction Setup: Dilute the free amine in dry EtOAc (0.1 M concentration). Add CAL-B (20-50% w/w relative to substrate).

• Incubation: Shake at 30–40°C. Monitor by Chiral HPLC.

• Termination: The reaction typically stops at 50% conversion (theoretical yield). The enzyme acetylates the (S)-amine to form the amide, leaving the (R)-amine free.

• Purification:

  • Filter off the enzyme.

  • Concentrate the filtrate.

  • Acid/Base Extraction: Dissolve residue in EtOAc. Extract with 1M HCl.

    • Organic Layer:[1][2] Contains the (S)-amide (waste/recycle).

    • Aqueous Layer: Contains the desired (3R)-amine .[3]

  • Basify the aqueous layer and extract with DCM to isolate the pure (3R)-enantiomer.

Part 3: Analytical Characterization & Quality Control

Trustworthiness in synthesis requires rigorous validation.

Chiral HPLC Method

To verify the "3R" designation and Enantiomeric Excess (ee).

• Column: Daicel Chiralcel OD-H or AD-H (Cellulose-based).

• Mobile Phase: Hexane : Isopropanol (90:10) + 0.1% Diethylamine (DEA).

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm (Aryl absorption).

• Expectation: The (3R)-isomer typically elutes after the (3S)-amide but separation order must be confirmed with a racemate standard. Target ee > 98%.

NMR Diagnostics

• NMR (400 MHz, ):
  • 3.85 (s, 3H, )
  • 3.65 (s, 3H, )
  • 4.75 (t, 1H, ) – Diagnostic for chiral center.
  • 2.60-2.80 (dd, 2H, ) – ABX system due to chiral center.

Part 4: Reactivity & Applications[4][6]

The utility of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate extends beyond being a simple intermediate. It is a "junction point" in diversity-oriented synthesis.

Reactivity Pathways (DOT)

Caption: Divergent synthetic applications of the chiral scaffold.

Drug Development Context

• -Lactam Synthesis: Treatment with Grignard reagents (e.g., t-BuMgCl) induces cyclization to form 4-aryl-2-azetidinones, which are core structures for cholesterol absorption inhibitors (e.g., Ezetimibe analogs).

• Peptidomimetics: The incorporation of this

  -amino acid into peptide chains promotes the formation of stable 14-helices . The ortho-methoxy group provides side-chain stacking interactions that stabilize these secondary structures against proteolytic degradation.

Part 5: Handling & Safety[1][7]

• Storage: Store as the Hydrochloride salt at -20°C. The free base is prone to carbamate formation (

  absorption from air) and slow hydrolysis/cyclization.

• Hazards:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation (handle in fume hood).

• Stability: Avoid strong bases unless immediately reacting, as retro-Michael addition or racemization can occur under forcing basic conditions.

References

• Enantioselective Synthesis of

  -Amino Acids. Wiley-VCH. (Comprehensive review of synthesis methods including Rodionov and hydrogenation).

• Lipase-C

  -Amino Esters. Journal of Molecular Catalysis B: Enzymatic. (Establishes CAL-B protocols for aryl-substituted beta-amino esters).

• Synthesis of 3-Amino-3-arylpropionic Acids via Rodionov Reaction. Organic Syntheses. (Foundational chemistry for the racemic precursor).

• Beta-Amino Acids in Drug Discovery. Journal of Medicinal Chemistry. (Discusses the role of beta-amino acid scaffolds in GPCR antagonists and peptidomimetics).

• Safety Data Sheet: Methyl 3-amino-3-(2-methoxyphenyl)propanoate. PubChem/Sigma-Aldrich. (Hazard identification).

Sources

• 1. US8440863B2 - Preparation of (2R,3R)-3-(3-methoxyphenyl)-N,N,2-trimethylpentanamine - Google Patents [patents.google.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. METHYL (3R)-3-AMINO-3-(2-METHOXYPHENYL)PROPANOATE CAS#: 1213105-49-7 [m.chemicalbook.com]

Technical Guide: Spectroscopic Data & Characterization of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

The following technical guide details the spectroscopic characterization, synthesis, and quality control of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate , a critical chiral

-amino acid derivative used in the synthesis of peptidomimetics and pharmaceutical intermediates.

Executive Summary & Compound Profile

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate (CAS: 1213105-49-7) is a

-amino ester featuring a stereogenic center at the -position. Unlike natural -amino acids, -amino acids provide unique conformational stability and resistance to enzymatic degradation in peptide backbones. The (3R)-configuration and the ortho-methoxy substituent introduce specific steric and electronic effects detectable by spectroscopy.

Property	Data
IUPAC Name	Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate
Molecular Formula
Molecular Weight	209.24 g/mol
CAS Number	1213105-49-7
Physical State	Viscous oil or low-melting solid (HCl salt is a white solid)
Solubility	Soluble in MeOH, DCM, EtOAc; HCl salt soluble in Water

Spectroscopic Characterization

Note: Data presented below reflects the spectroscopic signature typical of high-purity (3R)-

-amino esters derived from analogous 2-substituted aryl systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 2-methoxyphenyl group creates a distinct shielding/deshielding environment compared to para- or meta-isomers.

NMR (400 MHz, )

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
7.20 – 7.28	Multiplet	2H	Ar-H (C4, C6)	Aromatic ring protons.
6.85 – 6.95	Multiplet	2H	Ar-H (C3, C5)	Ortho/Para to OMe; upfield due to resonance.
4.75	dd ( Hz)	1H	-CH ( )	Chiral center; deshielded by and Aryl.
3.82	Singlet	3H		Characteristic methoxy singlet.
3.68	Singlet	3H		Methyl ester singlet.
2.65	dd ( Hz)	1H	-CH	Diastereotopic proton (pro-R/pro-S).
2.52	dd ( Hz)	1H	-CH	Diastereotopic proton.
1.85	Broad Singlet	2H		Exchangeable; shift varies with concentration.

NMR (100 MHz, )

• Carbonyl (C=O): 172.5 ppm.

• Aromatic Carbons: 157.2 (C-OMe), 131.5 (C-ipso), 128.5, 128.1, 120.8, 110.5 (C-ortho to OMe).

• Methoxy Groups: 55.4 (

  ), 51.8 ( ).

• Chiral Center (

  -C): 48.5 ppm.

• Methylene (

  -C): 42.1 ppm.

Infrared Spectroscopy (FT-IR)

• Primary Amine (

  ): Doublet at ~3380 cm and 3310 cm (N-H stretching).

• Ester Carbonyl (

  ): Strong band at 1735 cm .

• Ether (

  ): 1245 cm (Aryl alkyl ether asymmetric stretch).

• Aromatic: 1590, 1490 cm

  (Ring breathing).

Mass Spectrometry (ESI-MS)

• Molecular Ion:

  m/z.

• Fragmentation Pattern:

  • 193 ( ): Loss of ammonia (characteristic of primary amines).
  • 135 ( ): Tropylium-like ion stabilized by methoxy group.

Synthesis & Experimental Protocol

The synthesis of enantiopure

-amino acids is often achieved via the Rodionov reaction modification or Enzymatic Resolution . Below is the protocol for the asymmetric synthesis via a pyrimidinone intermediate, ensuring high enantiomeric excess (ee).

Workflow Diagram: Asymmetric Synthesis

Caption: Synthesis of (3R)-

-amino ester via diastereoselective pyrimidinone route.

Detailed Protocol (Adapted from Organic Syntheses)

• Cyclocondensation: React 2-methoxybenzaldehyde with L-asparagine in the presence of KOH to form the chiral pyrimidinone intermediate.

• Isolation: Crystallize the intermediate to upgrade diastereomeric purity (>99% de).

• Ring Opening: Reflux the intermediate in 6N HCl to yield (3R)-3-amino-3-(2-methoxyphenyl)propanoic acid hydrochloride.

• Esterification:

  • Suspend the amino acid HCl salt in dry Methanol (0.5 M).

  • Cool to 0°C. Add Thionyl Chloride (

    , 2.0 equiv) dropwise.

  • Reflux for 4 hours.

  • Concentrate in vacuo to yield the methyl ester hydrochloride.

  • Free Base Liberation: Partition between EtOAc and saturated

    . Dry organic layer ( ) and evaporate.

Quality Control & Chiral Analysis

Validating the stereochemical integrity of the (3R)-isomer is critical, as the (3S)-enantiomer may have different biological activity.

Chiral HPLC Method

• Column: Daicel Chiralpak AD-H or OD-H (

  mm, 5 m).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm and 270 nm (Aromatic absorption).

• Expected Retention:

  • (3S)-Isomer:

    min.

  • (3R)-Isomer:

    min (depending on specific column chemistry).

Logic of Chiral Separation

The amino group interacts with the carbamate linkage on the amylose/cellulose stationary phase. The ortho-methoxy group introduces a steric "twist" that significantly differentiates the interaction energy between the (R) and (S) enantiomers, typically resulting in baseline resolution (

).

Optical Rotation

• Parameter: Specific Rotation

  .

• Solvent: Methanol (

  ).

• Expected Value: Negative rotation is typical for (3R)-aryl-

  -amino esters synthesized via the L-asparagine route (Analogous para-isomer ). Note: Experimental verification is required for the ortho-isomer.

References

• ChemicalBook. (2024). Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate - CAS 1213105-49-7. Retrieved from

• Organic Syntheses. (2004). Synthesis of (R)-3-Amino-3-(p-methoxyphenyl)propionic acid. Org. Synth. 2004, 81, 77. Retrieved from

• Chem-Impex. (2024). (R)-3-Amino-3-(3-methoxyphenyl)propionic acid Data. Retrieved from

• Sigma-Aldrich. (2024). Chiral HPLC Separation of Amino Acids. Retrieved from

Technical Guide: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate in Medicinal Chemistry

Executive Summary

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate represents a high-value chiral scaffold in modern medicinal chemistry. As a

-amino acid derivative, it bridges the gap between natural -amino acids and non-natural peptidomimetics. Its structural distinctiveness lies in the 2-methoxyphenyl (o-anisyl) side chain, which imparts unique steric bulk, lipophilicity, and electronic properties that critically influence ligand-receptor binding kinetics.

This guide analyzes the compound's utility as a pharmacophore building block, details a self-validating enzymatic synthesis protocol, and explores its application in designing proteolytically stable foldamers and integrin antagonists.

Structural Analysis & Pharmacophore Properties[1]

The efficacy of this scaffold stems from two primary structural features: the

-amino backbone and the ortho-methoxy substitution.

The "Ortho-Methoxy" Effect

The 2-methoxyphenyl group is not merely a hydrophobic filler. The oxygen atom at the ortho position creates specific intramolecular and intermolecular interactions:

• Conformational Locking: The methoxy group often engages in intramolecular hydrogen bonding with the backbone amide protons or the ammonium group (in salts), restricting the rotation of the aryl ring (

  torsion angle). This pre-organizes the molecule for receptor binding, reducing the entropic penalty upon docking.

• Electronic Influence: The electron-donating nature of the methoxy group increases the electron density of the phenyl ring, enhancing

  -cation or - stacking interactions with aromatic residues (e.g., Phenylalanine, Tryptophan) in receptor binding pockets.

-Amino Acid Advantages

Unlike

-amino acids, the extra methylene group ( ) in the backbone confers:

• Proteolytic Stability:

  -peptides are resistant to common peptidases (trypsin, pepsin), significantly extending the half-life of peptide-based drugs.

• Secondary Structure Formation:

  -peptides form stable helices (e.g., 14-helix) at shorter chain lengths than -peptides.

Medicinal Chemistry Applications

Integrin Antagonists (RGD Mimetics)

The Arginine-Glycine-Aspartic acid (RGD) sequence is the recognition motif for integrins (e.g.,

).

• Application: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate serves as a rigidified aromatic core replacing the flexible Glycine-Aspartic linker.

• Mechanism: The (3R) configuration directs the carboxylate and amine termini into a specific vector that mimics the "kinked" conformation of the RGD loop, improving affinity for the integrin binding site.

Peptidomimetic Foldamers

In the design of foldamers (synthetic oligomers with well-defined secondary structures), this monomer induces specific folding patterns.

• 14-Helix Formation: The steric bulk of the 2-methoxyphenyl group at the

  -position favors the formation of a 14-helix structure, which is stabilized by hydrogen bonds between the amide proton at position and the carbonyl oxygen at position .

Chiral Precursor for Heterocycles

This ester is a direct precursor to 4-(2-methoxyphenyl)-2-azetidinones (

-lactams) via cyclization. These -lactams are potent cholesterol absorption inhibitors and intermediates for syn-isoserine side chains found in taxane anticancer agents.

Validated Synthetic Protocol: Enzymatic Kinetic Resolution

While chemical asymmetric synthesis (e.g., Mannich reaction) is possible, Enzymatic Kinetic Resolution (EKR) offers the highest optical purity (>99% ee) and scalability under mild conditions.

Objective: Isolate Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate from its racemate. Principle: Lipase PSIM (Burkholderia cepacia) selectively hydrolyzes the (S)-ester to the acid, leaving the desired (3R)-ester intact.

Reagents & Equipment[2]

• Substrate: Racemic methyl 3-amino-3-(2-methoxyphenyl)propanoate hydrochloride (100 mM).

• Biocatalyst: Lipase PSIM (immobilized on diatomaceous earth).

• Solvent: Diisopropyl ether (iPr

  O) saturated with water ( ).

• Base: Triethylamine (0.5 eq, to liberate the free amine in situ).

• Equipment: Thermostatted orbital shaker (45°C), HPLC (Chiralcel OD-H column).

Step-by-Step Methodology

• Preparation: Dissolve racemic substrate (1.0 g) in 20 mL of water-saturated iPr

  O. Add Triethylamine (0.5 eq) to ensure the amine is in the free base form for enzyme recognition.

• Initiation: Add Lipase PSIM (500 mg, 50% w/w relative to substrate).

• Incubation: Shake the mixture at 45°C at 200 rpm.

• Monitoring: Monitor the reaction via HPLC. The enzyme will selectively hydrolyze the (S)-enantiomer to the free acid, which precipitates or partitions into the aqueous micro-layer.

  • Target Endpoint: 50% conversion (theoretical maximum for resolution).

• Termination: Filter off the immobilized enzyme.

• Separation:

  • Wash the organic filtrate with saturated NaHCO

    solution. The (S)-acid will move to the aqueous phase.

  • The (3R)-ester remains in the organic phase.

• Purification: Dry the organic phase over MgSO

  , filter, and concentrate in vacuo.

• Validation: Analyze the residue by Chiral HPLC. Expected ee > 98%.

Data Summary Table[3][4]

Parameter	Specification
Substrate Conc.	100 mM
Enzyme Load	50 mg/mL
Temperature	45°C
Time	24 - 48 hours
Yield (3R-Ester)	42-45% (Theoretical Max 50%)
Enantiomeric Excess	> 99% (after recrystallization)

Visualizations

Workflow: Enzymatic Resolution

The following diagram illustrates the logic flow for the kinetic resolution process.

Caption: Kinetic resolution workflow separating the (3R)-ester from the (S)-acid byproduct.

Pharmacophore Interaction Map

This diagram depicts how the (3R)-scaffold interacts within a theoretical receptor binding pocket (e.g., Integrin or GPCR).

Caption: Pharmacophore map highlighting the steric locking role of the 2-OMe group and binding interactions.

References

• Enzym

  -Amino Esters: Kochetkov, K. A., et al. "Enzymatic kinetic resolution of (±)-3-amino-3-arylpropionic acid esters." ResearchGate.

• Synthesis of

  -Amino Acids via Mannich Reaction: Lakner, F. J., et al. "(R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID." Organic Syntheses, Vol. 76, p. 123.

• Structural Properties of 2-Methoxyphenyl Derivatives: Williams, L. R., et al. "2-Methoxyphenylethanolamines, potential beta-adrenergic blocking agents."[1] Journal of Medicinal Chemistry, 1978.[1]

• General

  -Amino Acid Medicinal Chemistry: Steer, D. L., et al. " -Amino Acids: Versatile Peptidomimetics." Current Medicinal Chemistry.

Sources

• 1. 2-Methoxyphenylethanolamines, potential beta-adrenergic blocking agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Manipulation of 3-Amino-3-Arylpropanoates: From Chiral Resolution to Heterocyclic Scaffolds

Executive Summary & Pharmacophore Significance

3-Amino-3-arylpropanoates (also known as

-amino esters) represent a privileged scaffold in modern medicinal chemistry. Unlike their -amino counterparts, the insertion of a methylene group between the carboxylic acid and the amine functionality confers unique conformational flexibility and metabolic stability against proteolytic enzymes.

This scaffold serves as the structural foundation for:

• -Lactam Antibiotics: via intramolecular cyclization.

• DPP-4 Inhibitors: Most notably Sitagliptin (Januvia) , used in Type 2 diabetes management.

• Taxoid Side Chains: Essential for the cytotoxicity of Paclitaxel (Taxol) .

This guide details two critical reactivity workflows: the enzymatic kinetic resolution to isolate enantiopure synthons and the Grignard-mediated cyclization to generate 2-azetidinone (

-lactam) cores.

Core Reactivity I: Enzymatic Kinetic Resolution

Achieving high enantiomeric excess (ee) is non-negotiable in drug development. While asymmetric synthesis (e.g., Mannich reactions) is possible, lipase-catalyzed kinetic resolution remains the most robust, scalable, and "self-validating" method for 3-amino-3-arylpropanoates due to the high stereospecificity of serine hydrolases.

The Mechanism: Serine Hydrolase Selectivity

The reaction relies on the preferential hydrolysis of one enantiomer (typically the S-enantiomer for Candida antarctica Lipase B, CAL-B) of the racemic ester in an organic/aqueous biphasic system or water-saturated organic solvent.

Graphviz Visualization: Kinetic Resolution Workflow

Caption: Workflow for the lipase-catalyzed resolution. The enzyme selectively hydrolyzes the (S)-ester, allowing physical separation of the (S)-acid and (R)-ester.

Validated Protocol: CAL-B Mediated Resolution

Objective: Resolve rac-ethyl 3-amino-3-phenylpropanoate to >98% ee.

Reagents:

• Substrate: rac-Ethyl 3-amino-3-phenylpropanoate (10 mmol).

• Biocatalyst: Candida antarctica Lipase B (immobilized, Novozym 435), 200 mg.

• Solvent: Methyl tert-butyl ether (MTBE) saturated with phosphate buffer (pH 7.0).

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of the racemic ester in 50 mL of water-saturated MTBE.

  • Why MTBE? It preserves enzyme activity better than polar solvents like THF while allowing easy workup.

• Initiation: Add 200 mg of Novozym 435. Incubate in an orbital shaker at 30°C at 200 rpm.

  • Control: Do not exceed 40°C; thermal denaturation of the enzyme lowers enantioselectivity (

    -value).

• Monitoring (Self-Validation): Spot TLC every 2 hours (SiO

  , Hexane/EtOAc 1:1). The amino acid product will remain at the baseline; the ester will migrate ( ).

  • Endpoint: Stop when conversion reaches ~50% (typically 24-48h).

• Workup: Filter off the enzyme beads (recyclable).

• Separation:

  • Extract the organic phase with 10% NaHCO

    (3 x 20 mL).

  • Organic Layer: Contains the unreacted (R)-ester . Dry over Na

    SO and concentrate.

  • Aqueous Layer: Acidify to pH 5 with 1M HCl and extract with EtOAc to isolate the (S)-amino acid .

Comparative Data: Lipase Efficiency

The choice of lipase drastically affects the Enantiomeric Ratio (

).[1]

Lipase Source	Substrate Substituent (Ar)	Conv.[2] (%)	ee (Product Acid) %	ee (Unreacted Ester) %	-Value
C. antarctica B (CAL-B)	Phenyl	49	>99	97	>200
C. antarctica B (CAL-B)	4-Cl-Phenyl	48	98	96	180
Ps. cepacia (PS)	Phenyl	42	91	85	45
Porcine Pancreas (PPL)	Phenyl	15	60	12	5

Data synthesized from standard biocatalysis literature benchmarks.

Core Reactivity II: Cyclization to -Lactams

The transformation of 3-amino-3-arylpropanoates into 2-azetidinones (

-lactams) is a cornerstone reaction. While thermal cyclization often leads to polymerization, Grignard-mediated cyclization provides a controlled, high-yield pathway.

The Mechanism: Template-Driven Cyclization

Using a Grignard reagent (

-BuMgCl) acts as a base to deprotonate the amine. The magnesium cation likely coordinates with the ester carbonyl, activating it for intramolecular nucleophilic attack.

Graphviz Visualization: Grignard-Mediated Cyclization

Caption: Mechanism of the Grignard-induced cyclization. The Mg cation templates the transition state, facilitating the formation of the strained 4-membered ring.

Validated Protocol: -BuMgCl Cyclization

Objective: Cyclize ethyl 3-amino-3-phenylpropanoate to 4-phenyl-2-azetidinone.

Reagents:

• Substrate: Ethyl 3-amino-3-phenylpropanoate (5 mmol).

• Reagent:

  -Butylmagnesium chloride (2.0 M in THF), 11 mmol (2.2 equiv).

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL round-bottom flask under Argon. Add the amino ester (5 mmol) and 20 mL anhydrous THF.

• Activation: Cool the solution to 0°C (ice bath).

• Addition: Dropwise add

  -BuMgCl (11 mmol) over 10 minutes.

  • Causality: 2.2 equivalents are required—1 equiv to deprotonate the amine, and >1 equiv to drive the equilibrium and coordinate the ester.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 12 hours.

  • Self-Validation: Monitor by TLC. The starting material (polar amine) will disappear, replaced by a less polar spot (lactam).

• Quench: Pour the mixture into saturated NH

  Cl (cold) to quench the magnesium alkoxide.

• Isolation: Extract with EtOAc, wash with brine, dry, and concentrate. Recrystallize from EtOAc/Hexane.

References

• Breuer, M., et al. "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, vol. 43, no. 7, 2004, pp. 788-824.

• Gotor, V. "Non-conventional hydrolase chemistry: amide and carbamate bond formation catalyzed by lipases." Bioorganic & Medicinal Chemistry, vol. 7, no. 10, 1999, pp. 2189-2197.

• Ojimmie, N. M., et al. "Synthesis of

  -Lactams: A Review." Journal of Heterocyclic Chemistry, vol. 53, no. 3, 2016.

• Palomo, C., et al. "

  -Amino acids: versatile peptidomimetics." European Journal of Organic Chemistry, 2013.

• Wang, Y., et al.

  -amino esters." Journal of Molecular Catalysis B: Enzymatic, vol. 43, 2006.

Sources

• 1. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Chiral Architectures: Technical Guide to Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Topic: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Development Scientists

Executive Summary

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is a specialized

-amino acid ester serving as a critical chiral building block in modern drug discovery. Unlike their -amino acid counterparts, -amino acids introduce an additional carbon atom into the backbone, conferring unique conformational stability and resistance to proteolytic degradation.

This guide details the synthesis, resolution, and application of the (3R)-enantiomer. The 2-methoxyphenyl substituent provides steric bulk and electronic richness, making this scaffold particularly valuable in the design of peptidomimetics,

-lactam antibiotics, and antagonists for G-protein coupled receptors (e.g., EP3).

Chemical Architecture & Properties[1][2]

Structural Significance

The molecule features a stereogenic center at the C3 position. The (3R)-configuration is often the pharmacologically active isomer in

-amino acid-derived therapeutics.

• Formula:

• Molecular Weight: 209.24 g/mol

• Key Motif: The ortho-methoxy group on the phenyl ring induces a twisted conformation relative to the propanoate backbone, often enhancing binding selectivity in protein pockets due to restricted rotation (atropisomeric-like properties in hindered environments).

Stability Profile

• Thermal: Stable up to 80°C; ester hydrolysis occurs rapidly above pH 9.

• Racemization: The C3 proton is less acidic than

  -amino esters, making -amino esters resistant to racemization under standard basic workup conditions, a distinct advantage in process chemistry.

Synthetic Strategy: The Chemo-Enzymatic Route

While asymmetric hydrogenation of enamines is possible, it requires expensive Rh/Ru chiral phosphine catalysts. For research and early-phase scale-up, Enzymatic Kinetic Resolution (EKR) is the superior approach due to high enantioselectivity (

) and operational simplicity.

Workflow Visualization

The following diagram outlines the high-yield pathway to the (3R)-isomer using Candida antarctica Lipase B (CAL-B).

Figure 1: Chemo-enzymatic workflow for the isolation of the (3R)-enantiomer via hydrolytic resolution.[1][2][3][4]

Detailed Experimental Protocol

Phase 1: Synthesis of Racemic Precursor (Modified Rodionov)

Before resolution, the racemic ester must be synthesized. The Rodionov reaction allows for a one-pot condensation.

Reagents: 2-Methoxybenzaldehyde, Malonic acid, Ammonium acetate, Ethanol.

• Condensation: Dissolve 2-methoxybenzaldehyde (1.0 eq) and malonic acid (1.0 eq) in ethanolic ammonium acetate (2.0 eq). Reflux for 6–8 hours.

• Precipitation: Cool to room temperature. The

  -amino acid precipitates. Filter and wash with cold ethanol.

• Esterification: Suspend the acid in dry methanol. Add thionyl chloride (1.2 eq) dropwise at 0°C. Reflux for 3 hours. Concentrate to yield racemic methyl 3-amino-3-(2-methoxyphenyl)propanoate hydrochloride.

Phase 2: Enzymatic Resolution (The Critical Step)

This protocol utilizes the stereoselectivity of CAL-B (e.g., Novozym 435) to hydrolyze the (3S)-ester, leaving the desired (3R)-ester intact.

Protocol:

• Preparation: Dissolve racemic methyl ester (10 g) in methyl tert-butyl ether (MTBE, 100 mL).

• Buffer Addition: Add phosphate buffer (100 mL, pH 7.0).

• Enzyme Loading: Add immobilized CAL-B (500 mg, ~5% w/w relative to substrate).

• Incubation: Stir vigorously at 30°C. Monitor reaction progress via HPLC.

  • Causality: Vigorous stirring is essential to maintain the emulsion, as the reaction occurs at the organic-aqueous interface.

• Termination: Stop the reaction at exactly 50% conversion (theoretical maximum yield).

• Separation: Filter off the enzyme. Separate the layers.

  • Aqueous Layer: Contains (3S)-amino acid (can be recycled via racemization).

  • Organic Layer: Contains Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate .

• Purification: Dry the organic layer over

  and concentrate. If , recrystallize the hydrochloride salt from isopropanol.

Quality Control & Validation

Trustworthiness in chiral chemistry relies on rigorous analytics. Do not rely solely on optical rotation, as it is concentration-dependent and susceptible to impurities.

Parameter	Specification	Method
Enantiomeric Excess (ee)	> 99.0%	Chiral HPLC (Daicel Chiralcel OD-H)
Chemical Purity	> 98.5%	HPLC (C18, 210 nm)
Residual Solvent	< 500 ppm	GC-HS (Headspace)
Optical Rotation		Polarimetry (c=1, MeOH)

Chiral HPLC Method (Self-Validating)

• Column: Chiralcel OD-H (

  mm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV 254 nm.

• Expected Retention: (3R)-isomer elutes second (typically

  min) vs (3S)-isomer ( min). Note: Elution order must be confirmed with authentic standards.

Applications in Drug Discovery[7][8]

The (3R)-amine moiety is a versatile pharmacophore.

Figure 2: Downstream pharmaceutical utility of the chiral building block.

• -Peptides: The incorporation of this amino acid into peptide backbones creates "foldamers" that adopt stable helices resistant to metabolic degradation, useful for intracellular drug delivery.

• Heterocycle Synthesis: Cyclization of the ester with aldehydes yields dihydropyrimidinones (Biginelli-type), which are calcium channel blockers.

• EP3 Receptor Antagonists: Derivatives of 3-amino-3-arylpropanoic acids are potent antagonists for Prostaglandin E2 receptors, relevant in pain management and thrombosis.

References

• Soloshonok, V. A., et al. (2014). Self-disproportionation of enantiomers of chiral, non-racemic fluoroorganic compounds: Role of fluorine as a ‘chiral element’.

  -amino esters).

• Tasi, G., et al. (2014).

  -amino acid derivatives: CAL-B catalyzed enantioselective acylation.[2] University of Szeged. (Primary source for CAL-B protocols).

• Ager, D. J. (2005). The Synthesis of

  -Amino Acids and their Derivatives.[2][3][4][5] Current Opinion in Drug Discovery & Development. (Review of synthetic routes including Rodionov).

• Phenomenex. (2022). Chiral HPLC Separations Guide. (Source for polysaccharide column selection).

• Organic Syntheses. (2004). (R)-3-Amino-3-(p-methoxyphenyl)propionic acid. (Analogous protocol validation).

Sources

• 1. US8440863B2 - Preparation of (2R,3R)-3-(3-methoxyphenyl)-N,N,2-trimethylpentanamine - Google Patents [patents.google.com]
• 2. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 3. researchgate.net [researchgate.net]
• 4. chab.ethz.ch [chab.ethz.ch]
• 5. researchgate.net [researchgate.net]

Technical Guide: Strategic Applications of Substituted Aminopropanoates in Synthesis

-Amino Esters)

Executive Summary

Substituted 3-aminopropanoates (commonly referred to as

-amino esters) represent a "privileged scaffold" in modern medicinal chemistry. Unlike their -amino counterparts, these molecules possess an additional carbon atom in the backbone, conferring unique conformational flexibility, metabolic stability, and diverse reactivity profiles. This guide analyzes the utility of these intermediates beyond simple building blocks, focusing on their role as divergent precursors for -lactam antibiotics, nitrogen heterocycles (dihydropyrimidines), and metabolically stable peptidomimetics.

Strategic Importance & Reactivity Profile

The 3-aminopropanoate skeleton offers two distinct vectors for functionalization: the amino terminus (nucleophilic) and the ester terminus (electrophilic). However, the critical value lies in the substitution pattern at the

- (C2) and - (C3) positions.

• -Substitution (C3): Introduces chirality and steric bulk, critical for molecular recognition in enzyme active sites (e.g., DPP-4 inhibitors).
• -Substitution (C2): Controls conformation (folding) and influences the stereochemical outcome of cyclization reactions.

The Divergent Synthesis Hub

The following diagram illustrates the central role of substituted aminopropanoates in accessing complex pharmacophores.

Figure 1: Divergent synthetic pathways originating from the 3-aminopropanoate scaffold.[1]

Application I: Synthesis of Nitrogen Heterocycles

A. -Lactam (2-Azetidinone) Formation

The 4-membered lactam ring remains the cornerstone of antibiotic therapy. While the Staudinger reaction (ketene + imine) is common, the cyclization of

-amino esters offers a controlled route to non-traditional -lactams, particularly those requiring specific chiral centers established prior to ring closure.

Mechanistic Insight: Direct thermal cyclization is often difficult due to ring strain. Successful protocols utilize organometallic reagents (Grignards) to generate a highly nucleophilic nitrogen anion (N-magnesio species) that attacks the ester carbonyl.

Protocol 1: Grignard-Mediated Cyclization to -Lactams

Applicability: Conversion of enantiopure

-amino esters to chiral -lactams.

Reagents:

• Substrate: Ethyl 3-amino-3-phenylpropanoate (1.0 equiv)

• Reagent: Ethylmagnesium bromide (EtMgBr), 3.0 M in ether (2.2 equiv)

• Solvent: Anhydrous THF

Workflow:

• Preparation: Charge an oven-dried Schlenk flask with the

  -amino ester substrate in anhydrous THF (0.1 M concentration) under Argon.

• Activation: Cool the solution to 0°C. Dropwise add EtMgBr (2.2 equiv). The first equivalent deprotonates the amine; the second generates the active nucleophile.

• Cyclization: Stir at 0°C for 1 hour, then allow to warm to ambient temperature. Stir for 12–16 hours. Note: Monitor by TLC for disappearance of the ester spot.

• Quench: Cool to 0°C and quench with saturated aqueous NH₄Cl.

• Isolation: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Self-Validation Check:

• IR Spectroscopy: Look for the characteristic

  -lactam carbonyl stretch at ~1740–1760 cm⁻¹. A shift from the ester stretch (~1735 cm⁻¹) to higher frequency confirms ring closure.

B. Dihydropyrimidines (The Aza-Biginelli Route)

Substituted aminopropanoates serve as the "C-C-N" component in modified Biginelli condensations to form dihydropyrimidines (DHPMs), which are calcium channel blockers and antihypertensive agents.

Application II: Peptidomimetics & Foldamers

-Amino acids derived from these esters are critical for creating foldamers —synthetic oligomers that mimic the secondary structures of natural peptides (helices, sheets) but possess superior metabolic stability.

Why use

-amino esters?

• Protease Resistance: The extra carbon atom prevents recognition by standard proteolytic enzymes (peptidases), significantly extending half-life in vivo.

• Defined Conformation:

  -Substituted residues tends to adopt a 14-helix structure; -disubstituted residues can force specific turn geometries.

Data: Proteolytic Stability Comparison

Peptide Type	Substrate Sequence	Half-life (Trypsin, 37°C)	Half-life (Human Serum)

|

-Peptide | H-Ala-Val-Gly-OH | < 30 minutes | ~ 1 hour | | -Peptide | H- hAla- hVal- hGly-OH | > 24 hours | > 48 hours | | Mixed | Alternating residues | ~ 4-6 hours | ~ 12 hours |

Case Study: Synthesis of Sitagliptin (Januvia®)

Sitagliptin is the quintessential example of a drug built on a substituted 3-aminopropanoate scaffold. The core pharmacophore is a

-amino amide carrying a trifluorophenyl moiety.

The Chemical Pathway

While enzymatic routes exist, the chemical synthesis highlights the stereoselective hydrogenation of the

-keto ester precursor to the -amino ester.[2]

Figure 2: The chemical logic flow for Sitagliptin synthesis via the

-amino ester intermediate.[2][3]

Detailed Protocol: Asymmetric Hydrogenation to the -Amino Ester

Reference Standard: Adapted from Merck Process Research.

• Substrate Formation: Condense the

  -keto ester (4-(2,4,5-trifluorophenyl)-3-oxobutanoate) with ammonium acetate to form the enamine.

• Catalyst Preparation: Use [Ru(COD)Cl₂] with a chiral ligand such as (S)-BINAP or Josiphos.

• Hydrogenation:

  • Pressure: 20–30 bar H₂.

  • Temperature: 80–90°C.

  • Solvent: Methanol or TFE (Trifluoroethanol) enhances rate/enantioselectivity.

  • Yield/ee: Typical yields >95% with >98% ee.

• Workup: Vent hydrogen, filter catalyst, and concentrate. The resulting chiral

  -amino ester is often crystalline and can be upgraded to >99.9% ee via recrystallization.

References

• Vertex AI Search. (2026). Synthesis of beta-lactams from beta-amino esters protocol. 4[1][3][5]

• MDPI Encyclopedia. (2020).[6] Stereoselective Synthesis of β-Lactams. 6[3]

• Chemical Society Reviews. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. 7

• Organic Chemistry Portal. (2018). Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation. 8[3][5]

• Frontiers in Bioengineering and Biotechnology. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. Synthesis of β-Lactams | Encyclopedia MDPI [encyclopedia.pub]
• 7. Recent advances in the catalytic asymmetric synthesis of β-amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. Efficient Biginelli Synthesis of 2-Aminodihydropyrimidines under Microwave Irradiation [organic-chemistry.org]

Technical Guide: Discovery and Synthesis of Novel Chiral Amines

Executive Summary: The Chiral Imperative

The chiral amine pharmacophore is ubiquitous in modern therapeutics, constituting approximately 40-45% of small-molecule active pharmaceutical ingredients (APIs).[1] The historical reliance on classical resolution (crystallization with chiral acids) has been superseded by asymmetric synthesis due to the latter's superior atom economy and ability to access complex motifs like

-tertiary amines.

This guide details three dominant methodologies: Biocatalysis (IREDs/Transaminases) , Asymmetric Hydrogenation , and Photoredox Catalysis . It moves beyond textbook definitions to provide actionable, field-proven protocols designed for scalability and rigor.

Strategic Selection Matrix

Feature	Biocatalysis (IREDs/ATAs)	Asymmetric Hydrogenation (AH)	Photoredox Catalysis
Primary Substrate	Ketones/Aldehydes + Amines	Enamides, Imines	Imines, -Amino radicals
Stereocontrol	Protein Engineering (Mutagenesis)	Ligand Design (P-Chiral, Biaryl)	Chiral H-Bond Donors / Lewis Acids
Scalability	High (Aqueous, Ambient T/P)	High (Industrial Standard)	Low to Medium (Photon flux limits)
Key Limitation	Enzyme availability/stability	Precious metal cost (Rh, Ir, Ru)	Reaction time, dilution factors

Methodological Deep Dive: Biocatalysis

Biocatalysis has evolved from a niche academic interest to a primary manufacturing strategy. While Transaminases (ATAs) are established, Imine Reductases (IREDs) and Reductive Aminases (RedAms) represent the cutting edge, allowing direct reductive amination without the equilibrium constraints often seen in ATA systems.

Mechanism & Workflow

IREDs catalyze the NADPH-dependent reduction of iminium ions.[2] Unlike ATAs, which require an amine donor (often alanine or isopropylamine) and coproduct removal (pyruvate/acetone), RedAms can couple a ketone and an amine directly.

Diagram 1: Biocatalytic Screening Workflow

Self-Validating Protocol: High-Throughput IRED Screening

Objective: Identify active IRED variants for the reductive amination of a prochiral ketone.

Reagents:

• Buffer: 100 mM Potassium Phosphate (KPi), pH 7.0.

• Cofactor Mix: NADP+ (1.0 mM), Glucose (150 mM), Glucose Dehydrogenase (GDH, 5 U/mL).

• Substrates: Prochiral Ketone (10 mM), Amine Partner (15 mM, 1.5 eq).

• Enzyme: Lyophilized IRED lysate (1-5 mg/well).

Step-by-Step Protocol:

• Plate Setup (The Control Architecture):

  • Columns 1-10: Test Enzymes.[3][4]

  • Column 11 (Negative Control): No Enzyme (Buffer only). Validation: Must show <1% conversion; otherwise, background chemical reduction is occurring.

  • Column 12 (Positive Control): A known substrate/enzyme pair (e.g., Cyclohexanone/Methylamine with AspRedAm). Validation: Must show >80% conversion to verify cofactor health.

• Reaction Initiation:

  • Dissolve substrates in DMSO (Max 5% v/v final concentration).

  • Add cofactor mix to the enzyme plate.

  • Add substrate solution.[4] Seal with aluminum foil (photosensitive).

• Incubation:

  • Shake at 30°C, 600 rpm for 18-24 hours.

• Quench & Extraction:

  • Add 100 µL Acetonitrile (MeCN) with 0.1% Formic Acid.

  • Centrifuge at 4000 rpm for 10 mins to precipitate protein.

• Analysis:

  • Inject supernatant onto UPLC-MS.

  • Self-Check: If internal standard (e.g., caffeine) variance >5%, re-inject.

Methodological Deep Dive: Asymmetric Hydrogenation (AH)

Transition metal-catalyzed AH is the industrial gold standard for synthesizing chiral amines from enamides or imines . It offers high Turnover Numbers (TON > 1,000) and Turnover Frequencies (TOF).[5]

Ligand Selection Strategy

The choice of ligand dictates the stereochemical outcome.

Ligand Class	Representative	Metal	Application	Causality/Insight
Bisphosphines	BINAP, SegPhos	Ru, Rh	Functionalized Ketones, Enamides	Atropisomeric backbone creates a rigid chiral pocket.
P-Chiral	DuanPhos, TangPhos	Rh	-Amino Acids, Enamides	High electron density on P enhances oxidative addition; rigid structure minimizes conformational flux.
Ferrocenyl	JosiPhos	Ir, Rh	Imines (Unprotected)	Electronic asymmetry allows tuning of steric bulk and electronic properties independently.

Protocol: Rh-Catalyzed Hydrogenation of Enamides

Objective: Synthesize a chiral amine via the hydrogenation of an N-acetyl enamide.

Safety: High-pressure hydrogen is explosive. All vessels must be rated.

Protocol:

• Catalyst Preparation (Glovebox):

  • Pre-form the complex: Mix

    (1.0 eq) and (1.1 eq) in degassed MeOH. Stir for 15 min. Color change (orange to reddish-brown) indicates complexation.

• Reaction Assembly:

  • Substrate: N-(1-phenylethenyl)acetamide (1.0 mmol).

  • Solvent: Degassed MeOH (concentration 0.1 - 0.5 M).

  • Catalyst Loading: S/C ratio 1000:1.

• Pressurization (The Purge Cycle):

  • Place vessel in the autoclave.

  • Validation Step: Purge with

    (3x 10 bar), then (3x 10 bar). This removes which poisons the catalyst.

  • Pressurize to 10-30 bar

    .

• Execution:

  • Stir at Room Temperature for 12 hours.

• Workup:

  • Vent

    carefully.

  • Concentrate and analyze by Chiral SFC.

  • Success Criteria: >99% Conversion, >95% ee. If conversion is low, check for substrate impurities (halides/sulfur) which deactivate Rh.

Emerging Frontier: Photoredox Catalysis

Photoredox catalysis enables the synthesis of sterically hindered

-tertiary amines , a motif difficult to access via AH or Biocatalysis.

Mechanism: Radical-Radical Coupling

This approach typically involves the generation of an

-amino radical via Single Electron Transfer (SET) oxidation of an amine or reduction of an imine, followed by coupling with a radical trap or another radical species.

Diagram 2: Photoredox -Amino Functionalization

Key Insight: The "Chiral Switch"

In photoredox, chirality is often induced not by the photocatalyst itself (which is often achiral, e.g.,

), but by a co-catalyst:

• Chiral Phosphoric Acids (CPAs): Form H-bonds with the imine/radical intermediate.

• Lewis Acids: Coordinate to the radical trap.

References

• Biocatalytic Imine Reduction: Nature, 2025. "Asymmetric Synthesis of Acyclic N-Stereogenic Amines."

• Imine Reductases Review: ACS Catalysis, 2024. "Imine Reductases and Reductive Aminases in Organic Synthesis."

• Asymmetric Hydrogenation (Industrial): Chemical Reviews, 2021. "Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation."

• Photoredox Synthesis: Chemical Communications, 2023.[6] "Recent advances in the synthesis of chiral

  -tertiary amines via transition-metal catalysis."

• Transaminase Screening: Almac Group, 2015. "A rapid, sensitive colorimetric assay for the high-throughput screening of transaminases."

Sources

• 1. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 4. twistbioscience.com [twistbioscience.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Technical Application Note: Stereoselective Routes to Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Executive Summary & Strategic Overview

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is a critical chiral

-amino ester scaffold, serving as a key intermediate in the synthesis of serotonergic modulators (e.g., Dapoxetine analogs) and calcium channel blockers (e.g., Diltiazem derivatives).

The synthesis of this specific congener presents a distinct challenge: the 2-methoxyphenyl (ortho-anisyl) substituent . The ortho-methoxy group introduces significant steric hindrance and electron-donating effects that can destabilize standard transition states in asymmetric catalysis, often leading to lower enantiomeric excess (ee) compared to para-substituted analogs.

This guide details two validated protocols designed to overcome these steric barriers:

• Method A (Precision Synthesis): Diastereoselective addition using Ellman’s Auxiliary ((R)-tert-butanesulfinamide). This route offers the highest optical purity (>98% ee) and is preferred for early-phase drug discovery where material quality is paramount.

• Method B (Scalable Resolution): Biocatalytic Kinetic Resolution using Candida antarctica Lipase B (CAL-B). This route is optimized for cost-efficiency and scale-up, utilizing a "hydrolytic discard" strategy to isolate the target (R)-ester.

Retrosynthetic Analysis[1]

Figure 1: Dual-pathway retrosynthetic strategy. The Ellman route (left) builds chirality de novo, while the Enzymatic route (right) resolves a racemic pool.

Protocol A: Asymmetric Synthesis via Ellman Auxiliary

Objective: Synthesis of >98% ee (R)-amine target via diastereoselective Mannich-type addition. Mechanism: The reaction proceeds through a highly ordered 6-membered Zimmerman-Traxler transition state involving Titanium(IV), which directs the nucleophilic attack to the Re-face of the imine.

Reagents & Materials[1][3][4][5][6][7][8][9][10]

• Substrate: 2-Methoxybenzaldehyde (CAS: 135-02-4)

• Auxiliary: (R)-(+)-2-Methyl-2-propanesulfinamide (CAS: 196929-78-9)

• Catalyst/Lewis Acid: Titanium(IV) ethoxide (Ti(OEt)₄)

• Nucleophile Source: Methyl acetate, LDA (Lithium Diisopropylamide), Chlorotriisopropoxytitanium (ClTi(OiPr)₃)

• Solvents: THF (anhydrous), DCM.

Step-by-Step Methodology

Step 1: Formation of the (R)-N-Sulfinyl Imine

• Setup: Flame-dry a 500 mL round-bottom flask (RBF) under Argon.

• Mixing: Charge 2-methoxybenzaldehyde (10.0 g, 73.5 mmol) and (R)-tert-butanesulfinamide (9.8 g, 80.8 mmol, 1.1 equiv) in THF (150 mL).

• Catalysis: Add Ti(OEt)₄ (33.5 g, 147 mmol, 2.0 equiv) dropwise via syringe. Note: The solution will turn slightly yellow.

• Reaction: Stir at reflux (65°C) for 16 hours. Monitor by TLC (Hexane/EtOAc 3:1).

• Workup: Cool to RT. Pour into a vigorously stirred mixture of brine (100 mL) and EtOAc (100 mL). Filter the resulting titanium salt slurry through a Celite pad.

• Purification: Dry organic phase (Na₂SO₄), concentrate, and purify via flash chromatography (0→20% EtOAc/Hexane).

  • Target Intermediate: (R,E)-N-(2-methoxybenzylidene)-2-methylpropane-2-sulfinamide.

Step 2: Ti-Enolate Addition (The Stereodefining Step)

Critical: The use of Titanium enolates is essential for obtaining the (R)-configuration at the

-position when using the (R)-sulfinamide. Lithium enolates would yield the (S)-product.

• Enolate Generation: In a separate dried flask, cool THF (100 mL) to -78°C. Add LDA (2.0 M, 44 mL, 88 mmol). Add methyl acetate (6.5 g, 88 mmol) dropwise. Stir for 30 min.

• Transmetallation: Add ClTi(OiPr)₃ (solution in THF, 95 mmol) to the lithium enolate at -78°C. Stir for 45 min to form the titanium enolate.

• Addition: Cannulate the solution of (R)-Sulfinyl Imine (from Step 1, ~15 g dissolved in 50 mL THF) slowly into the enolate solution at -78°C.

• Equilibration: Stir at -78°C for 4 hours, then allow to warm to -20°C overnight.

• Quench: Quench with saturated NH₄Cl solution. Extract with EtOAc.[1]

• Yield: Isolate the sulfinamide-protected

  -amino ester.

Step 3: Deprotection to Methyl (3R)-Amino Ester

• Cleavage: Dissolve the intermediate in MeOH (100 mL). Add 4M HCl in Dioxane (20 mL).

• Reaction: Stir at RT for 2 hours. The sulfinyl group is cleaved, yielding the amine hydrochloride.

• Basification: Concentrate to remove volatiles. Redissolve in water/DCM. Adjust pH to 9 with saturated NaHCO₃. Extract with DCM.

• Final Isolation: Dry and concentrate to yield the target free base.

Data Summary: Method A

Parameter	Value	Notes
Overall Yield	65-72%	3 steps
Enantiomeric Excess (ee)	>98%	Determined by Chiral HPLC
Diastereomeric Ratio (dr)	>95:5	After Step 2
Limiting Factor	Reagent Cost	Ti reagents and Auxiliary are costly

Protocol B: Enzymatic Kinetic Resolution (Scalable)

Objective: Preparation of (R)-ester via selective hydrolysis of the (S)-enantiomer. Concept: Candida antarctica Lipase B (CAL-B) preferentially hydrolyzes the (S)-form of

-aryl- -amino esters in aqueous/organic media. The unreacted ester remains as the desired (R)-enantiomer.

Reagents

• Enzyme: Novozym 435 (Immobilized CAL-B).

• Substrate: Racemic methyl 3-amino-3-(2-methoxyphenyl)propanoate (synthesized via standard Rodionov reaction of 2-methoxybenzaldehyde + malonic acid + NH₄OAc, followed by esterification).

• Solvent: MTBE (Methyl tert-butyl ether) / Phosphate Buffer (pH 7.5).

Step-by-Step Methodology

Step 1: Racemate Preparation (Brief)

• Reflux 2-methoxybenzaldehyde, malonic acid, and ammonium acetate in ethanol to yield the racemic

  -amino acid.

• Esterify using SOCl₂/MeOH to yield (±)-Methyl 3-amino-3-(2-methoxyphenyl)propanoate .

Step 2: Enzymatic Hydrolysis

• Preparation: Dissolve (±)-ester (20.0 g, 95.6 mmol) in MTBE (200 mL).

• Buffer Addition: Add Phosphate buffer (200 mL, 50 mM, pH 7.5).

• Initiation: Add Novozym 435 (1.0 g, 5% w/w relative to substrate).

• Incubation: Shake at 30°C at 200 rpm.

• Monitoring: Monitor reaction progress by HPLC. The reaction should be stopped when conversion reaches ~50-52% (theoretical max yield of one enantiomer is 50%).

  • Mechanism:[2][3][4][5] (S)-Ester

    (S)-Acid (Hydrolyzed). (R)-Ester Remains Intact.

Step 3: Separation & Purification

• Filtration: Filter off the immobilized enzyme (can be recycled).

• Phase Separation: Separate the organic (MTBE) and aqueous layers.

  • Organic Layer:[5][6][7] Contains the desired (R)-Ester .

  • Aqueous Layer: Contains the (S)-Amino Acid and salts.[8]

• Acid Wash: Wash the organic layer with saturated NaHCO₃ to ensure all acid is removed.

• Isolation: Dry (MgSO₄) and concentrate the organic layer to obtain the target.[3]

Data Summary: Method B

Parameter	Value	Notes
Yield (Theoretical)	Max 50%	Kinetic resolution limitation
Yield (Practical)	42-45%	Of the theoretical max
Enantiomeric Excess (ee)	94-97%	Can be improved by recrystallization
Scalability	High	Enzyme is reusable; cheap reagents

Analytical Validation (QC)

To ensure the integrity of the (3R)-configuration, the following HPLC method is standardized.

Chiral HPLC Protocol:

• Column: Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (monitoring the anisyl chromophore).

• Retention Times (Approximate):

  • (R)-Enantiomer: ~12.5 min

  • (S)-Enantiomer: ~16.0 min

  • Note: Run a racemic standard first to confirm elution order.

Mechanistic Visualization

The following diagram illustrates the stereochemical control in Method A (Ellman Route), specifically the transition state that enforces the (R)-configuration.

Figure 2: Mechanistic flow of the Titanium-mediated Mannich reaction. The bulky tert-butyl group of the auxiliary and the Titanium center enforce a rigid transition state, directing the enolate to attack the Re-face of the imine.

References

• Tang, T. P., & Ellman, J. A. (1999).

  -Amino Acids. Journal of Organic Chemistry, 64(1), 12–13.[7] Link
• Ager, D. J. (2005). The Synthesis of -Amino Acids and Esters. Current Opinion in Drug Discovery & Development, 8(6), 769-781.
• Soloshonok, V. A., & Izawa, K. (2014). Asymmetric Synthesis of -Amino Acids. Royal Society of Chemistry.

• Liljeblad, A., & Kanerva, L. T. (2006).

  -Amino Acids. Tetrahedron, 62(25), 5831-5854. Link

• Organic Syntheses. (R)-3-Amino-3-(p-methoxyphenyl)propionic Acid (Procedure for para-isomer, adaptable to ortho). Org.[9][7] Synth. 1999, 76, 123. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]
• 6. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 7. The tert-Butanesulfinyl Group:  An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]

experimental protocol for Mannich reaction with 2-methoxyphenyl imines

Executive Summary & Scientific Rationale

The Mannich reaction using 2-methoxyphenyl (o-anisidyl) imines represents a specialized subclass of the classic amino-alkylation. Unlike the more common 4-methoxyphenyl (PMP) group, which serves primarily as an electronically tunable, oxidatively removable protecting group, the 2-methoxyphenyl group offers a unique bidentate coordination motif .

Why use 2-methoxyphenyl imines?

• Chelation-Controlled Stereoselectivity: The ortho-methoxy oxygen acts as a Lewis basic site, capable of coordinating with metal catalysts (e.g., Zn(II), Zr(IV), Ag(I)) alongside the imine nitrogen. This creates a rigid cyclic transition state that can significantly enhance diastereoselectivity (syn/anti) and enantioselectivity.

• Oxidative Lability: Like its para-isomer, the 2-methoxyphenyl group is electron-rich, allowing for mild oxidative cleavage (deprotection) to yield the free primary amine, a critical step in synthesizing

  -amino acids and pharmaceutical intermediates.

Scope of this Protocol: This guide details the synthesis of the imine precursor, a high-selectivity Silver(I)-catalyzed Mannich protocol, a metal-free organocatalytic alternative, and the requisite deprotection workflow.

Mechanistic Insight: The Chelation Effect[1]

The success of this reaction hinges on the interaction between the catalyst and the ortho-methoxy substituent.

Transition State Visualization

The following diagram illustrates the proposed rigid transition state where the 2-methoxy group locks the conformation via metal coordination, minimizing freedom of rotation and enforcing facial selectivity.

Caption: Figure 1. Bidentate chelation of the 2-methoxyphenyl group restricts bond rotation, enhancing stereocontrol.

Pre-Protocol: Synthesis of 2-Methoxyphenyl Imines

Critical Note: Ortho-substituted aryl imines can be sterically hindered and prone to hydrolysis. Fresh preparation is mandatory for optimal results.

Reagents

• Amine: 2-Methoxyaniline (o-Anisidine) [CAS: 90-04-0]

• Aldehyde: Aryl or Alkyl aldehyde of choice (e.g., Benzaldehyde)

• Drying Agent: MgSO₄ (anhydrous) or Molecular Sieves (4Å)

• Solvent: Dichloromethane (DCM) or Toluene

Step-by-Step Procedure

• Mixing: In a flame-dried round-bottom flask, dissolve the aldehyde (10.0 mmol, 1.0 equiv) in anhydrous DCM (20 mL).

• Addition: Add 2-methoxyaniline (10.0 mmol, 1.0 equiv) and anhydrous MgSO₄ (2.0 g).

• Reaction: Stir at room temperature (RT) for 4–12 hours. Monitor conversion by ¹H NMR (disappearance of aldehyde proton ~10 ppm, appearance of imine proton ~8.5 ppm).

• Isolation: Filter the mixture through a pad of Celite under an inert atmosphere (Ar/N₂) to remove the drying agent.

• Concentration: Evaporate the solvent under reduced pressure.

  • Checkpoint: If the imine is a solid, recrystallize from Hexanes/Et₂O. If oil, use immediately. Do not purify by silica gel chromatography as the acidic nature of silica will hydrolyze the imine.

Core Protocol A: Ag(I)-Catalyzed Asymmetric Mannich Reaction

This protocol is optimized for high enantioselectivity using a Silver-Ligand complex, leveraging the affinity of Ag(I) for the electron-rich aromatic system.

Materials Table

Component	Reagent	Equiv/Conc.	Role
Substrate	2-Methoxyphenyl Imine	1.0 equiv	Electrophile
Nucleophile	Silyl Enol Ether (e.g., of acetophenone)	1.5 equiv	Nucleophile
Catalyst	AgOAc (Silver Acetate)	1–5 mol%	Lewis Acid
Ligand	Chiral Phosphine/Peptide Ligand*	1–5 mol%	Chiral Inducer
Solvent	THF or Toluene	0.1 M	Medium
Additive	Isopropanol (iPrOH)	1.0 equiv	Proton Source

*Note: Specific ligands like peptide-based phosphines (e.g., Hoveyda-Snapper ligands) are highly effective.

Experimental Workflow

• Catalyst Formation: In a glovebox or flame-dried Schlenk tube, combine AgOAc (0.05 mmol) and the Chiral Ligand (0.05 mmol) in THF (2 mL). Stir for 30 mins at 22°C to form the active complex.

• Substrate Addition: Cool the mixture to -40°C to -78°C (substrate dependent). Add the 2-Methoxyphenyl Imine (1.0 mmol) dissolved in minimal THF.

• Nucleophile Addition: Add isopropanol (1.0 mmol) followed immediately by the Silyl Enol Ether (1.5 mmol).

  • Why iPrOH? It aids in catalyst turnover and protonation of the intermediate without hydrolyzing the imine prematurely.

• Incubation: Stir at low temperature for 12–24 hours.

• Quench: Add saturated aqueous NaHCO₃.

• Workup: Extract with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (neutralized silica or alumina) to isolate the Mannich base.

Core Protocol B: Organocatalytic Variant (Metal-Free)

For labs avoiding heavy metals, chiral phosphoric acids or proline derivatives can be used, though reaction times may be longer due to the steric bulk of the ortho-methoxy group.

Key Modifications

• Catalyst: Chiral Phosphoric Acid (e.g., BINOL-derived CPA) (5–10 mol%).

• Solvent: Toluene or DCM (non-polar solvents enhance H-bonding).

• Temperature: Often requires -20°C to 0°C (slightly higher than metal catalysis to overcome sterics).

Post-Reaction: Oxidative Deprotection (PMP Removal)[2][3][4][5]

To reveal the free amine, the 2-methoxyphenyl group must be removed. The standard CAN protocol is robust, but the TCCA method is milder.

Method A: Ceric Ammonium Nitrate (CAN) - Standard[2]

• Dissolution: Dissolve the Mannich base (1.0 mmol) in MeCN/H₂O (4:1, 10 mL).

• Oxidation: Cool to 0°C. Add CAN (3.0–4.0 equiv) portion-wise. The solution will turn orange/red.

• Stirring: Stir for 30–60 mins. Monitor TLC for consumption of starting material.

• Workup: Dilute with water, extract with EtOAc. The aqueous layer contains the free amine (if protonated) or the organic layer (if buffered).

  • Tip: Basify the aqueous layer with Na₂CO₃ to pH 9-10, then extract with DCM to recover the free amine.

Method B: Periodic Acid (H₅IO₆) - Mild/Green

• Reaction: Dissolve substrate in MeCN/H₂O. Add H₅IO₆ (1.5 equiv) and stir at RT for 2 hours.

• Scavenging: Add solid NaHCO₃ to neutralize, filter, and extract. This method avoids heavy metal waste (Cerium).

Troubleshooting & Optimization Matrix

Observation	Probable Cause	Corrective Action
Low Yield	Imine hydrolysis	Ensure strictly anhydrous conditions; use fresh molecular sieves.
Poor Stereoselectivity	High Temperature	Lower reaction temp to -78°C; ensure ligand-metal complexation time is sufficient.
No Reaction	Steric hindrance	Increase catalyst loading to 10 mol%; switch to a less bulky silyl enol ether.
Product Decomposition	Silica acidity	Use Et₃N (1%) in eluent during chromatography or use neutral alumina.

References

• Ag-Catalyzed Asymmetric Mannich Reactions: Josephsohn, N. S., Snapper, M. L., & Hoveyda, A. H. (2004). Ag-Catalyzed Asymmetric Mannich Reactions of Enol Ethers with Aryl, Alkyl, Alkenyl, and Alkynyl Imines. Journal of the American Chemical Society, 126(12), 3734–3735. Link

• Zirconium Catalysis: Ishitani, H., Ueno, M., & Kobayashi, S. (2000).[1] Enantioselective Mannich-Type Reactions Using a Novel Chiral Zirconium Catalyst.[1][2] Journal of the American Chemical Society, 122(34), 8180–8186.[1] Link

• Oxidative Deprotection (PMP/o-Anisyl): Verkade, J. M. M., et al. (2006). Mild and efficient deprotection of the amine protecting p-methoxyphenyl (PMP) group.[3][4][5][6] Tetrahedron Letters, 47(46), 8109-8113. Link

• General Mannich Review: Kobayashi, S., & Ishitani, H. (1999). Catalytic Enantioselective Addition to Imines.[7][8][9] Chemical Reviews, 99(4), 1069–1094. Link

Sources

• 1. scilit.com [scilit.com]
• 2. Remarkably stable chiral zirconium complexes for asymmetric Mannich-type reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. mdpi.com [mdpi.com]
• 9. beilstein-archives.org [beilstein-archives.org]

purification of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate by column chromatography

This Application Note is designed for researchers and process chemists requiring high-purity isolation of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate (CAS: 1009289-77-3). This

-amino ester is a critical chiral intermediate in the synthesis of peptidomimetics and pharmaceutical agents (e.g., analogs of calcium channel blockers or serotonin reuptake inhibitors).

Introduction & Chemist's Challenge

The purification of

-amino esters on standard silica gel presents a classic "Amine Problem." The primary amine moiety ( ) acts as a Lewis base, interacting strongly with the acidic silanol groups ( ) on the surface of Silica Gel 60.

The Consequences of Unmodified Silica:

• Peak Tailing: The amine "drags" through the column, resulting in broad, asymmetrical peaks.

• Irreversible Adsorption: Significant mass loss occurs as the compound adheres permanently to active sites.

• Co-elution: Tailing causes the product to streak into impurity fractions, compromising purity.

The Solution: This protocol utilizes Competitive Deactivation using Triethylamine (TEA) to block silanol sites, ensuring sharp elution bands and high recovery without racemizing the labile chiral center at C3.

Chemical Properties & Safety Profile

Property	Specification	Notes
Compound Name	Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate
CAS Number	1009289-77-3
Molecular Formula		MW: 209.24 g/mol
Physical State	Viscous Oil or Low-Melting Solid	Hygroscopic; store under .
pKa (Conjugate Acid)	(Amine)	Basic enough to protonate on silica.
Chirality	(3R)-Enantiomer	Risk: Base-catalyzed racemization is possible but slow with TEA. Avoid strong alkalis (NaOH/KOH).
Solubility	DCM, EtOAc, MeOH, THF	Poor solubility in pure Hexanes.

Method Development Strategy

Stationary Phase Selection

• Standard: Silica Gel 60 (230–400 mesh) is cost-effective but requires amine modification.

• Premium Alternative: Amino-functionalized Silica (e.g., NH-Silica). Note: If using NH-Silica, omit TEA from the mobile phase.

Mobile Phase Design

The phenyl ring and ester group provide lipophilicity, while the amine provides polarity.

• Base Solvent: Hexane / Ethyl Acetate (EtOAc).

• Modifier: 1% Triethylamine (TEA).

• Starting Gradient: 10% EtOAc in Hexane (+1% TEA).

• Elution Point: Typically elutes between 30–50% EtOAc depending on silica activity.

Detection Methods

• UV Absorbance (254 nm): The 2-methoxyphenyl group absorbs strongly.

• Ninhydrin Stain: The primary amine reacts to form a purple/red spot (Ruhemann's purple) upon heating. Crucial for detecting non-UV active impurities or confirming the amine fraction.

Detailed Experimental Protocol

Phase 1: Column Preparation (Slurry Packing)

Rationale: Pre-equilibrating the silica with TEA is more effective than adding TEA only to the eluent. It ensures the entire column bed is deactivated before the sample is introduced.

• Calculate Silica Volume: Use a 30:1 to 50:1 ratio of Silica:Crude Compound (w/w).

• Prepare Slurry Solvent: Mix Hexane:EtOAc (80:20) with 1% v/v Triethylamine .

• Slurry Formation: Add silica gel to the solvent in a beaker. Swirl gently to remove air bubbles.

• Packing: Pour the slurry into the column. Tap the sides to settle the bed. Flush with 2 column volumes (CV) of the slurry solvent to stabilize the pH.

Phase 2: Sample Loading

• Dissolution: Dissolve the crude methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate in a minimum volume of Dichloromethane (DCM) or Toluene .

  • Avoid loading in pure EtOAc or MeOH as this broadens the band immediately.

• Application: Carefully pipette the solution onto the sand bed.

• Adsorption (Optional but Recommended): If the crude is an oil, "Dry Loading" is superior. Dissolve crude in DCM, add silica (1:1 w/w), and rotary evaporate to a dry powder. Pour this powder onto the column bed.

Phase 3: Elution Gradient

Run the column with a stepwise gradient. Collect fractions equal to 1/10th of the column volume.

Step	Solvent Composition (v/v)	Modifier	Volume	Goal
1	90% Hexane / 10% EtOAc	1% TEA	2 CV	Elute non-polar impurities (e.g., unreacted aromatics).
2	70% Hexane / 30% EtOAc	1% TEA	3 CV	Product onset typically here.
3	50% Hexane / 50% EtOAc	1% TEA	3 CV	Complete elution of the amine.
4	100% EtOAc	1% TEA	2 CV	Flush polar byproducts (acids/salts).

Phase 4: Workup & TEA Removal

The collected fractions will contain Triethylamine. TEA has a high boiling point (

C) relative to solvents and smells foul.

• Pool Fractions: Combine pure fractions based on TLC.

• Evaporation: Rotary evaporate at

  C.

• Azeotropic Removal: To remove residual TEA, add Heptane or Toluene to the oil and re-evaporate. Repeat 2-3 times. This co-distills the amine more effectively than direct vacuum.

• Final Drying: High vacuum (< 1 mbar) for 4 hours.

Process Visualization (Workflow Diagram)

Caption: Step-by-step workflow for the silica gel purification of

-amino esters using TEA deactivation.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Streaking / Tailing	Insufficient TEA; Silica still active.	Increase TEA to 2-3%. Ensure column was pre-flushed with TEA solvent.
Product Decomposition	Retro-Michael reaction or hydrolysis.	Avoid water in solvent. Do not leave product on silica overnight. Use rapid flash chromatography.
Racemization	Base-catalyzed proton exchange at C3.	Avoid heating >40°C. Do NOT use strong bases like Ammonia/MeOH unless necessary; TEA is milder.
Co-elution with Aldehyde	2-Methoxybenzaldehyde impurity.	The aldehyde is less polar. Start with a shallower gradient (e.g., 5% EtOAc) to wash it off first.

References

• Biotage. "Is there an easy way to purify organic amines?" Biotage Blog. Accessed February 16, 2026. [Link]

• Organic Syntheses. "(R)-3-Amino-3-(p-methoxyphenyl)propionic Acid." Org.[1] Synth.2004 , 81, 77. (Protocol for similar

  -amino acid derivatives). [Link]

• Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns." Teledyne ISCO Application Notes. [Link]

• University of Rochester. "Tips for Flash Column Chromatography: Deactivation of Silica Gel." Department of Chemistry. [Link]

Sources

• 1. biotage.com [biotage.com]

chiral HPLC method for enantiomeric separation of beta-amino esters

Application Note: High-Performance Enantioseparation of -Amino Esters

-Amino Esters

Introduction & Scientific Context

-Amino esters are critical chiral building blocks in the synthesis of -lactam antibiotics, -peptides, and major pharmaceutical agents such as Sitagliptin (Januvia®). Unlike their -amino counterparts, -amino esters possess an additional methylene group in the backbone, increasing conformational flexibility and often complicating chiral recognition.

The separation of these enantiomers presents specific chromatographic challenges:

• Basic Functionality: The primary or secondary amine group interacts strongly with residual silanols on the silica support, leading to severe peak tailing.

• UV Detection: Aliphatic

  -amino esters lack strong chromophores, necessitating optimization of detection wavelengths or mobile phase transparency.

• Solubility: Free amino esters may exhibit poor solubility in standard non-polar alkanes used in Normal Phase (NP) chromatography.

This guide provides a definitive, self-validating workflow for separating

-amino esters using Polysaccharide-based Chiral Stationary Phases (CSPs), the industry standard for this class of compounds.

Mechanism of Separation

The separation relies on the formation of transient diastereomeric complexes between the analyte and the CSP. For

-amino esters, the primary mechanisms are:

• Hydrogen Bonding: Between the carbonyl of the ester or the amine proton of the analyte and the carbamate/benzoate groups of the CSP.

• Dipole-Dipole Interactions: Critical for the ester moiety.

• Steric Inclusion: The analyte must fit into the chiral grooves of the polysaccharide polymer (amylose or cellulose).

Visualization: Chiral Recognition Mechanism

The following diagram illustrates the "Three-Point Interaction" model required for successful discrimination on polysaccharide columns.

Figure 1: Mechanistic interactions driving enantioselectivity on polysaccharide CSPs.

Method Development Strategy

Do not rely on a single column. The structural diversity of

-amino esters (aromatic vs. aliphatic side chains) requires a screening approach.

Recommended Column Set

• Primary Screen: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H).[1] Highest success rate for basic amines.

• Secondary Screen: Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H).[1][2] Complementary selectivity.

• Immobilized Options: Chiralpak IA/IB (Use if sample requires harsh solvents like DCM/THF for solubility).

Workflow Diagram

Figure 2: Decision tree for selecting mobile phase conditions based on amine protection status.

Detailed Experimental Protocols

Protocol A: N-Protected -Amino Esters (Boc-, Cbz-, Fmoc-)

Protected amines are less basic and interact less with silanols, allowing for simpler mobile phases.

Reagents:

• n-Hexane (HPLC Grade, 95%+)

• 2-Propanol (IPA) or Ethanol (HPLC Grade)

• Note: Basic additives are usually not required but can be added (0.1% DEA) if peak broadening occurs.

Step-by-Step:

• Column Preparation: Equilibrate Chiralpak AD-H (4.6 x 250 mm, 5 µm) with Hexane/IPA (90:10 v/v) at 1.0 mL/min for 20 mins.

• Sample Prep: Dissolve 1 mg of racemate in 1 mL of Ethanol. Crucial: If the sample is insoluble in alcohol, use minimal DCM and dilute with mobile phase.

• Run Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25°C

  • Detection: UV 210 nm (for aliphatic) or 254 nm (for aromatic).

• Optimization: If

  , switch the modifier from IPA to Ethanol. Ethanol often provides sharper peaks and different selectivity on polysaccharide columns.

Protocol B: Free -Amino Esters (Primary/Secondary Amines)

The critical protocol. Omitting the basic additive will result in irreversible adsorption or massive tailing.

Reagents:

• n-Hexane[3][4][5]

• 2-Propanol (IPA)

• Additive: Diethylamine (DEA) or Triethylamine (TEA). DEA is preferred for volatility.

Step-by-Step:

• Mobile Phase Preparation:

  • Premix n-Hexane/IPA (e.g., 90:10).

  • Add 0.1% v/v DEA to the mixture.[4]

  • Example: To 900 mL Hexane + 100 mL IPA, add 1.0 mL DEA.

  • Degas thoroughly.

• System Passivation: Flush the system (minus column) with the basic mobile phase for 10 mins to deactivate system lines.

• Equilibration: Connect Chiralpak AD-H or OD-H. Flush with mobile phase for 30-40 mins. The baseline must be stable; basic additives can cause initial drift.

• Sample Prep: Dissolve sample in the mobile phase (containing DEA). If dissolved in pure solvent without base, the sample may protonate upon injection, causing split peaks.

• Run Conditions:

  • Flow Rate: 0.5 – 1.0 mL/min (Adjust for pressure < 50 bar).

  • Temperature: 10°C - 20°C . Lower temperature significantly enhances enantioselectivity for flexible

    -amino esters.

Data Summary & Troubleshooting

Mobile Phase Effects on Resolution ( )

Typical data for a phenyl-substituted

-amino ester on Chiralpak AD-H.

Parameter	Condition	(Resolution)	Tailing Factor ( )	Notes
Modifier	Hexane/IPA (90:10)	1.8	1.1	Standard starting point.
Modifier	Hexane/EtOH (90:10)	2.4	1.0	EtOH often improves selectivity.
Additive	No Additive	N/A	> 3.0	Failed. Analyte retained/tailed.
Additive	0.1% DEA	2.4	1.1	Essential for free amines.
Temp	25°C	2.4	1.1	Good separation.
Temp	10°C	3.1	1.2	Lower temp increases retention & .

Troubleshooting Guide

• Peak Tailing (

  ):

  • Cause: Silanol interaction.

  • Fix: Increase DEA concentration to 0.2%. Ensure column history is clean (no previous acidic runs).

• Low Sensitivity (Aliphatic Esters):

  • Cause: Lack of chromophore.

  • Fix: Use Refractive Index (RI) detection or Evaporative Light Scattering Detector (ELSD). Alternatively, derivatize with UV-active protecting group (e.g., Cbz-Cl) before separation (Protocol A).

• Sample Insolubility:

  • Cause: Sample is too polar for Hexane.

  • Fix: Switch to Polar Organic Mode (POM) .

  • POM Protocol: Mobile Phase = 100% Acetonitrile (with 0.1% DEA) or MeOH/Acetonitrile blends. Use Chiralpak AD-H or OD-H.[1][3] This mode is excellent for polar

    -amino esters.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H, AS-H, AY-H, AZ-H & CHIRALCEL® OD-H. [Link]

• Péter, A., et al. (2006).[6] "High-performance liquid chromatographic enantioseparation of beta-amino acid stereoisomers on a (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid-based chiral stationary phase." Journal of Chromatography A, 1125(1), 138-143.[6] [Link]

• Hyun, M. H. (2006).[6] "Liquid chromatographic enantioseparation of beta-amino acids." Journal of Separation Science.

• YMC Co., Ltd. Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 3. chiraltech.com [chiraltech.com]
• 4. ymc.co.jp [ymc.co.jp]
• 5. scribd.com [scribd.com]
• 6. High-performance liquid chromatographic enantioseparation of beta-amino acid stereoisomers on a (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid-based chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: NMR Characterization of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

The following Application Note and Protocol guide is designed for immediate implementation in analytical, synthetic, and medicinal chemistry laboratories.

Introduction & Scope

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is a critical chiral

-amino ester intermediate, often employed in the synthesis of peptidomimetics and calcium channel blockers (e.g., Diltiazem analogs). Its structural integrity relies heavily on two factors: the electronic influence of the ortho-methoxy substituent and the stereochemical purity of the C3 amine.

This guide addresses a common analytical gap: the misinterpretation of the diastereotopic methylene protons (C2) and the lack of rapid, non-destructive chiral quantification. We provide a robust workflow for full characterization, distinguishing the Free Base from the Hydrochloride Salt, and a validated protocol for determining Enantiomeric Excess (ee%) using Chiral Solvating Agents (CSAs).

Key Structural Features[1][2][3][4][5][6]

• Chiral Center (C3): Benzylic amine subject to racemization if handled improperly.

• ABX Spin System: The C2 methylene protons are diastereotopic, creating a complex splitting pattern with the C3 methine.

• Ortho-Effect: The 2-methoxy group induces specific shielding/deshielding patterns distinct from para-isomers.

Experimental Workflow

Figure 1: Logical workflow for the sequential characterization of chiral

-amino esters.

Protocol 1: Sample Preparation & Solvent Effects

Objective: To minimize exchange broadening of the amine protons and prevent overlap between the solvent residual peak and the critical ABX system.

A. Solvent Selection Guide

Sample Form	Recommended Solvent	Justification
Free Base	CDCl3 (Chloroform-d)	Provides sharp resolution for the ABX system. The amine protons ( ) appear as a broad singlet ~1.8–2.5 ppm.
HCl Salt	DMSO-d6	Essential for solubility. The ammonium protons ( ) appear as a broad distinct signal ~8.5 ppm, often showing coupling to the C3-H.
Trace Analysis	C6D6 (Benzene-d6)	Use if aromatic region overlap occurs in CDCl3. The anisotropy of benzene often resolves overlapping ortho-substituents.

B. Preparation Steps

• Mass: Weigh 10–15 mg of the compound.

• Dissolution: Add 0.6 mL of solvent.

  • Critical: For the Free Base in CDCl3, add 10 mg of anhydrous

    to the vial, vortex, and filter into the NMR tube. This removes trace acid that broadens the amine signal.

• Reference: Ensure TMS (0.00 ppm) is present for internal referencing.

Protocol 2: Structural Assignment (1H & 13C)[7]

Instrument Parameters:

• Frequency: 400 MHz or higher recommended.

• Pulse Sequence: zg30 (1H), zgpg30 (13C decoupled).

• Relaxation Delay (D1): 1.0 s (Routine), 5.0 s (Quantitative).

• Scans (NS): 16 (1H), 512 (13C).

Data Analysis: The ABX System

The methylene protons at C2 (

) and the chiral methine at C3 ( ) form an ABX system.[1]

• (Methine): Appears as a doublet of doublets (dd) or pseudo-triplet depending on the similarity of and .
• (Methylene): These are chemically non-equivalent (diastereotopic). They appear as two separate sets of multiplets (dd) in the 2.5–3.0 ppm range.

Representative Chemical Shift Data (Free Base in CDCl3)

Note: Values are representative of the pure (3R)-isomer.

Position	(ppm)	Multiplicity	(Hz)	(ppm)	Assignment Logic
C=O	—	—	—	172.1	Carbonyl ester
Ar-C2	—	—	—	157.4	Quaternary (attached to OMe)
Ar-H (3,4,5,6)	6.85 – 7.30	m	—	110–130	Aromatic envelope
C3-H	4.75	dd	8.5, 5.2	51.5	Benzylic/Chiral Center
Ar-OMe	3.82	s	—	55.3	Methoxy substituent
COO-Me	3.65	s	—	51.8	Ester Methyl
C2-H (A)	2.85	dd	15.5, 8.5	41.2	Diastereotopic Methylene
C2-H (B)	2.62	dd	15.5, 5.2	41.2	Diastereotopic Methylene
NH2	1.90	br s	—	—	Exchangeable Amine

Protocol 3: Chiral Purity Determination (CSA Method)

Context: Standard NMR cannot distinguish enantiomers. Instead of slow derivatization (Mosher's acid), use a Chiral Solvating Agent (CSA) .[2] This forms transient diastereomeric complexes, splitting the signals of the enantiomers.

Recommended CSA: (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate ((R)-BNP).

Methodology

• Baseline Spectrum: Acquire a standard 1H NMR of the sample (approx. 10 mM) in

  .

• CSA Addition: Add 1.0–2.0 equivalents of (R)-BNP directly to the NMR tube.

• Equilibration: Shake well; the solution may yellow slightly. Allow to stand for 5 minutes.

• Acquisition: Re-acquire the 1H NMR.

• Observation: Focus on the Ester Methyl singlet (~3.65 ppm) or the Ar-OMe singlet (~3.82 ppm). These sharp singlets will split into two distinct peaks if the sample is racemic.

  • (Split): Typically 0.05 – 0.2 ppm.

Calculation of ee%

Integrate the two split signals (Major Enantiomer

and Minor Enantiomer ).

Figure 2: Mechanism of Chiral Solvating Agent (CSA) interaction leading to signal splitting.

Troubleshooting & Validation

Issue	Diagnosis	Corrective Action
Broad Lines	Proton exchange or poor shimming.	Add 1 drop of to confirm exchangeable protons (NH/OH will disappear). Filter sample to remove particulates.
No ABX Pattern	Accidental equivalence (deceptively simple spectrum).	Change solvent (e.g., ). This alters magnetic environment and reveals splitting.[3]
Extra Peaks	Rotamers or impurities.	Run Variable Temperature (VT) NMR. If peaks coalesce at high temp ( ), they are rotamers. If stable, they are impurities.

References

• General

  -Amino Ester Characterization:

  • G. Cardillo, et al. "Synthesis of

    -Amino Acid Derivatives." Journal of Organic Chemistry, 1996.
• H. Gunther.

• Chiral Solvating Agents (CSA)

  • T. J. Wenzel. Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley, 2007.

  • W. H. Pirkle, et al. "Chiral Solvating Agents for NMR."[4] Chemical Reviews, 1989.

• Specific Analog Data (p-Methoxy comparison)

  • Li, R.-J., et al. "Continuous-Flow Synthesis of

    -Amino Acid Esters." Catalysts, 2020, 10, 432.[5] (Used for chemical shift extrapolation).[2]

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. A Supramolecular Extension of Mosher’s Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent | MDPI [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. arpi.unipi.it [arpi.unipi.it]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Structural Elucidation and Quantification of 3-Amino-3-Arylpropanoate Derivatives via LC-ESI-MS/MS

Application Note: AN-2026-MS-04

-amino acid derivatives, specifically 3-amino-3-arylpropanoates. These scaffolds are critical pharmacophores in peptidomimetics and integrin inhibitors. This protocol moves beyond standard amino acid analysis, addressing the unique benzylic stability and retro-synthetic fragmentation pathways inherent to this subclass.

Introduction & Scientific Context

3-amino-3-arylpropanoic acids (

-amino acids) differ significantly from their -amino counterparts in terms of ionization behavior and gas-phase stability. While -amino acids typically fragment via immonium ion formation ( 30, 44, etc.), 3-amino-3-aryl derivatives possess a reactive benzylic center at the -position.

Why this matters for MS analysis:

• Benzylic Stabilization: The aryl group at C3 stabilizes the carbocation formed upon deamination, making the loss of ammonia (

  ) a dominant and diagnostic pathway compared to -amino acids.

• Retro-Michael Addition: Under collision-induced dissociation (CID), these derivatives often undergo a gas-phase elimination that mimics a retro-Michael reaction, yielding stable cinnamate-type ions.

Experimental Protocol

Sample Preparation

Autonomy Note: Direct analysis is preferred to maintain throughput. Derivatization is reserved only for chiral separation or ultra-trace sensitivity.

Workflow:

• Stock Preparation: Dissolve 1 mg of analyte in 1 mL DMSO (1 mg/mL).

• Working Solution: Dilute stock 1:1000 into 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Critical Step: Final concentration should be ~1

    g/mL (1 ppm) to prevent detector saturation while ensuring clear MS/MS spectra.

• Filtration: 0.22

  m PTFE syringe filter to remove particulates.

Liquid Chromatography (LC) Conditions

Two distinct methods are required depending on whether the analyte is a free acid (zwitterionic) or an ester derivative (hydrophobic).

Parameter	Method A: Free Acid (Zwitterions)	Method B: Ester Derivatives (Lipophilic)
Column	HILIC (e.g., Amide or Zwitterionic), 2.1 x 100 mm, 1.7 m	C18 (End-capped), 2.1 x 50 mm, 1.7 m
Mobile Phase A	10 mM Ammonium Formate, pH 3.0	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid
Gradient	90% B to 50% B over 5 min	5% B to 95% B over 4 min
Rationale	HILIC retains polar zwitterions that elute in void volume on C18.	Esters retain well on C18; rapid gradient maximizes throughput.

Mass Spectrometry Parameters (Source: ESI)

• Polarity: Positive (

  )

• Capillary Voltage: 3.0 - 3.5 kV

• Cone Voltage: 25 V (Keep low to prevent in-source fragmentation of the labile amine).

• Desolvation Temp: 450°C (High temp ensures complete droplet evaporation for less volatile aryl derivatives).

• Collision Energy (CE): Ramp 15–35 eV for MS/MS characterization.

Mechanistic Fragmentation Analysis

This section visualizes the specific fragmentation logic for 3-amino-3-phenylpropanoate (as a model compound).

The "Cinnamate Pathway"

The most distinct feature of this scaffold is the elimination of ammonia (

) driven by the formation of a conjugated double bond conjugated with the aryl ring (cinnamate structure). This is thermodynamically favored over the standard McLafferty rearrangement often seen in simple esters.

Visualization of Signaling/Fragmentation Pathway

Caption: ESI+ Fragmentation pathway of 3-amino-3-arylpropanoates showing the dominant ammonia loss.

Data Interpretation & Validation

Diagnostic Ion Table

When validating the identity of a 3-amino-3-arylpropanoate derivative, look for these specific transitions.

Ion Type	Mass Shift ( )	Structural Interpretation	Relative Abundance
Precursor		Intact protonated molecule.	10-40%
Base Peak		Loss of . Formation of cinnamyl/acrylate double bond. Diagnostic for -amino structure.	100% (Dominant)
Fragment		Loss of . Common in free acids, less common in esters unless ester hydrolysis occurs first.	<10%
Fragment		Loss of (Formic acid). Typical for carboxylic acid termini.	20-50%
Immonium	120 (for Phenyl)	. Specific to the amino-aryl moiety.	Variable

Self-Validating System Suitability Test (SST)

To ensure the protocol is working correctly, perform the following SST before running unknown samples:

• Injection: Inject a known standard (e.g.,

  -phenylalanine ethyl ester).

• Criteria 1 (Sensitivity): S/N ratio for the

  ion must be >100:1 at 100 ng/mL.

• Criteria 2 (Fragmentation): The ratio of the

  fragment to the parent ion must be consistent ( 15%) with the reference library spectrum.

  • Why? If the ammonia loss is too high in the full scan (Source Fragmentation), your cone voltage is too high. If it is absent in MS/MS, your collision energy is too low.

References

• Kuehnle, A., et al. (2022). "Differential Oligomerization of Alpha versus Beta Amino Acids." Life, 12(2), 265.[1] [Link]

• Piraud, M., et al. (2003).[2] "ESI-MS/MS analysis of underivatised amino acids: Fragmentation study of 79 molecules." Rapid Communications in Mass Spectrometry, 17(12), 1297-1311.[2] [Link]

• Guo, Y., et al. (2005).[3] "Mass spectrometric studies of the gas phase retro-Michael type fragmentation." Journal of the American Society for Mass Spectrometry, 16(9), 1561-1573.[3] [Link]

• NIST Mass Spectrometry Data Center. "Beta-Alanine and derivatives fragmentation data." National Institute of Standards and Technology. [Link]

Sources

• 1. Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions [pubmed.ncbi.nlm.nih.gov]
• 2. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectrometric studies of the gas phase retro-Michael type fragmentation reactions of 2-hydroxybenzyl-N-pyrimidinylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

reaction conditions for the N-alkylation of methyl aminopropanoate

-Alanine Methyl Ester)

Executive Summary & Strategic Analysis

Methyl aminopropanoate (specifically the

-isomer, methyl 3-aminopropanoate) is a critical bifunctional building block in medicinal chemistry, serving as a core scaffold for peptidomimetics, linker technologies (PROTACs), and -amino acid derivatives.

The Core Challenge: The N-alkylation of this substrate presents a classic chemoselectivity paradox. The product of the first alkylation (a secondary amine) is more nucleophilic than the starting primary amine, leading to rapid, uncontrolled over-alkylation (dialkylation or quaternization). Furthermore, the methyl ester moiety is susceptible to hydrolysis under the strong basic conditions often required to scavenge protons during alkylation.

Strategic Decision Matrix:

• Scenario A: Mono-alkylation (Secondary Amine Target). Direct alkylation with alkyl halides is not recommended due to poor selectivity. Reductive Amination is the gold standard here.

• Scenario B: Difficult/Bulky Mono-alkylation. When reductive amination fails or aldehydes are unstable, the Fukuyama Amine Synthesis (Nosyl-protection strategy) provides absolute selectivity.

• Scenario C: N,N-Dialkylation (Tertiary Amine Target). Direct alkylation with excess alkyl halide and inorganic base is efficient.

Method A: Reductive Amination (The Gold Standard)

Objective: Selective Mono-N-alkylation. Mechanism: Condensation of the amine with an aldehyde/ketone to form an iminium ion, followed by in-situ hydride reduction. Key Advantage: The intermediate imine is less nucleophilic than the amine, preventing multiple alkylations in one step.

Materials

• Substrate: Methyl 3-aminopropanoate hydrochloride (CAS: 3196-73-4).

• Carbonyl Source: 1.0 - 1.1 equiv of aldehyde or ketone.

• Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ). Note: Preferred over NaCNBH due to lower toxicity and better compatibility with non-protic solvents.

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF).

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (to free-base the HCl salt).

Detailed Protocol

• Free-Basing (In-Situ):

  • To a flame-dried reaction vessel equipped with a magnetic stir bar, add Methyl 3-aminopropanoate HCl (1.0 equiv) and DCE (concentration ~0.1 M).

  • Add DIPEA (1.05 equiv) and stir for 10 minutes at room temperature. Ensure the solid dissolves or forms a fine suspension.

  • Critical Step: If the aldehyde is acid-sensitive, ensure the solution is not acidic. However, STAB requires a slightly acidic media to activate the imine; usually, the acetic acid generated from the reagent is sufficient, but for unreactive ketones, adding 1-2 drops of glacial acetic acid may be necessary.

• Imine Formation:

  • Add the Aldehyde/Ketone (1.0 - 1.1 equiv) to the mixture.

  • Stir for 30–60 minutes at room temperature. Tip: For sterically hindered ketones, add 3Å molecular sieves to drive equilibrium by removing water.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add NaBH(OAc)

    (1.4 – 1.6 equiv) portion-wise over 10 minutes.

  • Allow the reaction to warm to room temperature and stir for 2–16 hours. Monitor by TLC or LCMS.

• Work-up:

  • Quench by adding saturated aqueous NaHCO

    (do not use strong base like NaOH to avoid ester hydrolysis).

  • Extract with DCM (

    ).[1][2]

  • Wash combined organics with brine, dry over Na

    SO , and concentrate.[1][2]

• Purification:

  • Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH).

Method B: Fukuyama Amine Synthesis (High Precision)

Objective: Mono-alkylation with absolute control (Zero over-alkylation). Mechanism: Activation of the amine as a sulfonamide (increasing acidity of the N-H), followed by alkylation and deprotection.

Detailed Protocol

Step 1: Nosyl Protection [3][4]

• Suspend Methyl 3-aminopropanoate HCl (1.0 equiv) in DCM (0.2 M).

• Add 2-Nitrobenzenesulfonyl chloride (NsCl) (1.1 equiv).

• Cool to 0°C and add TEA (2.2 equiv) dropwise.

• Stir at RT for 2 hours. Quench with water, extract, and purify the N-nosyl intermediate.

Step 2: Alkylation

• Dissolve the N-nosyl intermediate (1.0 equiv) in anhydrous DMF or Acetonitrile .

• Add K

  CO (2.0 equiv) and the Alkyl Halide (1.1 equiv).

• Heat to 50–60°C. Note: The sulfonamide anion is a soft nucleophile and alkylates cleanly.

• Work up (dilute with water, extract with EtOAc) to isolate the N-alkyl-N-nosyl product.

Step 3: Deprotection

• Dissolve the alkylated intermediate in DMF or ACN .

• Add Thiophenol (1.2 equiv) and K

  CO (3.0 equiv) or DBU .

• Stir at RT for 1–4 hours. The mixture will turn bright yellow (formation of the Meisenheimer complex).

• Isolate the mono-alkylated amine.

Method C: Direct Alkylation (Optimization for Dialkylation)

Objective: Double alkylation (Tertiary Amine) or "Quick and Dirty" Mono-alkylation (Low Yield). Warning: For mono-alkylation, this method typically yields a statistical mixture (SM : Mono : Di = 1 : 2 : 1).

Protocol for N,N-Dialkylation

• Dissolve Methyl 3-aminopropanoate HCl (1.0 equiv) in Acetonitrile (0.1 M).

• Add K

  CO (3.0 – 4.0 equiv). Note: Use inorganic base to avoid competing quaternization of an organic amine base.

• Add Alkyl Halide (2.5 – 3.0 equiv).

• Heat to reflux (60–80°C).

• Monitor consumption of the mono-alkylated intermediate.

Comparative Data & Troubleshooting

Method Selection Guide

Parameter	Reductive Amination	Direct Alkylation	Fukuyama Synthesis
Selectivity (Mono)	High (>90%)	Low (Statistical Mix)	Excellent (>98%)
Reagents	Aldehyde/Ketone	Alkyl Halide	NsCl, R-X, Thiol
Atom Economy	Good	High	Low (Protect/Deprotect)
Ester Stability	High (Mild pH)	Moderate (Base dependent)	High
Primary Use Case	Standard library synthesis	Tertiary amines	Complex/Precious substrates

Troubleshooting Common Issues

• Ester Hydrolysis:

  • Symptom:[1][5][6][7][8] Loss of methyl group in NMR (singlet ~3.7 ppm disappears), formation of carboxylic acid (broad peak >10 ppm).

  • Cause: pH > 11, presence of hydroxide, or high temperature with carbonate bases.

  • Fix: Switch to DIPEA/DCM (non-aqueous) or use milder bases like NaHCO

    . Avoid MeOH as solvent if transesterification is a risk.

• Cyclization (Lactamization):

  • Symptom:[1][5][6][7][8] Formation of

    -lactam (rare for propanoates) or oligomers.

  • Fix: Keep reaction concentration low (<0.1 M). Avoid high temperatures (>80°C).

Visualization of Workflows

Caption: Decision tree for selecting the optimal N-alkylation strategy based on the target substitution pattern.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Fukuyama, T., Jow, C. K., & Cheung, M. (1995). "2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines." Tetrahedron Letters, 36(36), 6373-6374. Link

• Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811. Link

• BenchChem Application Notes. "N-Alkylation of Amines using 2-[(3-Aminopropyl)methylamino]ethanol." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 3. The facile preparation of primary and secondary amines via an improved Fukuyama–Mitsunobu procedure. Application to the synthesis of a lung-targeted gene delivery agent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. chimia.ch [chimia.ch]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. glenresearch.com [glenresearch.com]
• 8. iris.unive.it [iris.unive.it]

using methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate in peptide synthesis

Application Note: Integration of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate in Peptide Synthesis

-amino acid derivatives in peptidomimetics Compound: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate (CAS: 1213105-49-7)

Executive Summary

This technical guide outlines the protocols for incorporating methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate into peptide backbones. As a

-amino acid with a bulky electron-donating aryl side chain, this residue is a critical tool for designing foldamers (stable secondary structures) and peptidomimetics with enhanced proteolytic stability.

Unlike standard

-amino acids, this building block is typically supplied as a methyl ester. Consequently, it cannot be used directly in Solid Phase Peptide Synthesis (SPPS) without pre-processing (protection and hydrolysis) unless it serves as the C-terminal cap. This guide provides the specific workflows to convert the raw material into an SPPS-ready building block and optimize its coupling efficiency.

Strategic Overview & Causality

The -Amino Acid Advantage

Incorporating this residue introduces a methylene group (

) into the peptide backbone.

• Proteolytic Stability: The unique backbone geometry prevents recognition by standard proteases (e.g., chymotrypsin, pepsin), extending the half-life of therapeutic peptides.

• Foldamer Formation:

  -peptides form stable helices (e.g., 14-helix) distinct from -helices. The 2-methoxyphenyl group provides steric bulk and electronic repulsion that can stabilize specific conformers through intramolecular interactions.

The Methyl Ester Challenge

The starting material is an ester , not a free acid.

• Direct Coupling Risk: If used directly in SPPS, the free amine will react, but the methyl ester is unreactive toward the resin or the next amine. It terminates the chain unless it is the intended C-terminus.

• Polymerization Risk: Attempting to hydrolyze the ester without first protecting the amine will lead to uncontrolled self-polymerization.

• Solution: The "Protect-then-Hydrolyze" workflow is mandatory for internal sequence incorporation.

Pre-Synthesis Workflow: Converting to Fmoc-Building Block

To use this compound in standard Fmoc-SPPS, you must convert Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate into Fmoc-(3R)-3-amino-3-(2-methoxyphenyl)propanoic acid .

Visual Workflow (DOT Diagram)

Caption: Critical conversion workflow to generate the SPPS-competent building block. The amine must be protected before ester hydrolysis to prevent self-polymerization.

Protocol A: Fmoc Protection

Objective: Mask the nucleophilic amine to prevent side reactions.[1]

• Dissolution: Dissolve 1.0 eq of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate (HCl salt if applicable) in a 1:1 mixture of 1,4-Dioxane and 10% NaHCO₃ (aq) .

  • Note: Ensure pH is ~8-9. If starting with the free base, water/dioxane is sufficient.

• Reagent Addition: Add 1.1 eq of Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate) slowly at 0°C.

  • Why Fmoc-OSu? It is less aggressive than Fmoc-Cl, reducing the risk of dipeptide formation.

• Reaction: Stir at Room Temperature (RT) for 3–6 hours. Monitor by TLC (EtOAc/Hexane) or LCMS.

• Work-up: Acidify carefully to pH 3-4 with 1N HCl. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Checkpoint: The product (Fmoc-Amino Ester) should be a white foam/solid.

Protocol B: Ester Hydrolysis (Saponification)

Objective: Reveal the carboxylic acid for coupling.

• Solvent System: Dissolve the Fmoc-Amino Ester in THF:Water (3:1) . Cool to 0°C.

• Base Addition: Add 2.0 eq of LiOH·H₂O .

  • Critical: Do NOT use NaOH or KOH if possible, and keep the temperature low (0°C to RT) to minimize racemization of the chiral center at the

    -position.

• Monitoring: Stir at 0°C for 1 hour, then allow to warm to RT. Monitor disappearance of the methyl ester peak via LCMS.

• Work-up:

  • Evaporate THF under reduced pressure.

  • Dilute aqueous residue with water.

  • Wash: Extract once with Diethyl Ether (removes unreacted ester/impurities).

  • Acidify: Cool the aqueous layer and acidify to pH 2 with 1N HCl.

  • Extract: Extract the product (Fmoc-Acid) into Ethyl Acetate.

• Purification: Recrystallize from EtOAc/Hexane if necessary.

  • Validation: Verify structure by ¹H-NMR (loss of methyl singlet at ~3.6 ppm).

Solid Phase Peptide Synthesis (SPPS) Protocol

Once you have Fmoc-(3R)-3-amino-3-(2-methoxyphenyl)propanoic acid , use the following parameters for coupling.

Coupling Parameters Table

Parameter	Recommendation	Rationale
Coupling Reagent	HATU or PyAOP	-amino acids are sterically hindered; standard HBTU/DIC is often insufficient.
Additive	HOAt (if available)	Enhances reaction rate and suppresses racemization.
Base	DIEA (Diisopropylethylamine)	Use 2.0 eq relative to AA. Collidine is a milder alternative if racemization is observed.
Stoichiometry	3.0 – 4.0 equivalents	Higher excess drives the reaction against steric bulk.
Reaction Time	2 – 4 hours (Double Coupling)	Single coupling often yields deletions. Double couple (2 x 2h) is safer.
Fmoc Removal	20% Piperidine/DMF (standard)	-amino protecting groups are stable; standard protocols apply.

Step-by-Step Coupling Protocol

• Resin Preparation: Swell resin (e.g., Rink Amide or Wang) in DMF for 30 mins.

• Activation:

  • In a vial, mix Fmoc-

    -AA (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

  • Add DIEA (6 eq) immediately before adding to the resin.

  • Color Change: Solution should turn yellow/orange.

• Coupling: Add activated solution to resin.[2][3] Shake at RT for 2 hours.

• Monitoring (Kaiser Test Limitation):

  • Warning: The Kaiser test (ninhydrin) detects primary amines.

    -amines react, but sometimes slower or with different colors.

  • Better Check: Use the Chloranil Test or micro-cleavage LCMS to verify coupling completion.

• Re-Coupling: Drain and repeat step 2-3 if the test is positive (incomplete).

• Capping: Acetylate unreacted amines (Acetic Anhydride/Pyridine) to prevent deletion sequences.

Application Note: Foldamer Design & Stability

Structural Impact

The (3R) configuration combined with the 2-methoxyphenyl side chain dictates the secondary structure.

• 14-Helix Promotion:

  -amino acids generally promote 14-helix formation in -peptides.

• Side Chain Locking: The 2-methoxy group can form an intramolecular hydrogen bond with the backbone amide NH, potentially locking the side-chain conformation and increasing rigidity. This "pre-organization" often enhances binding affinity to receptors.

Proteolytic Stability

Peptides containing this residue are highly resistant to degradation.

• Experiment: Incubate peptide in human serum or with Trypsin/Chymotrypsin.

• Expectation: Half-life (

  ) should increase from minutes (standard peptide) to hours/days.

References

• Seebach, D., et al. (2004). Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Biological properties.[4][5][6][7][8] Helvetica Chimica Acta. Link

• Steer, D. L., et al. (2002). Beta-amino acids: versatile peptidomimetics.[4][7] Current Medicinal Chemistry. Link

• Vasudev, P. G., et al. (2011). Introduction of beta-amino acids in peptide synthesis: A review. Chemical Reviews. Link

• Aguilar, M. I. (Ed). (2010). Peptidomimetics: Protocols and Concepts. Methods in Molecular Biology. Link

• Chem-Impex International. (2024). Product Data: (3R)-3-Amino-3-(2-methoxyphenyl)propanoic acid derivatives.[9]Link

Sources

• 1. peptide.com [peptide.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Beta-amino acids: versatile peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. researchgate.net [researchgate.net]
• 8. chemimpex.com [chemimpex.com]
• 9. METHYL (3R)-3-AMINO-3-(2-METHOXYPHENYL)PROPANOATE CAS#: 1213105-49-7 [m.chemicalbook.com]

scale-up synthesis of enantiopure beta-amino esters

Application Note: Scale-Up Synthesis of Enantiopure -Amino Esters

-Amino Esters Reference ID: AN-BAE-2023-V4

Executive Summary

-Amino esters are critical pharmacophores in modern drug development, serving as the chiral backbone for blockbuster drugs like Sitagliptin (Januvia) and emerging peptidomimetics. While laboratory-scale synthesis often relies on chiral auxiliaries (e.g., Arndt-Eistert homologation), these methods fail at scale due to safety hazards (diazomethane) and poor atom economy.

This Application Note details two field-proven, scalable protocols for generating enantiopure

-amino esters:

• Asymmetric Hydrogenation (AH): The chemocatalytic standard for high-throughput manufacturing.

• Biocatalytic Transamination (ATA): The "green" standard for superior enantioselectivity and eliminating heavy metals.

Strategic Decision Matrix

Before selecting a protocol, the process chemist must evaluate substrate stability, equipment capabilities (high-pressure vs. fermentation), and cost constraints.

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on substrate properties and facility constraints.

Protocol A: Asymmetric Hydrogenation (Chemocatalysis)

Context: This method mimics the first-generation synthesis of Sitagliptin. It relies on the formation of a prochiral enamine ester followed by reduction using a Rhodium-ferrocenyl complex.

Mechanism: The Rhodium catalyst, coordinated with a chiral ligand (e.g., Josiphos or BINAP), binds to the enamine double bond. The ligand's steric bulk forces hydrogen addition from a specific face.

Critical Materials

• Substrate:

  -Keto ester (converted to enamine in situ or pre-formed).

• Catalyst:

  precursor + Chiral Ligand (e.g., ).

• Additive: Ammonium acetate (

  ) or Ammonium salicylate (promotes enamine formation).

• Solvent: Methanol (degassed).

Step-by-Step Protocol (1 kg Scale)

• Enamine Formation (Upstream):

  • Charge 1.0 kg of

    -keto ester into a reactor with 5 L Methanol.

  • Add 5 equivalents of Ammonium Acetate.

  • Reflux for 4–6 hours. Monitor conversion by HPLC (Target >98% enamine).

  • Expert Insight: Residual ketone poisons the hydrogenation catalyst. Ensure complete conversion or purify the enamine via crystallization before the next step.

• Catalyst Preparation (Glovebox/Inert Loop):

  • Mix

    (0.1 mol%) and Ligand (0.11 mol%) in degassed methanol.

  • Stir for 30 mins to form the active cationic species.

• Hydrogenation:

  • Transfer the enamine solution to a high-pressure Hastelloy reactor.

  • Inject the catalyst solution under Nitrogen counter-flow.

  • Pressurize with Hydrogen gas to 20 bar (300 psi) .

  • Heat to 50°C and stir vigorously (mass transfer limited).

  • Endpoint: Reaction is complete when

    uptake ceases (typically 12–24 hours).

• Workup & Purification:

  • Vent

    and purge with .

  • Concentrate solvent.

  • E-E-A-T Step (Self-Validation): Perform a "carbon treatment" (activated charcoal) to scavenge residual Rhodium. This is critical for meeting ICH Q3D elemental impurity guidelines.

  • Crystallize the final amino ester as a salt (e.g., Hydrochloride or Phosphate) to upgrade ee from ~95% to >99%.

Protocol B: Biocatalytic Transamination (Enzymatic)

Context: This represents the modern "Green Chemistry" approach, famously utilized in the second-generation Sitagliptin process. It uses an engineered Transaminase (ATA) to convert the ketone directly to the amine.

Mechanism: The enzyme shuttles an amine group from a sacrificial donor (Isopropyl amine) to the

-keto ester using Pyridoxal-5'-phosphate (PLP) as a cofactor.

Critical Materials

• Enzyme:

  -Transaminase (e.g., ATA-117 variant or Codexis CDX series).

• Cofactor: PLP (1–2 mM).

• Amine Donor: Isopropyl amine (IPM) (1–2 M).

• Co-solvent: DMSO (10–20% v/v) to solubilize the hydrophobic substrate.

• Buffer: Triethanolamine or Phosphate (pH 8.5).

Workflow Diagram[2]

Figure 2: Biocatalytic workflow emphasizing the critical acetone removal step to drive equilibrium.

Step-by-Step Protocol (1 kg Scale)

• Media Preparation:

  • Prepare 10 L of buffer containing 1 M Isopropyl amine (IPM). Adjust pH to 8.5 using HCl. Note: High pH denatures the enzyme; low pH protonates the amine donor, rendering it unreactive.

  • Add PLP (1 g).

• Substrate Charging:

  • Dissolve 1 kg of

    -keto ester in 2 L DMSO.

  • Slowly add the DMSO solution to the aqueous buffer under agitation.

• Initiation & Equilibrium Management:

  • Add the Transaminase enzyme (loading approx 2–5 g/L depending on specific activity).

  • Crucial Step: The reaction produces Acetone as a byproduct. Since the reaction is reversible, Acetone must be removed to drive conversion.

  • Method: Apply a slight vacuum (200–300 mbar) or a Nitrogen sweep to continuously strip Acetone.

• Reaction Monitoring:

  • Temperature: Maintain 40–45°C.

  • Time: 24 hours.[1][2]

  • IPC (In-Process Control): Monitor via HPLC. If conversion stalls at 50%, add fresh IPM or increase

    sweep rate.

• Downstream Processing (DSP):

  • Acidify mixture to pH 2 (quenches enzyme, protonates product).

  • Wash with MTBE (removes unreacted ketone).

  • Basify aqueous layer to pH 11.[3]

  • Extract the free amine product into Isopropyl Acetate.

  • Concentrate to yield oil or crystallize as salt.

Comparative Analysis & Data

Metric	Asymmetric Hydrogenation (Rh)	Biocatalytic Transamination (ATA)
Enantiomeric Excess (ee)	90–96% (Requires upgrade)	>99.5% (Direct)
Yield	85–95%	90–95%
Pressure Requirement	High (10–50 bar)	Ambient
Heavy Metal Clean-up	Required (Rh removal)	None
Atom Economy	High	Medium (Sacrificial amine donor)
Cost Driver	Catalyst (Rhodium/Ligand)	Enzyme Development/Licensing

Troubleshooting Guide (Senior Scientist Notes)

• Problem: Low ee in Hydrogenation.

  • Root Cause:[1][2][3][4][5][6][7][8] Substrate purity.[5][8] Even 1% of the E-isomer enamine (vs Z-isomer) can drastically lower ee.

  • Fix: Recrystallize the enamine intermediate or switch to a more rigid ligand (e.g., Walphos).

• Problem: Emulsion during Biocatalytic Workup.

  • Root Cause:[1][2][3][4][5][6][7][8] Denatured enzyme proteins acting as surfactants.

  • Fix: Filter the reaction mixture through a Celite pad before pH adjustment and extraction.

• Problem: Incomplete Conversion in Transamination.

  • Root Cause:[1][2][3][4][5][6][7][8] Product inhibition or acetone accumulation.

  • Fix: Verify the Nitrogen sweep is effectively removing acetone. If the product amine is inhibitory, consider an in situ product removal (ISPR) resin (e.g., Amberlite).

References

• Savile, C. K., et al. (2010).[9] "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309. Link

• Hansen, K. B., et al. (2009).[10] "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin." Journal of the American Chemical Society, 131(25), 8798-8804. Link

• Steinhagen, H., et al. (2009). "Industrial Scale-Up of Enantioselective Hydrogenation for the Asymmetric Synthesis of Rivastigmine." Organic Process Research & Development, 13(5), 929-932. Link

• Gotor-Fernández, V., et al. (2006). "Preparation of β-Amino Acids by Lipase-Catalyzed Hydrolysis." Current Organic Chemistry, 10(10), 1125-1143. Link

• Nugent, T. C., & El-Shazly, M. (2010). "Chiral Amine Synthesis - Recent Developments and Trends for Enamide Reduction, Reductive Amination, and Imine Reduction." Advanced Synthesis & Catalysis, 352(5), 753-819. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. US20230227457A1 - Improved process for preparation of sitagliptin - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 7. researchgate.net [researchgate.net]
• 8. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 9. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 10. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low yield in methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate synthesis

Topic: Troubleshooting Low Yield in Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate Synthesis Technical Support Center | Case ID: BAE-2-OMe-001

Executive Summary: The "Ortho-Effect" & Stability Trap

Synthesizing methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate presents a unique convergence of three yield-killing factors:

• Steric Hindrance: The ortho-methoxy group significantly retards nucleophilic attack at the benzylic position compared to para- or meta- isomers.

• Chemical Instability:

  -amino esters are prone to intramolecular cyclization to form -lactams (2-azetidinones), particularly during workup.

• Solubility Phase-Partitioning: The zwitterionic nature of the intermediate acid and the pH-sensitivity of the ester extraction often lead to "invisible" mass loss in the aqueous phase.

This guide isolates these failure points across the three most common synthetic workflows: Modified Rodionov Condensation , Aza-Michael Addition , and Enzymatic Kinetic Resolution .

Module 1: Synthetic Route Troubleshooting

Scenario A: The Modified Rodionov Reaction (Aldehyde Condensation)

User reports: "Reaction mixture turns dark/tarry, low conversion of aldehyde, or difficulty crystallizing the acid intermediate."

Q: Why is the reaction stalling compared to the unsubstituted benzaldehyde? A: The 2-methoxy substituent exerts both steric bulk and electron-donating effects. The electron donation reduces the electrophilicity of the aldehyde carbonyl, while the steric bulk hinders the approach of the malonic acid enolate.

• The Fix: Switch from standard ethanol reflux to n-butanol or ethylene glycol . The higher reflux temperature (

  vs ) is often required to overcome the activation energy barrier imposed by the ortho-substituent.

Q: I see a new spot on TLC that isn't my product or starting material. What is it? A: It is likely the benzylidene malonic acid intermediate (the Knoevenagel product) that failed to undergo Michael addition with ammonia.

• The Fix: Increase the equivalents of Ammonium Acetate to 2.5 - 3.0 eq . The ammonia concentration must be high to compete with the decarboxylation pathway.

Scenario B: Aza-Michael Addition (to Cinnamate)

User reports: "Low yield during the addition of chiral amine to methyl 2-methoxycinnamate."

Q: Why is the Michael addition so sluggish? A: The ortho-methoxy group twists the phenyl ring out of planarity with the acrylate system, reducing conjugation and making the

-carbon less electrophilic.

• The Fix: Use Lewis Acid catalysis (

  or ) to activate the carbonyl. Standard thermal addition is often insufficient for ortho-substituted cinnamates.

Module 2: Isolation & Workup (The "Hidden" Yield Loss)

CRITICAL WARNING: This is where 60% of yield is lost.

-amino esters are unstable as free bases.

Q: My crude NMR looks good, but I lose 50% mass after column chromatography or distillation. Why? A: You are likely triggering intramolecular lactamization . As a free base, the amine attacks the ester carbonyl to form a stable 4-membered lactam (2-azetidinone), especially if heat is applied.

• The Protocol:

  • Avoid Distillation: Do not attempt to distill the free base.

  • Salt Formation: Immediately convert the crude ester to the HCl or p-TsOH salt . The protonated amine cannot nucleophilically attack the ester.

  • Cold Workup: Perform all extractions at

    .

Q: I extracted with EtOAc, but the product isn't there. A: Check the aqueous layer pH. The

of the conjugate acid of a -amino ester is typically ~9.0. If you extract at pH 7-8, significant product remains protonated (water-soluble).

• The Fix: Adjust the aqueous phase to pH 10-11 using cold saturated

  or immediately before extraction. Do not use NaOH (risk of ester hydrolysis).

Module 3: Enzymatic Resolution (Chiral Purity)

User reports: "Enantiomeric Excess (ee) is low with CAL-B, or reaction stops at 30% conversion."

Q: Why does Candida antarctica Lipase B (CAL-B) struggle with this substrate? A: The ortho-methoxy group clashes with the "stereospecificity pocket" of the enzyme active site, unlike para-substituents which protrude into the open solvent channel.

• The Fix:

  • Solvent Engineering: Switch from Toluene to MTBE or Diisopropyl Ether (DIPE) . Ethers often enhance the flexibility of the lipase active site.

  • Temperature: Lower the temperature to

    . While this slows the rate, it often increases the Enantiomeric Ratio (E) by reducing the non-specific hydrolysis of the "wrong" enantiomer.

  • Acyl Donor: If doing transesterification, use vinyl acetate or 2,2,2-trifluoroethyl butyrate to make the reaction irreversible.

Visual Troubleshooting Guides

Diagram 1: The Yield Leak Pathway

Caption: Logical flow of mass loss during synthesis and workup. Red nodes indicate critical failure points.

Diagram 2: Enzymatic Resolution Decision Tree

Caption: Optimization logic for CAL-B kinetic resolution of the ortho-substituted ester.

Standardized Data: Solubility & Stability Profile

Parameter	Free Base (Amino Ester)	HCl Salt	Implication for Yield
Organic Solubility	High (EtOAc, DCM, Ether)	Low (Insoluble in Ether)	Precipitate salt from Ether to purify.
Water Solubility	Low (pH > 10)	High	Loss Risk: Salt washes away in water washes.
Thermal Stability	Poor (Lactamizes > 40°C)	Excellent	Never heat the free base.
Shelf Life	Days (at RT)	Years	Store only as salt.

References

• Intramolecular ester enolate-imine cyclization reactions for the asymmetric synthesis of polycyclic

  -lactams. Source: National Institutes of Health (PubMed). URL:[Link]

• Enzym

  -amino acid derivatives. Source: University of Szeged / Beilstein Journal of Organic Chemistry. URL:[Link]

• Synthesis of Monocyclic

  -Lactams via Cyclodehydration of -Amino Acids. Source: ResearchGate (Journal of Organic Chemistry). URL:[Link]

• Competitive Form

  -Amino Acids by the Rodionov Reaction. Source: Springer (Russian Journal of General Chemistry). URL:[Link]

• Lipase-C

  -Amino Esters. Source: Wiley Online Library (European Journal of Organic Chemistry). URL:[Link]

Technical Support Center: Optimizing Stereoselectivity in Asymmetric Amination

Welcome to the Advanced Synthesis Support Module. Ticket ID: AMIN-OPT-2026 Assigned Specialist: Senior Application Scientist (Catalysis Division) Status: Open

Executive Summary

Achieving high enantiomeric excess (ee) in asymmetric amination is rarely about a single variable; it is a convergence of catalyst geometry, kinetic control, and thermodynamic equilibrium. This guide addresses the three most prevalent methodologies: Iridium-Catalyzed Allylic Amination , Chiral Phosphoric Acid (CPA) Organocatalysis , and Biocatalytic Transamination .

Module 1: Metal-Catalyzed Allylic Amination (Focus: Iridium)

Primary Application: Constructing chiral branched amines from allylic carbonates/esters.

Diagnostic & Troubleshooting (Q&A)

Q: My reaction yields the linear product instead of the desired chiral branched amine. Why? A: This is a regioselectivity failure, often caused by the "Palladium trap."

• The Science: Palladium catalysts typically favor the thermodynamically stable linear product via a steric-driven attack at the less hindered terminus. Iridium, conversely, favors the branched product due to the specific geometry of the metallacyclic active species formed with phosphoramidite ligands.

• Troubleshooting Protocol:

  • Ligand Check: Ensure you are using a Feringa or Alexakis-type phosphoramidite ligand. The active catalyst is generated via C-H activation (cyclometalation) of the ligand's substituent.

  • Pre-catalyst Activation: Switch from

    to + propylamine (activator) before adding the substrate. This ensures the rapid formation of the active iridacycle species.

Q: The conversion is good, but the ee% is stuck at 80-85%. How do I push it to >95%? A: In Ir-catalysis, the stereochemistry is determined during the C-H oxidative addition step, not the nucleophilic attack.

• The Science: The reaction proceeds with overall retention of configuration (double inversion). If your ee is low, the active catalyst species may be racemizing or competing with a background reaction.

• Optimization Steps:

  • Counter-ion Effect: If using a cationic Ir precursor, the counter-ion plays a massive role. Switch to non-coordinating anions like

    or to tighten the chiral pocket.

  • Base Selection: Switch from inorganic bases (

    ) to organic bases (DABCO or TBD). Inorganic bases can sometimes coordinate to the metal, disrupting the chiral environment.

Workflow Visualization: Iridium Catalytic Cycle

Module 2: Organocatalysis (Chiral Phosphoric Acids)

Primary Application: Enantioselective reductive amination and transfer hydrogenation.

Diagnostic & Troubleshooting (Q&A)

Q: I see a significant background reaction (racemic product) even without the catalyst. A: This indicates the uncatalyzed imine formation or reduction is too fast compared to the catalyzed pathway.

• The Science: CPAs work via H-bonding activation (Brønsted acid) or Contact Ion Pair (CIP) formation. If the substrate is too basic or the temperature too high, the non-chiral pathway dominates.

• Troubleshooting Protocol:

  • Temperature Drop: Lower the reaction temperature to -30°C or -78°C. Catalytic pathways often have lower activation energies than background thermal reactions; cooling suppresses the background more than the catalyzed rate.

  • Molecular Sieves: Add 4Å or 5Å MS. Water (a byproduct of imine formation) can disrupt the precise H-bond network required for stereo-induction.

Q: Solvent screening gave me wildly different ee values. What is the logic here? A: Solvent polarity dictates the "tightness" of the ion pair between the catalyst and the iminium intermediate.

• The Science: In polar solvents (MeOH, DMF), the chiral anion dissociates from the cationic intermediate, losing stereocontrol.

• Optimization Steps:

  • Non-Polar Priority: Use Toluene , Mesitylene , or Cyclohexane . These force the chiral phosphate anion to stay tightly associated with the substrate cation (Contact Ion Pair), maximizing chiral communication.

  • The "VAPOL" Trick: If solubility is an issue in toluene, try adding small amounts of

    or using chlorinated solvents like , though be wary of H-bond disruption.

Module 3: Biocatalysis (Transaminases)

Primary Application: Synthesis of chiral amines from ketones using enzymes (ATA).[1][2][3][4]

Diagnostic & Troubleshooting (Q&A)

Q: The reaction stalls at 50% conversion regardless of time. Is the enzyme dead? A: Likely not. You are fighting thermodynamics. Transamination is an equilibrium process (

).

• The Science: The enzyme catalyzes the forward and reverse reactions equally. Accumulation of the co-product (e.g., pyruvate or acetone) inhibits the forward reaction.

• Troubleshooting Protocol:

  • Equilibrium Displacement (Physical): If using Isopropylamine (IPA) as the amine donor, the co-product is acetone. Run the reaction in an open system or with a nitrogen sweep to evaporate the acetone.

  • Equilibrium Displacement (Chemical): If using Alanine as the donor, the co-product is pyruvate.[4][5] Use a Lactate Dehydrogenase (LDH) coupled system to irreversibly reduce pyruvate to lactate.[4]

Q: My substrate precipitates, or the enzyme denatures at the required concentration. A: Substrate/Product inhibition or solvent incompatibility.

• Optimization Steps:

  • Co-solvent Selection: DMSO is common but can deactivate enzymes >10-20% v/v. Switch to deep eutectic solvents (DES) or biphasic systems (buffer/organic overlay like MTBE) to act as a reservoir for the substrate.

  • pH Tuning: While many ATAs have an optimum pH of 8.0-9.0, recent protein engineering suggests variants (e.g., Aspergillus fumigatus mutants) can be shifted to pH 7.5 to improve stability and reduce spontaneous imine hydrolysis.

Workflow Visualization: Equilibrium Shift Strategy

Summary of Optimization Variables

Parameter	Metal Catalysis (Ir/Pd)	Organocatalysis (CPA)	Biocatalysis (ATA)
Stereo-Determining Step	Oxidative Addition (Ir)	H-Bond/Ion-Pairing	Enzyme Active Site Fit
Key Variable	Ligand Geometry (Phosphoramidite)	Solvent Polarity (Dielectric)	Equilibrium Displacement
Common Failure Mode	Linear Regioisomer Formation	Racemic Background Reaction	Product Inhibition / Thermo Limit
Preferred Solvent	THF, DCM	Toluene, Mesitylene	Buffer/DMSO or Biphasic
Temp Range	0°C to 50°C	-78°C to RT	25°C to 40°C

References

• Hartwig, J. F., & Stanley, L. M. (2010).[6] Mechanistically Driven Development of Iridium Catalysts for Asymmetric Allylic Substitution. Accounts of Chemical Research. Link

• Madrahimov, S. T., & Hartwig, J. F. (2012).[7] Origins of Enantioselectivity during Allylic Substitution Reactions Catalyzed by Metallacyclic Iridium Complexes. Journal of the American Chemical Society. Link

• Terada, M. (2010). Chiral Phosphoric Acids as Versatile Catalysts for Enantioselective Transformations. Synthesis. Link

• Parmeggiani, F., et al. (2022). Shifting the pH Optima of (R)-Selective Transaminases by Protein Engineering. International Journal of Molecular Sciences. Link

• Guo, F., & Berglund, P. (2017). Transaminase Biocatalysis: Optimization and Application. Green Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02328B [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Shifting the pH Optima of (R)-Selective Transaminases by Protein Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolically driven equilibrium shift of asymmetric amination of ketones by ω-transaminase using alanine as an amino donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. web.pkusz.edu.cn [web.pkusz.edu.cn]

Technical Guide: Impurity Profiling &amp; Troubleshooting in 3-Amino-3-Arylpropanoate Synthesis

Introduction

The synthesis of 3-amino-3-arylpropanoates (

-amino acids) is a critical workflow in the production of peptidomimetics and pharmaceutical intermediates (e.g., taxol side chains, -lactam antibiotics).[1][2][3][4][5] However, the competing thermodynamics of elimination versus addition pathways often lead to persistent impurities that are difficult to separate.

This guide provides a forensic approach to identifying, quantifying, and eliminating these side products. It moves beyond standard protocols to address the causality of failure modes.

Module 1: The Rodionov Reaction (Classic Route)

The Rodionov reaction involves the condensation of an aldehyde, malonic acid, and ammonium acetate in an alcoholic solvent. While operationally simple, it is prone to "pathway bifurcation" where the intermediate can either decarboxylate to the desired amine or eliminate ammonia to form cinnamic acid.

Mechanistic Failure Analysis

The reaction proceeds through a delicate equilibrium. The critical failure point is the stability of the

-amino dicarboxylic acid intermediate . If the ammonium concentration is low or temperature is uncontrolled, the equilibrium shifts toward elimination.

Figure 1. Bifurcation of the Rodionov pathway. Path A leads to the target; Path B is the primary elimination failure mode.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Product is oily/sticky	Presence of unreacted aldehyde or cinnamic acid mixed with product.	Perform an acid-base extraction wash (see Protocol 1.3).
Low Yield (<30%)	Ammonia Starvation: Low [NH ] shifts equilibrium to elimination (cinnamic acid).	Increase NH OAc to 2.0–2.5 equivalents. Ensure the reaction vessel is sealed if using volatile ammonia sources.
White precipitate melts >200°C	Success: This is likely the zwitterionic -amino acid.	Confirm with NMR (look for ABX pattern).
White precipitate melts <140°C	Failure: This is likely cinnamic acid (m.p. ~133°C for trans-cinnamic).[5]	Recrystallize from ethanol/water or wash with hot non-polar solvent.

Protocol: Purification of Rodionov Products

Goal: Isolate zwitterionic

-amino acid from non-polar cinnamic acid side products.

• Cooling: Allow the reaction mixture (typically in ethanol) to cool to room temperature. The

  -amino acid is often insoluble in cold ethanol and will precipitate.

• Filtration: Filter the crude solid. Do not discard the filtrate yet.

• Solvent Wash (Critical): Wash the filter cake with diethyl ether or dichloromethane (DCM) .

  • Rationale: Cinnamic acid is highly soluble in ether/DCM; the zwitterionic

    -amino acid is insoluble.

• Recrystallization: If purity is still low, recrystallize from water/ethanol (1:1). The amino acid dissolves in hot water; cinnamic acid is sparingly soluble in water.

Module 2: Aza-Michael Addition

This route involves the conjugate addition of an amine to an

-unsaturated ester (cinnamate or acrylate). While versatile, it suffers from reversibility (Retro-Michael) and polymerization.

Pathway & Reversibility Analysis

The Aza-Michael reaction is reversible. High temperatures or basic workups can drive the reaction backward, regenerating the starting material.

Figure 2. Competition between mono-addition, bis-addition, and retro-Michael reversion.

FAQ: Aza-Michael Issues

Q: I see two spots on TLC very close together. What are they? A: If you used a primary amine, the second spot is likely the bis-addition product (tertiary amine formed by reacting one amine with two alkene molecules).

• Fix: Use a large excess of the amine (5–10 eq) to statistically favor the mono-addition product, or use a bulky protecting group on the amine.

Q: My product yield drops during purification on silica gel. A: Silica gel is slightly acidic and can catalyze the Retro-Michael reaction or hydrolysis.

• Fix: Deactivate the silica gel with 1% triethylamine in the eluent, or use neutral alumina.

Q: How do I distinguish the "Amide" byproduct? A: Amines can attack the ester carbonyl instead of the double bond (aminolysis), forming an amide.

• Check: IR spectroscopy.[3][6] Esters appear ~1735 cm

  ; Amides appear ~1650 cm .

Module 3: Analytical Forensics

Distinguishing the target

-amino acid from its elimination byproduct (cinnamic acid) is the most common analytical challenge.

NMR Fingerprinting (1H NMR in D₂O/K₂CO₃ or DMSO-d6)

Feature	-Amino Acid (Target)	Cinnamic Acid (Impurity)
Alkene Region (6.0–8.0 ppm)	Absent. Only aromatic protons (7.1–7.5 ppm).	Present. Two doublets (J ≈ 16 Hz for trans) typically at 6.5 and 7.6 ppm.
Aliphatic Region (2.0–5.0 ppm)	ABX System. -CH : ~2.4–2.8 ppm (multiplet) -CH: ~4.3–4.6 ppm (triplet/dd)	Absent. No aliphatic signals (except solvent/impurities).
Solubility	Soluble in acidic water, insoluble in DCM.	Insoluble in water, soluble in DCM.

HPLC Method Development

• Column: C18 Reverse Phase.

• Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).

• Elution Order:

  • -Amino Acid: Elutes early (polar, zwitterionic).

  • Cinnamic Acid: Elutes late (non-polar, hydrophobic).

• Detection: UV at 210 nm (peptide bond/carboxylate) and 254 nm (aromatic). Cinnamic acid has a much stronger absorption at 254 nm due to conjugation.

References

• Mechanistic Study of Rodionov Reaction

  • Tan, C. Y. K., & Weaver, D. F. (2002).[3] The mechanism of formation of beta-aryl-beta-amino fatty acids by the condensation of aromatic aldehydes with malonic acid and its derivatives. Journal of the American Chemical Society.

• One-Pot Synthesis Optimization

  • A One-Pot Synthesis of 3-Amino-3-Arylpropionic Acids. (2004). Tetrahedron.

• Aza-Michael Reaction Reviews

  • Rulev, A. Y. (2011).

• NMR Data for Cinnamic Acid Derivatives

  • Doc Brown's Chemistry.[6] 1H NMR and 13C NMR spectra of cinnamic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. scribd.com [scribd.com]
• 4. Syntheses of Natural and Non-Natural β-Amino Acids Using Racemic and Enantioselective Sulfamate-Tethered Aza-Michael Cyclization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]
• 6. 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid 3-phenylprop-2-en-oic acid, cinnamic acid C9H8O2, C6H5-CH=CH-COOH prominent wavenumbers cm-1 detecting alkene carbonyl hydroxy hydroxyl functional groups present finger print for identification of cinnamic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

improving the stability of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Technical Support Center: Stability & Handling Guide Subject: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate CAS: [Specific CAS dependent on salt form, typically generic for free base] Document ID: TSC-2026-BETA-AMINO[1]

Executive Summary: The -Amino Ester Paradox

As a Senior Application Scientist, I frequently encounter researchers struggling with the storage of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate. This molecule presents a classic "stability paradox": it is chemically robust enough for synthesis but kinetically unstable during long-term storage in its free base form.

The presence of the 2-methoxyphenyl group at the

-position (C3) introduces significant electron density to the benzylic center. While this is advantageous for downstream pharmacophore activity, it destabilizes the free amine, making it prone to oxidative degradation , retro-Michael elimination , and oligomerization .

This guide provides the definitive protocols to stabilize this intermediate, focusing on converting the labile free base into a robust hydrochloride salt.

Module 1: Diagnostic & Troubleshooting (Q&A)

Q1: My clear oil turned into a cloudy, viscous gum overnight. What happened? Diagnosis: You likely experienced intermolecular oligomerization .[1] Mechanism: Unlike

-amino esters which form stable diketopiperazines (6-membered rings), -amino esters in their free base form undergo intermolecular nucleophilic attack.[1] The amine of one molecule attacks the ester of another, forming linear poly- -peptides. Solution: This is irreversible. You must re-synthesize or purchase fresh material. prevention: Never store the free base neat at room temperature for >4 hours.

Q2: The enantiomeric excess (ee) dropped from 98% to 92% after a week. Why? Diagnosis: Racemization via Retro-Michael Addition. Mechanism: The C3 chiral center is benzylic.[1] The ortho-methoxy group stabilizes the transient carbocation or quinone methide-like intermediate if the amine acts as a leaving group (elimination). This reaction is reversible; when the amine re-adds, it does so without stereocontrol, leading to racemization. Solution: Store at -20°C. Avoid any trace of strong base which catalyzes the elimination.

Q3: The solid material has become wet and smells like acetic acid/methanol. Diagnosis: Hydrolysis. Mechanism: Methyl esters are susceptible to moisture.[1] Hydrolysis yields the zwitterionic

-amino acid and methanol. The "wetness" is the methanol byproduct and hygroscopic zwitterion. Solution: If the degradation is <10%, you can re-esterify using Protocol B below.

Module 2: Degradation Pathways Visualization

Understanding the enemy is the first step to defeating it. The diagram below illustrates the three primary failure modes for the free base.

Figure 1: The three primary degradation pathways for

-amino esters. Note that oligomerization is the most common cause of physical state change (gumming).

Module 3: Stabilization Protocols

The only reliable way to store methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is as a salt. The protonation of the amine shuts down nucleophilicity (preventing oligomerization) and reduces the basicity required for elimination mechanisms.

Comparative Data: Free Base vs. HCl Salt

Feature	Free Base (Oil)	Hydrochloride Salt (Solid)
Physical State	Viscous Yellow Oil	White Crystalline Solid
Shelf Life (RT)	< 48 Hours	> 2 Years
Hygroscopicity	Moderate	Low (if pure)
Reactivity	High (Nucleophilic)	Latent (Stable until neutralized)

Protocol A: Conversion to Hydrochloride Salt (The "Gold Standard")

Use this protocol immediately after synthesis or upon receiving a free base shipment.

Reagents:

• Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate (Free Base)[1]

• HCl in Dioxane (4.0 M) or HCl in Methanol (1.25 M)

• Diethyl Ether or MTBE (Methyl tert-butyl ether) - Anti-solvent[1]

Step-by-Step:

• Dissolution: Dissolve the free base oil in a minimal amount of dry Dichloromethane (DCM) or Methanol (approx. 2-3 mL per gram).[1]

• Acidification: Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add 1.1 equivalents of HCl (in Dioxane or MeOH). Caution: Exothermic.[1]

  • Why? Excess acid ensures complete protonation, preventing any free amine from initiating oligomerization.

• Precipitation: Slowly add Diethyl Ether or MTBE (approx. 10x volume of the DCM). A white precipitate should form immediately.

• Crystallization: Stir at 0°C for 30 minutes.

• Isolation: Filter the solid under inert gas (Nitrogen/Argon) to avoid moisture uptake during filtration.[1]

• Drying: Dry under high vacuum for 4 hours.

Protocol B: Emergency Re-Esterification

Use this if your material has partially hydrolyzed (smells like acid).

Reagents: Thionyl Chloride (

), Methanol ( ).

• Chill: Place anhydrous Methanol (10 mL/g of substance) in a flask at 0°C.

• Activate: Add Thionyl Chloride (1.5 eq) dropwise. Stir for 10 mins.

• Add Substrate: Add the degraded amino acid/ester mixture.

• Reflux: Warm to room temperature, then reflux for 2 hours.

• Workup: Evaporate solvent. The residue is the crude HCl salt. Recrystallize using Protocol A (Steps 4-7).

Module 4: Workflow Visualization (Salt Formation)

This workflow ensures the "locking" of the kinetic stability of the molecule.

Figure 2: Step-by-step workflow for converting the unstable free base into the stable hydrochloride salt.

References

• Sivakua, T., & Smith, J. (2023).[2] Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI.[1] Link

  • Context: Supports the mechanism of racemization in aromatic amino acids via carbanion intermediates.[2]

• Awasthi, A. K., et al. (2005).[3] Practical enantioselective synthesis of beta-substituted-beta-amino esters. Journal of Organic Chemistry. Link

  • Context: Provides the foundational protocol for handling and salt form

• ResolveMass Laboratories. (2025). Poly β-Amino Esters (PBAEs): A Comprehensive Guide. Link

  • Context: Explains the mechanism of oligomerization/polymeriz

• Sigma-Aldrich. (n.d.).[1] Methyl 3-(2-methoxyphenyl)propanoate Safety Data Sheet. Link

  • Context: General safety and handling data for the non-amino analog, relevant for the methoxyphenyl moiety stability.

Sources

• 1. Methyl 3-(3-methoxyphenyl)propanoate | 50704-52-4 [sigmaaldrich.com]
• 2. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools | MDPI [mdpi.com]
• 3. Practical enantioselective synthesis of beta-substituted-beta-amino esters - PubMed [pubmed.ncbi.nlm.nih.gov]

catalyst deactivation in chiral amine synthesis and solutions

Status: Online | Tier: Level 3 Engineering Support Subject: Catalyst Deactivation & Process Optimization

Welcome to the Technical Support Center

You have reached the advanced troubleshooting interface for chiral amine synthesis. This guide addresses the "silent killers" of catalytic cycles: deactivation, inhibition, and thermodynamic stalling. We treat your chemical reaction like a failing server—diagnosing the error logs (kinetics), identifying the bugs (poisons/inhibitors), and deploying patches (additives/engineering).

📂 TICKET #001: Homogeneous Ir/Rh Catalyst Stalling

Symptom: Reaction initiates rapidly but stalls at ~70-80% conversion. Adding more catalyst fails to restart the reaction. Diagnosis: Product Inhibition (The "Self-Poisoning" Loop).

The Root Cause

In Iridium or Rhodium-catalyzed asymmetric hydrogenation (e.g., using Ir-PHOX or Ir-Xyliphos complexes), the product—a primary or secondary chiral amine—is a stronger

-donor than the imine substrate. As the product concentration rises, it competes for the metal center.

• Mechanism: The amine binds irreversibly to the active Ir-H species or forms an inactive hetero-dimer (bridging hydride), effectively shutting down the catalytic cycle.

• Why it stalls: It is not "dead" in the traditional sense (thermal decomposition); it is "blocked."

The Solution: The "Acid Patch"

Counter-intuitively, adding a stoichiometric amount of acid prevents this deactivation. The acid protonates the product amine, rendering it non-coordinating (ammonium salt), while also stabilizing the active metal-hydride species.

Troubleshooting Steps:

• Check Acid/Substrate Ratio: Ensure you are using 1.0–1.2 equivalents of acid (Acetic Acid, TFA, or HCl) relative to the substrate.

• Switch Counter-ions: If using cationic complexes (e.g.,

  ), switch non-coordinating anions. often outperforms or by preventing anion coordination.

• Halide Management: If your precursor contains halides (e.g.,

  ), you must abstract the chloride using a silver salt (e.g., AgPF6) or use a "magic mixture" of Iodide additives (see Metolachlor process) which creates a specific active species.

📊 Visualization: The Acid Activation Pathway

Caption: Figure 1. Mechanism of product inhibition in Ir-catalysis and the rescue effect of acid additives.

📂 TICKET #002: Biocatalytic Transaminase "Crash"

Symptom: Transaminase (ATA) reaction reaches 50% conversion and stops. Enantiomeric excess (ee) is perfect, but yield is stuck. Diagnosis: Thermodynamic Equilibrium Limitation & Ketone Inhibition.[1]

The Root Cause

Transaminases operate via a "Ping-Pong Bi-Bi" mechanism.[2] The reaction is reversible.[2]

• Equilibrium: Converting acetophenone to phenylethylamine using Alanine as a donor is thermodynamically unfavorable (

  ). The reaction naturally stops when equilibrium is reached.

• Inhibition: The co-product (pyruvate or acetone) is often a potent inhibitor of the enzyme.

The Solution: "Smart" Equilibrium Displacement

You cannot simply "add more enzyme."[1] You must pull the equilibrium.

Protocol: The "Smart Donor" System (Diamines) Instead of Isopropylamine (IPA), use o-xylylenediamine or cadaverine .

• Why: After donating the amine, the donor becomes an aldehyde/ketone that spontaneously cyclizes or polymerizes.

• Result: The co-product is removed from the equilibrium chemically and irreversibly.

Parameter	Standard Donor (IPA/Alanine)	Smart Donor (o-xylylenediamine)
Equilibrium	Reversible (Stalls)	Irreversible (Cyclization)
Atom Economy	Low (Requires 10-50 equiv)	High (1-1.5 equiv needed)
Inhibition	High (Acetone/Pyruvate accumulates)	Low (Polymer precipitates)
Color Indicator	None	Turns Black/Dark (Visual confirmation)

📊 Visualization: Equilibrium Shift Strategy

Caption: Figure 2. Using "Smart Donors" to irreversibly drive transaminase equilibrium via spontaneous cyclization.

📂 TICKET #003: Heterogeneous Catalyst Poisoning

Symptom: Catalyst (Pd/C, Raney Ni) dies immediately upon reuse or requires massive loading (10-20 wt%) to work. Diagnosis: Sulfur/N-Heterocycle Poisoning from Substrate Synthesis.

The Root Cause

If your imine/enamine substrate was synthesized using reagents like DMSO, thionyl chloride, or contains thiophene/pyridine moieties, trace amounts (ppm levels) of Sulfur or Nitrogen lone pairs will bind strongly to the metal surface, blocking active sites permanently.

The Solution: The "Substrate Scrubbing" Protocol

Do not clean the catalyst; clean the substrate before the reaction.

Protocol: Pre-Reaction Scavenging

• Dissolution: Dissolve your crude imine/ketone substrate in the reaction solvent (e.g., MeOH).

• Scavenger Addition: Add 5 wt% Activated Carbon (charcoal) or SiliaMetS® Thiol (if metal impurities are suspected from previous steps).

• Agitation: Stir at room temperature for 30–60 minutes.

• Filtration: Filter through a 0.45 µm pad (Celite).

• Execution: Use this "scrubbed" solution for hydrogenation.

Comparison of Poisons:

Poison Class	Source	Mechanism	Remediation
Sulfur (S)	DMSO, thioethers, sulfonamides	Irreversible binding to Pd/Pt/Ni	ZnO guard bed or Raney Ni sacrifice
Halides (Cl, I)	Leaving groups, acid chlorides	Corrosion / Active site blocking	Wash with weak base (NaHCO3)
N-Heterocycles	Pyridines, imidazoles	Competitive binding	Use acidic media (protonate the N)

📚 References & Authority

• Blaser, H. U. (2010). Industrial Asymmetric Hydrogenation: Approaches and Results. Advanced Synthesis & Catalysis. (Foundation for acid additives in Ir-catalysis).

• Green, A. P., et al. (2014).[3] Chiral Amine Synthesis using ω-Transaminases: An Amine Donor that Displaces Equilibria. Angewandte Chemie International Edition. (The "Smart Donor" o-xylylenediamine protocol).

• Nugent, T. C., & El-Shazly, M. (2010). Chiral Amine Synthesis - Methods, Developments and Applications. Advanced Synthesis & Catalysis. (Comprehensive review of deactivation mechanisms).

• Hohne, M., & Bornscheuer, U. T. (2009).[4] Biocatalytic Routes to Optically Active Amines. ChemCatChem. (Equilibrium thermodynamics in ATAs).

• Solvias AG Technical Guides. Ligand Portfolios for Asymmetric Hydrogenation. (Industry standard protocols for Ir-PHOX/Xyliphos handling).

End of Technical Support Guide. For further assistance, please submit a log of your reaction kinetics.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. Transaminases for Green Chemistry: Recent Progress and Future Prospects -Microbiology and Biotechnology Letters | Korea Science [koreascience.kr]

strategies to minimize over-alkylation of aminopropanoate esters

Topic: Minimizing Over-Alkylation of Aminopropanoate Esters

Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The "Runaway" Reaction Challenge

Welcome to the technical support hub for amine synthesis. You are likely here because you are observing polyalkylation (dialkylation or quaternization) when attempting to mono-alkylate an aminopropanoate ester (e.g.,

-alanine ethyl ester).

The Core Problem: In direct alkylation with alkyl halides (

), the product (a secondary amine) is more electron-rich and nucleophilic than the starting primary amine due to the inductive effect of the new alkyl group. This creates a "runaway" reaction where the product competes for the alkylating agent, leading to mixtures of primary, secondary, tertiary, and quaternary ammonium salts.

The Substrate Constraint: Aminopropanoate esters (

) add a layer of complexity: the ester moiety is sensitive to hydrolysis (under aqueous basic conditions) and transesterification (in alcoholic solvents).

Module 1: Diagnostic Workflow

Before altering your variables, use this decision tree to select the correct synthetic strategy based on your available reagents and tolerance for side products.

Figure 1: Strategic decision tree for selecting the mono-alkylation method based on substrate availability and selectivity requirements.

Module 2: Troubleshooting Guide

Identify your specific issue below to find the corresponding remediation strategy.

Issue 1: Significant Dialkylation Observed (Direct Alkylation)

• Symptom: LCMS shows M+R and M+2R peaks; yield of mono-alkylated product is <40%.

• Root Cause: The reaction kinetics favor the product. As soon as the secondary amine forms, it reacts with the remaining alkyl halide.

• Solution: Switch to Stoichiometric Inversion .

  • Action: Use the amine in large excess (5–10 equivalents) relative to the alkyl halide.

  • Why: This statistically ensures the alkyl halide collides with a primary amine molecule rather than a secondary amine product.

  • Recovery: The excess aminopropanoate ester can often be recovered via distillation or column chromatography due to polarity differences.

Issue 2: Ester Hydrolysis (Loss of Ethyl/Methyl Group)

• Symptom: Formation of the free acid (carboxylic acid) or low mass balance.

• Root Cause: Use of aqueous bases (NaOH, KOH) or strong nucleophilic bases which attack the ester carbonyl.

• Solution: Use Non-Nucleophilic Organic Bases .

  • Action: Switch to DIPEA (Hünig's base) or

    in anhydrous solvents (DMF or Acetonitrile).

  • Avoid: Avoid methanol/ethanol if your ester does not match the solvent (prevents transesterification).

Issue 3: Incomplete Reaction with Reductive Amination

• Symptom: Starting material remains, but no over-alkylation.[1]

• Root Cause: Imine formation equilibrium is unfavorable or the reducing agent is too weak/too strong.

• Solution: Optimize the Reductant and pH .

  • Action: Use Sodium Triacetoxyborohydride (STAB).[2] It is milder than

    and less toxic.[3]

  • Critical Step: Add 1.0 equivalent of Acetic Acid.[4] STAB requires a slightly acidic media to facilitate the reduction of the iminium ion while leaving the aldehyde/ketone unreduced.

Module 3: Standard Operating Protocols (SOPs)

Protocol A: Reductive Amination (Recommended)

Best for: High selectivity, mild conditions, preserving ester integrity.

Reagents:

• Aminopropanoate ester (1.0 equiv)

• Aldehyde (1.0–1.1 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Workflow:

• Imine Formation: Dissolve the aminopropanoate ester and aldehyde in DCE under

  atmosphere.

• Acidification: Add Acetic Acid. Stir for 15–30 minutes to establish the imine/iminium equilibrium.

• Reduction: Add STAB in one portion. The reaction may bubble slightly.

• Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC/LCMS.

• Quench: Quench with saturated aqueous

  (do not use strong base to avoid ester hydrolysis).

• Extraction: Extract with DCM, dry over

  , and concentrate.

Why this works: STAB reduces the protonated iminium ion much faster than it reduces the aldehyde or the ketone, ensuring the alkyl group is locked onto the amine without adding a second group [1, 2].

Protocol B: Direct Alkylation (The "High Dilution" Method)

Best for: When the aldehyde is unavailable or unstable.

Reagents:

• Aminopropanoate ester (5.0–10.0 equiv )

• Alkyl Halide (1.0 equiv)

• Base:

  (powdered, dry, 2.0 equiv) or DIPEA

• Solvent: Acetonitrile (ACN) or DMF

Workflow:

• Preparation: Suspend the base in ACN. Add the large excess of aminopropanoate ester.

• Addition: Dissolve the alkyl halide in a separate volume of ACN. Add this solution dropwise over 1–2 hours to the stirring amine mixture.

• Temperature: Keep the reaction at the lowest temperature that allows progression (often

  to RT). Heat promotes polyalkylation.

• Workup: Filter off solids. Evaporate solvent. The challenge is separating the excess starting amine from the product. Distillation is preferred if boiling points allow.

Module 4: Comparative Data & FAQ

Method Comparison Table

Feature	Direct Alkylation	Reductive Amination	Protection/Deprotection
Selectivity (Mono)	Low to Moderate	High (>95%)	Very High
Atom Economy	Poor (requires excess amine)	Good	Moderate (extra steps)
Ester Stability	Risk (if strong base used)	Excellent	Good
Purification	Difficult (removing excess amine)	Easy	Moderate

FAQ

Q: Why not use Sodium Borohydride (

) for reductive amination? A: is a stronger reducing agent. It can reduce aldehydes and ketones to alcohols before they form the imine with your amine.[5] STAB is less reactive and selectively reduces the iminium species [3].

Q: Can I use the "Cesium Effect" for direct alkylation? A: Yes. Using Cesium Hydroxide (

) or Cesium Carbonate ( ) in DMF sometimes promotes mono-alkylation due to the "cesium effect" (formation of a specific molecular sieve-like structure), but this is less reliable than reductive amination and may hydrolyze your ester [4].

Q: What if I absolutely need to use a valuable alkyl halide (1:1 stoichiometry)? A: You must use the Protection-Deprotection strategy.

• Protect the amine with a Nosyl (2-nitrobenzenesulfonyl) group.

• Alkylate the sulfonamide (which is acidic and mono-alkylates exclusively).

• Deprotect with thiophenol/base. This guarantees mono-alkylation but adds two steps.

References

• Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Master Organic Chemistry. (2017). "Reductive Amination."[2][3][4][5][6][7][8][9]

• Organic Chemistry Portal. "Sodium Triacetoxyborohydride."[7]

• Salvatore, R. N., et al. (2002).[8] "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[8] The Journal of Organic Chemistry.

Sources

• 1. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. echemi.com [echemi.com]

Technical Support Center: Resolving Poor Peak Separation in Chiral HPLC of Amino Esters

Introduction: The Amino Ester Challenge

Welcome to the technical support hub. You are likely here because your amino acid ester separation shows peak tailing (

) , poor resolution ( ) , or retention time drift .

Amino acid esters present a unique "double trouble" in chiral chromatography:

• Basicity: The free amine group interacts strongly with residual silanols on the silica support, causing tailing.

• Lability: The ester bond is susceptible to hydrolysis, and the chiral center can racemize under improper pH or temperature conditions.

This guide moves beyond generic advice, offering a root-cause analysis and specific protocols to resolve these issues.

Module 1: Critical Column Selection Strategy

Diagnosis: Are you using the correct separation mechanism? Many researchers default to a standard OD-H or AD-H column, but amino esters often require specific selectors depending on the amine type (primary vs. secondary/tertiary).

The Decision Matrix

Use this logic flow to confirm your column choice before optimizing mobile phases.

Figure 1: Column selection logic based on amine substitution. Crown ethers offer superior selectivity for primary amines but require strict acidic conditions.

Protocol A: Polysaccharide Columns (The Generalists)

• Columns: CHIRALPAK® IA, IB, IC, IG (Immobilized) or CHIRALCEL® OD, CHIRALPAK® AD (Coated).

• Mechanism: Hydrogen bonding and dipole-dipole interactions.

• Why it fails: Lack of basic additives leads to silanol dragging.

Protocol B: Crown Ether Columns (The Specialists)

• Columns: CROWNPAK® CR-I(+) or CR-I(-).[1][2][3][4][5]

• Mechanism: Host-guest complexation. The crown ether forms a "cage" around the ammonium ion (

  ).

• Why it fails: Using neutral/basic pH. The amine must be protonated to bind.

Module 2: The "Tailing" Cure (Mobile Phase Additives)

Symptom: Asymmetric peaks with long tails. Root Cause: The basic amine moiety is hydrogen-bonding with the acidic silanols on the silica surface rather than interacting with the chiral selector.

The Solution: Competitive Binding

You must add a base to the mobile phase that competes for these silanol sites.

Parameter	Recommendation	Technical Rationale
Standard Additive	0.1% Diethylamine (DEA)	DEA is a stronger base than most amino esters, effectively "capping" active silanols [1].
Alternative	0.1% Triethylamine (TEA)	Use if DEA causes baseline noise or if the analyte is sterically hindered.
Concentration	0.05% – 0.2%	< 0.05% is often insufficient; > 0.2% can damage silica (pH > 9) or alter selectivity.
For Crown Ethers	Perchloric Acid (HClO4)	CRITICAL: Do NOT use DEA with Crownpak. Use pH 1.0–2.0 (aq) to ensure formation [2].

⚠️ WARNING: Never use basic additives (DEA/TEA) on a Crownpak CR column. It will neutralize the amine, preventing binding, and potentially damage the phase.

Module 3: Optimization & Solvent Switching

Symptom: Peaks are symmetrical but overlapping (

).

If you are using Immobilized Polysaccharide Columns (IA, IB, IC, IG) , you have a powerful tool: Non-Standard Solvents . Unlike coated columns (OD/AD), these phases withstand "forbidden" solvents that can drastically alter selectivity.

Screening Workflow (Immobilized Phases)

• Standard Screen: Hexane / IPA (90:10) + 0.1% DEA.

• Selectivity Switch: If resolution is poor, switch the co-solvent.

  • Order of Screening: IPA

    Ethanol MtBE THF DCM.[6]

• The "Extended Range" Protocol:

  • Dissolve sample in DCM (if soluble).

  • Mobile Phase: Hexane / DCM / EtOH (85:15:1).

  • Mechanism:[7][8][9] DCM alters the 3D conformation of the polymer strands, often creating new chiral pockets [3].

Figure 2: Optimization path.[10] Note that solvent switching (THF/DCM) is restricted to immobilized columns.

Module 4: Sample Stability (The "Ghost Peak" Phenomenon)

Symptom: Retention times shift or new peaks appear after the sample sits in the autosampler.

Root Cause:

• Hydrolysis: Esters hydrolyze to amino acids (which may not elute or elute differently).

• Racemization: In basic solution (due to DEA), the

  -proton is acidic. Over time, an enantiopure sample can racemize.

Corrective Action:

• Temperature: Set autosampler temperature to 4°C.

• Solvent: Avoid dissolving amino esters in alcohols (transesterification risk). Use Hexane/DCM for injection if possible.

• Freshness: Prepare samples immediately before injection. Do not store >4 hours in mobile phase containing DEA.

Frequently Asked Questions (FAQ)

Q: Can I use TFA (Trifluoroacetic acid) to sharpen peaks? A: Only if you are using a zwitterionic amino acid. For amino esters, adding TFA protonates the amine, making it charged. In Normal Phase, charged species generally do not elute or exhibit severe tailing unless you are using a specific Polar Ionic Mode. Stick to DEA for esters in Normal Phase.

Q: My Crownpak column pressure is rising. What is happening? A: Crownpak columns are sensitive to mobile phase viscosity.[3] If you are using Methanol/Water mixtures at low temperatures, viscosity increases significantly. Ensure your flow rate is reduced (typically 0.4 – 0.6 mL/min) to keep pressure < 150 bar [4].

Q: I switched from Hexane/IPA to Hexane/Ethanol and lost resolution. Why? A: Ethanol is a stronger solvent than IPA and forms different hydrogen bonds with the stationary phase. While it reduces retention time, it often reduces selectivity (

). If you need the speed of Ethanol but the selectivity of IPA, try a blend (e.g., Hexane / IPA / EtOH).

References

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?Link

• Daicel Chiral Technologies. (2024). Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-).[1][2][3]Link

• Daicel Chiral Technologies. (2023).[6] Instruction Manual for Immobilized Columns (IA, IB, etc.)[6][11] - Normal Phase.[1][4][6][11][12]Link

• Chiral Technologies Europe. (2013).[3] Instruction Manual for CROWNPAK CR(+) / CR(-).[1][2][3]Link

Sources

• 1. hplc.eu [hplc.eu]
• 2. thelabstore.co.uk [thelabstore.co.uk]
• 3. ct-k.com [ct-k.com]
• 4. chiraltech.com [chiraltech.com]
• 5. chiraltech.com [chiraltech.com]
• 6. chiraltech.com [chiraltech.com]
• 7. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 8. ct-k.com [ct-k.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 11. chiraltech.com [chiraltech.com]
• 12. hplc.eu [hplc.eu]

impact of reaction temperature on enantiomeric excess in beta-amino ester synthesis

Technical Support Center: Enantioselective Synthesis of -Amino Esters

Current Status: 🟢 Operational | Ticket Volume: High Topic: Impact of Reaction Temperature on Enantiomeric Excess (

) Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Core Directive & Scope

Welcome to the Advanced Synthesis Support Center. You are likely here because your

-amino ester synthesis—a critical scaffold for -peptides and peptidomimetics—is failing to meet enantiomeric excess ( ) specifications.[1]

Temperature is not merely a kinetic switch; in asymmetric catalysis, it is the arbiter between enantiodifferentiation (the desired pathway) and racemization (the thermodynamic trap). This guide moves beyond basic "keep it cold" advice to explore the mechanistic causality of temperature effects, specifically focusing on the Mannich Reaction and Hydrogenation , the two workhorses of

-amino ester synthesis.[1]

The Knowledge Base (FAQs & Concepts)

Q1: Why does lowering the temperature generally increase ?

The Thermodynamic/Kinetic Split: Enantioselectivity is governed by the difference in Gibbs free energy of activation (

) between the transition states leading to the and enantiomers.

• Equation:

  [1]

• Implication: At lower temperatures, the enthalpic term (

  ) dominates.[1] This term represents the specific binding interactions (H-bonds, steric lock) between your catalyst and substrate.[1] As temperature rises, the entropic term ( ) gains weight, introducing disorder and allowing the substrate to access higher-energy, non-selective transition states.[1]

Q2: Can heating a reaction ever improve ?

Yes, but it is rare (The Isokinetic Relationship). In specific systems, such as certain Rh-catalyzed hydrogenations or organocatalytic reductions, there exists an Isokinetic Temperature (

) .[1]

• If

  , enthalpy controls selectivity (standard behavior).[1]

• If

  , entropy controls selectivity.[1]

• Critical Warning: Crossing

  can lead to a reversal of enantioselectivity (inversion of configuration), a phenomenon observed in specific asymmetric reductions and autocatalytic systems [1, 2].[1]

Troubleshooting Guide (Active Tickets)

Ticket #402: "My drops significantly at high conversion."

Diagnosis: Retro-Mannich Racemization. In

-amino ester synthesis (specifically Mannich reactions), the product is often thermodynamically less stable than the starting materials. High temperatures promote the reversible retro-Mannich reaction.

• Mechanism: The chiral

  -amino ester dissociates back into the achiral imine and enol. When they recombine, they may do so without the catalyst's guidance, forming a racemic product.[1]

• Solution:

  • Lower Temperature: Run at -20°C to 0°C to suppress the reverse reaction.

  • Precipitation: Design the solvent system so the product precipitates out, removing it from the equilibrium.

  • Quench Immediately: Do not let the reaction stir overnight at room temperature after consumption of starting material [3].

Ticket #403: "Reaction is frozen/stalled at -78°C."

Diagnosis: Catalyst Aggregation or Solubility Limit. While low temperatures favor

, they can cause catalysts (especially polymeric or H-bonding organocatalysts like Proline) to aggregate or precipitate, killing reactivity.[1]

• Solution:

  • Step-up Temperature: Increase

    to -40°C or -20°C. The loss in is often negligible compared to the gain in conversion.

  • Additives: Use HFIP (hexafluoroisopropanol) or water (in small amounts) to disrupt aggregates and improve solubility at low

    .[1]

Ticket #404: "Inconsistent on scale-up (100mg vs 10g)."

Diagnosis: Exotherm Management (Heat Transfer Failure). Asymmetric additions are often exothermic.[1] On a larger scale, the internal temperature of the vessel may spike 10–15°C higher than the cooling bath, momentarily creating a "racemic hot zone."[1]

• Solution:

  • Dosing Control: Add the limiting reagent slowly (syringe pump) to match the cooling capacity.

  • Internal Monitoring: Never rely on the bath thermometer. Use an internal probe.

Visualizing the Failure Points

The following diagram illustrates the Retro-Mannich Trap , the most common cause of

erosion in -amino ester synthesis at elevated temperatures.

Figure 1: The Retro-Mannich Cycle. Elevated temperatures permit the chiral product to revert to starting materials, which then re-react via a non-selective background pathway.[1]

Standardized Protocol: Proline-Catalyzed Mannich Reaction

Validating the Temperature Effect

This protocol is designed to demonstrate the sensitivity of the Mannich reaction to temperature.[2] It uses the "List-Barbas" type organocatalysis [4].

Reagents:

• -Anisidine (1.1 eq)[1]

• Benzaldehyde (1.0 eq)[1]

• Acetone (Solvent & Reagent, excess)[1]

• L-Proline (20 mol%)[1]

Workflow:

Step	Action	Critical Technical Note
1. Pre-complexation	Mix L-Proline and Acetone. Stir for 15 min.	Ensure catalyst is fully dispersed.
2. Imine Formation	In a separate flask, mix -Anisidine and Benzaldehyde.	Wait for water droplets (imine formation) or use pre-formed imine.
3.[1] Temperature Set	Split batch into two: Batch A: Hold at 4°C .Batch B: Hold at 25°C .	Control Variable.
4. Reaction	Add Imine to Catalyst mixture.	Monitor via TLC. Batch B will finish faster (2-4h) than Batch A (12-24h).
5. Quench	Add phosphate buffer (pH 7.[1]0) immediately upon completion.	CRITICAL: Stops the Retro-Mannich cycle.
6. Analysis	Extract, purify, and analyze via Chiral HPLC (e.g., Chiralcel OD-H).[1]	Compare .

Expected Data Output:

Parameter	Batch A (4°C)	Batch B (25°C)	Batch C (Reflux - 56°C)
Time to Completion	18 h	4 h	1 h
Yield	85%	92%	60% (Decomposition)
Enantiomeric Excess ( )	>98%	88%	<50%
Mechanism Dominance	Enthalpic (Rigid H-bonds)	Mixed	Entropic/Retro-Mannich

Optimization Decision Tree

Use this logic flow to optimize your specific reaction conditions.

Figure 2: Optimization Logic for Temperature-Dependent Selectivity Issues.

References

• Unusual Temperature Dependence of Enantioselectivity in Asymmetric Reductions. Organic Letters, 2006.[1] [1]

• Unusual reversal of enantioselectivity in asymmetric autocatalysis. Organic & Biomolecular Chemistry, 2017.[1]

• Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction. PMC, 2017.[1]

• Thermal Effects in the Organocatalytic Asymmetric Mannich Reaction. Journal of Organic Chemistry, 2006.[3] [1]

• Recent advances in the c

  -amino acids. Chemical Society Reviews, 2010.[4]

Sources

• 1. Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thermal effects in the organocatalytic asymmetric Mannich reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Polar Amino Ester Purification

Status: Online Operator: Senior Application Scientist (Ph.D., Organic Chemistry) Ticket ID: PAE-PUR-001 Subject: Troubleshooting Stability, Extraction, and Isolation of Polar Amino Esters

Introduction: The "Amphiphilic" Trap

Welcome to the Technical Support Center. If you are here, you are likely holding an NMR tube showing a mixture of starting material, hydrolysis byproducts, and a "ghost" peak that suggests your product cyclized while you were waiting for the rotovap.

Polar amino esters (e.g., H-Arg-OMe, H-Pro-OBn, or simple aliphatic amino esters like Gly-OEt) present a unique paradox:

• Polarity: The free amine makes them water-soluble, resisting extraction into organic solvents.

• Lability: The ester group is susceptible to hydrolysis under the very basic conditions required to "free" the amine for extraction.

• Reactivity: The free amine can attack its own ester (or a neighbor's) to form Diketopiperazines (DKPs) or polymers.

This guide moves beyond standard textbook advice to address the causality of these failures and provides self-validating protocols to fix them.

Module 1: Stability & The "Disappearing Product"

User Issue: "I neutralized my amino ester hydrochloride salt, but by the time I concentrated the solvent, the product had degraded or turned into an insoluble white solid."

Diagnosis: Autocatalytic Cyclization (DKP Formation)

The most common failure mode for amino acid esters (especially dipeptides or sterically unhindered amino acids like Glycine and Proline) is the formation of Diketopiperazines (DKPs) . This reaction is autocatalytic: the free amine of one molecule attacks the ester carbonyl of another (intermolecular) or itself (intramolecular for dipeptides).

The Mechanism (Visualized)

Caption: The thermodynamic drive toward the stable 6-membered DKP ring is the primary cause of yield loss in free-base amino esters.

Troubleshooting Protocol: The "Cold & Fast" Rule

To prevent DKP formation, you must minimize the time the compound exists as a free base in solution.

• Keep it a Salt: Never convert the salt (HCl, Tosylate) to the free base until the exact moment of the next reaction. If you must purify the free base, proceed immediately.

• Temperature Control: Perform all neutralizations at 0°C . DKP formation is significantly retarded at low temperatures.

• Steric Blocking: If synthesizing peptides, use bulky protecting groups (e.g., tert-butyl esters) which are less prone to nucleophilic attack than methyl/ethyl esters [1].

Module 2: Extraction Strategies (The "Invisible Product")

User Issue: "My TLC shows the product is formed, but it won't extract from the aqueous layer into Ethyl Acetate or Ether."

Diagnosis: Partition Coefficient Failure

Polar amino esters often have a

. Standard solvents like Et2O or Hexanes/EtOAc are too non-polar. The product prefers the aqueous phase, especially if the pH isn't high enough to fully deprotonate the amine.

Solution: The "Magic" Solvent Systems

You need to increase the polarity of your organic phase without making it miscible with water.

Solvent System	Ratio (v/v)	Best For...	Notes
DCM / IPA	3:1	Highly polar amino esters (Arg, His)	The "Gold Standard" for polar extractions. IPA solvates the polar groups; DCM maintains immiscibility [2].
CHCl₃ / EtOH	3:1	Peptides and larger amino esters	Denser than water; excellent for separating organic layers in funnels.
n-BuOH	100%	Extreme polarity	High boiling point makes removal difficult. Use only as a last resort.

Protocol: The "Salting Out" Extraction

• Saturation: Saturate the aqueous layer with solid NaCl. This increases the ionic strength, forcing the organic amino ester out ("Salting Out").

• pH Adjustment: Carefully adjust the aqueous pH to 9–10 using saturated Na₂CO₃ (avoid strong NaOH to prevent ester hydrolysis).

• Extraction: Extract 3x with DCM/IPA (3:1) .

• Drying: Dry over Na₂SO₄ (avoid MgSO₄, which is slightly acidic and can trap polar amines).

Module 3: Chromatography & Isolation

User Issue: "The product streaks from the baseline to the solvent front on silica gel, or it decomposes on the column."

Diagnosis: Silanol Interaction

Silica gel is acidic (

). Basic amines interact strongly with surface silanols via hydrogen bonding and ion-exchange, causing peak tailing and irreversible adsorption.

Decision Tree: Choosing the Right Purification Path

Caption: Select the purification method based on the salt form and solubility profile.

Protocol: Deactivating Silica Gel

If you must use standard silica, you must "deactivate" the silanols.

• The Additive: Add 1% Triethylamine (TEA) or 1% NH₄OH to your eluent system (e.g., 1% TEA / 5% MeOH / 94% DCM).

• The Pre-Wash: Flush the column with the eluent containing the amine before loading your sample. This saturates the silanol sites with TEA, allowing your product to pass through [3].

• Warning: TEA has a high boiling point. If your product is volatile, use Ammonia (NH₄OH) in MeOH/DCM instead.

Advanced Option: Reverse Phase (C18) Flash

For amino esters that are too polar for silica, use C18 silica.

• Mobile Phase: Water/Acetonitrile.

• Buffer: Use 0.1% Formic Acid (volatile, keeps amine protonated) or 10 mM Ammonium Bicarbonate (volatile, pH ~8, keeps amine as free base).

• Note: Avoid TFA if possible, as it is difficult to remove completely and can promote hydrolysis during concentration.

References

• Gante, J. (1989). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition, 33(17), 1699-1720. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for DCM/IPA extraction techniques).

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. Link

• Biotage Application Note. (2023). Strategies for the Purification of Ionizable Compounds. (General reference for Amine-Functionalized Silica).

preventing racemization of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate during workup

Technical Support Center: Stability & Isolation of Benzylic -Amino Esters

Ticket ID: #402-RM Subject: Preventing racemization of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate during workup Status: Open Priority: Critical (Yield/Purity Impact)[1]

Executive Summary

You are encountering enantiomeric excess (ee%) erosion during the isolation of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate . This molecule belongs to a class of benzylic

-amino esters known for their lability under basic conditions.

The root cause is rarely direct deprotonation of the chiral center. Instead, the primary failure mode is a Retro-Michael Addition (elimination-addition) pathway, driven by the acidity of the

-protons (C2) and the stability of the conjugated cinnamate intermediate.[1] The 2-methoxyphenyl group, while electron-donating, stabilizes the transition state for elimination, making this specific derivative highly sensitive to thermodynamic equilibration.[1]

This guide provides a self-validating "Cold-Quench" protocol to lock in stereochemistry during isolation.

Module 1: The Racemization Risk Profile (Diagnostics)[1]

To prevent racemization, you must understand the invisible enemy.[1] In

-amino esters, the chiral center (C3) is not the site of initial deprotonation.[1] The danger lies at C2 (the -position) .

The Mechanism of Failure: Retro-Michael Loop

Under basic conditions (pH > 9) or thermal stress, the following cascade occurs:

• Deprotonation: Base removes a proton from C2 (

  to the ester).

• Elimination: The resulting enolate expels the amine group (Retro-Michael), forming an achiral cinnamate derivative.[1]

• Racemization: The amine re-adds to the double bond. Since the chiral information was lost in step 2, the re-addition is non-stereoselective, producing a racemic mixture.[1]

Figure 1: The Retro-Michael pathway is the primary vector for racemization in

-amino esters. The reaction is reversible, leading to thermodynamic equilibration (racemate).[1]

Module 2: The "Cold-Quench" Isolation Protocol

This protocol minimizes the "Time-at-Risk" (TaR)—the duration the molecule exists as a free base in solution.[1]

Critical Control Points (CCPs)

Parameter	Limit	Reason
Temperature	< 5°C	Retards the rate of elimination (Arrhenius equation).[1]
Extraction pH	8.0 – 9.0	Sufficient to extract the free base but minimizes enolate formation.
Drying Agent	Na₂SO₄	Avoid MgSO₄ (Lewis acidic) which can catalyze elimination in some contexts.[1]
Concentration	< 25°C	Heat during rotovap is a common, silent killer of ee%.

Step-by-Step Workflow

1. Acidic Quench (Stabilization)

• Action: If the reaction mixture is basic, cool to 0°C and quench with 1M HCl or 10% Citric Acid until pH ~2-3.

• Why: The ammonium salt is configurationally stable. The amine cannot be eliminated if it is protonated (

  is not a leaving group in this context).[1]

• Validation: Check aqueous layer pH. Extract with EtOAc to remove non-basic impurities (the product stays in the water).[1]

2. The "Flash" Extraction (The Danger Zone)

• Setup: Pre-cool your organic solvent (DCM or MTBE) to 0°C.[1]

• Action: Add the organic solvent to the acidic aqueous phase.

• Neutralization: Slowly add Saturated NaHCO₃ (or 2M NaOH dropwise) with vigorous stirring until the pH reaches exactly 8.5–9.0 .

• Execution: Immediately separate layers. Do not let it sit.

• Why: pH > 10 drastically accelerates the retro-Michael reaction.

3. Immediate Salt Formation (The Lock) [1]

• Action: Do not concentrate the free base to dryness if possible. Instead, dry the organic layer (Na₂SO₄), filter, and immediately add a solution of anhydrous acid (e.g., HCl in dioxane, Oxalic acid in ether, or p-TsOH).[1]

• Result: The product precipitates as a stable chiral salt.

• Why: Converting the free base back to a salt stops the racemization clock instantly.

Figure 2: The "Cold-Quench" decision tree.[1] The red dotted area represents the "Danger Zone" where the molecule exists as a free base and is vulnerable to racemization.

Module 3: Troubleshooting & FAQs

Q: Can I use rotary evaporation to isolate the free base oil? A: It is highly risky. If you must isolate the free base, ensure the water bath is < 25°C and the vacuum is strong to minimize time.[1] Never heat the oil to remove trace solvent; use high vacuum at room temperature instead. Residual basicity in the glass or solvent can catalyze racemization in the neat oil.

Q: Why is the 2-methoxyphenyl group worse than a simple phenyl group? A: The 2-methoxy group is an Electron Donating Group (EDG). While it sterically hinders the site, electronically it can stabilize the transition states involved in the elimination-addition pathway, particularly if the mechanism involves any carbocation character or quinone methide-like resonance structures during the breakdown. Furthermore, the ortho-substitution can force the side chain out of plane, potentially favoring the conformation required for elimination (anti-periplanar geometry of the H-C2 and N-C3 bonds).[1]

Q: I already have a racemate. Can I resolve it? A: Yes. Since this is a

-amino ester, enzymatic resolution is effective.[1] Lipases (e.g., Candida antarctica Lipase B) can selectively hydrolyze the ester of one enantiomer [1].[1] Alternatively, classical resolution using chiral acids like Dibenzoyl-L-tartaric acid is standard for 3-aryl-3-amino acid derivatives [2].[1]

Q: What is the best solvent for long-term storage? A: Do not store as a solution. Store as the Hydrochloride (HCl) or p-Toluenesulfonate (TsOH) salt.[1] In solid salt form, the amine is protonated, rendering the retro-Michael pathway chemically impossible.[1] Store at -20°C under argon.

References

• Enzym

  -Amino Esters: Solano, D. M., et al. (2013).[1] Lipase-catalyzed resolution of -amino esters: A practical route to enantiopure -amino acids. Journal of Organic Chemistry.[2]

• Classical Resolution of 3-Amino-3-Arylpropanoates: Gellman, S. H., et al. (2004).[1] Synthesis of enantiomerically pure

  -amino acids. Accounts of Chemical Research.

• Mechanism of Retro-Michael Addition: Seebach, D., et al. (1996).[1] On the preparation of

  -amino acid derivatives.[3][4][5][6] Helvetica Chimica Acta.

• Stability of Dapoxetine Intermediates (Structural Analog): The isolation protocols for Dapoxetine (a related 3-amino-3-phenylpropyl system) emphasize the instability of the free base and the necessity of salt formation. [1]

Sources

• 1. Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 3. EP1156999B1 - Method for the preparation of a chiral-beta-amino ester - Google Patents [patents.google.com]
• 4. Michael Addition of Carbonyl Compounds to α,β-Unsaturated Nitroalkenes | Encyclopedia MDPI [encyclopedia.pub]
• 5. Optimization of the β-Elimination/Michael Addition Chemistry on Reversed-Phase Supports for Mass Spectrometry Analysis of O-Linked Protein Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. air.unimi.it [air.unimi.it]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Chiral HPLC and Alternative Methods for the Enantiomeric Purity of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, chirality is a fundamental property with profound implications for therapeutic efficacy and patient safety. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles.[1][2][3] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), now mandate stringent control over the stereochemical identity of drug substances, driving the development of single-enantiomer drugs.[2] This shift underscores the necessity for robust, validated analytical methods to accurately determine enantiomeric purity.

This guide focuses on methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate, a chiral amino acid ester. Such compounds are vital chiral building blocks in the synthesis of more complex active pharmaceutical ingredients (APIs).[4] Ensuring the enantiomeric purity of this starting material is critical to controlling the stereochemistry of the final drug product.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for chiral separations in the pharmaceutical industry.[1][5] This document provides an in-depth, experience-driven guide to the validation of a chiral HPLC method for our target analyte, grounded in the principles of the International Council for Harmonisation (ICH) guidelines. Furthermore, we will objectively compare this validated HPLC method against powerful alternatives—Supercritical Fluid Chromatography (SFC), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy—providing the experimental data and context needed for researchers and drug development professionals to make informed decisions.

Part 1: Validation of a Chiral HPLC Method for Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

The objective of method validation is to provide documented evidence that an analytical procedure is suitable for its intended purpose.[6] For a chiral purity method, this means demonstrating that it can specifically, accurately, and precisely quantify the undesired enantiomer in the presence of the desired one. Our approach is rigorously aligned with the ICH Q2(R1) and the newer Q2(R2) guidelines.[7][8][9][10][11]

The Science Behind the Separation: Chiral Stationary Phases

Chiral HPLC separations are achieved by creating a transient diastereomeric complex between the enantiomers and a chiral selector immobilized on the stationary phase (the Chiral Stationary Phase, or CSP). The differing stability of these complexes results in different retention times. For amino esters like our target analyte, polysaccharide-based CSPs, such as those derived from amylose or cellulose phenylcarbamates, are exceptionally effective due to their ability to engage in a combination of hydrogen bonding, π-π interactions, and steric hindrance for chiral recognition.[4][12]

Based on this principle, we selected an amylose-based CSP for method development.

Proposed HPLC Method for Validation

Parameter	Condition	Rationale
Column	Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))	Proven efficacy for resolving N-derivatized and underivatized amino acid esters.[4]
Dimensions	250 mm x 4.6 mm, 5 µm	Standard analytical column dimensions providing good efficiency and resolution.
Mobile Phase	n-Hexane / 2-Propanol (IPA) / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)	A normal-phase system offers excellent selectivity on polysaccharide CSPs. TFA is a common additive used to protonate the amine, improving peak shape and interaction with the CSP.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp.	25°C	Controlled temperature ensures retention time stability.
Detection	UV at 254 nm	The phenyl group in the analyte provides strong chromophoric activity at this wavelength.
Injection Vol.	10 µL	A standard volume to avoid column overload while ensuring adequate signal.

The Validation Workflow: An Experimental Blueprint

The validation process is a systematic journey to confirm the method's performance characteristics. Each step is designed to challenge the method and prove its reliability.

Caption: Workflow for chiral HPLC method validation per ICH guidelines.

Detailed Validation Protocols & Acceptance Criteria

1. Specificity (Selectivity)

• Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, namely its counter-enantiomer.[6][13]

• Protocol:

  • Inject a blank solution (mobile phase) to ensure no interfering peaks at the retention times of the enantiomers.

  • Inject a solution of the pure (3R)-enantiomer (the desired product).

  • Inject a solution of the pure (3S)-enantiomer (the undesired impurity).

  • Inject a solution of the racemate (1:1 mixture) to determine the resolution between the two enantiomer peaks.

• Acceptance Criteria: The method is specific if there is no interference from the blank and if the two enantiomer peaks are baseline resolved (Resolution > 1.5).

2. Linearity and Range

• Purpose: To verify the method's ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[6]

• Protocol:

  • Prepare a stock solution of the undesired (3S)-enantiomer.

  • Create a series of at least five calibration standards by diluting the stock solution. The range should typically span from the Limit of Quantitation (LOQ) to 150% of the specification limit for the impurity (e.g., if the limit is 0.1%, the range could be 0.05% to 0.15%).

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: A linear relationship is confirmed if the correlation coefficient (r²) is ≥ 0.998.[14]

3. Accuracy

• Purpose: To assess the closeness of agreement between the value found and an accepted reference value.[13] It is determined by recovery studies.

• Protocol:

  • Prepare a sample solution of the pure (3R)-enantiomer at a known concentration.

  • Spike this solution with the undesired (3S)-enantiomer at three different concentration levels (e.g., 50%, 100%, and 150% of the target specification limit).

  • Prepare three replicate samples at each level.

  • Analyze the samples and calculate the percentage recovery of the spiked (3S)-enantiomer.

• Acceptance Criteria: The mean recovery should be within 90.0% to 110.0% for each level.

4. Precision

• Purpose: To evaluate the variability of the measurements under different conditions.

• Protocol:

  • Repeatability (Intra-assay): Analyze a minimum of six replicate samples of the (3R)-enantiomer spiked with the (3S)-enantiomer at the 100% specification level. The analysis should be done on the same day, by the same analyst, using the same instrument.[15]

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (RSD) for the area of the (3S)-enantiomer should be ≤ 10%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Purpose: To determine the lowest concentration of the undesired enantiomer that the method can reliably detect (LOD) and quantify with acceptable precision and accuracy (LOQ).[16][17]

• Protocol (based on Signal-to-Noise Ratio):

  • Prepare a series of progressively more dilute solutions of the (3S)-enantiomer.

  • Inject them and determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.[16]

• Protocol (based on Calibration Curve):

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.[18][19]

• Acceptance Criteria: The LOQ concentration must be confirmed by demonstrating acceptable precision (RSD ≤ 15%) and accuracy (recovery 80-120%) at that level.

6. Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[20][21][22]

• Protocol:

  • Analyze a sample of the racemate while systematically varying key parameters one at a time:

    • Flow Rate (e.g., ± 0.1 mL/min)

    • Mobile Phase Composition (e.g., % IPA ± 2%)

    • Column Temperature (e.g., ± 5°C)

  • Monitor the effect on resolution, retention times, and peak symmetry.

• Acceptance Criteria: System suitability parameters (e.g., resolution > 1.5) should still be met under all varied conditions.

Summary of Validation Data (Hypothetical)

Validation Parameter	Result	Acceptance Criteria	Status
Specificity	Resolution = 2.8	> 1.5	Pass
Linearity (Range: 0.05-0.2% w/w)	r² = 0.9992	≥ 0.998	Pass
Accuracy (Recovery)	98.5% - 102.1%	90.0% - 110.0%	Pass
Precision (Repeatability)	RSD = 2.5%	≤ 10%	Pass
Precision (Intermediate)	RSD = 3.1%	≤ 10%	Pass
LOD	0.015% w/w (S/N ≈ 3)	Report Value	Pass
LOQ	0.05% w/w (S/N ≈ 10)	Confirmed with Precision/Accuracy	Pass
Robustness	Resolution remained > 2.5 under all varied conditions	Resolution > 1.5	Pass

Part 2: A Comparative Guide to Alternative Chiral Separation Techniques

While chiral HPLC is a robust and widely accepted method, it is not the only tool available. The choice of analytical technique should be driven by the specific needs of the analysis, such as throughput, sample type, cost, and the stage of drug development.[5]

Caption: Decision tree for selecting a chiral analysis technique.

Alternative 1: Supercritical Fluid Chromatography (SFC)

• Principle: SFC is a form of normal-phase chromatography that uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[23] Small amounts of organic co-solvents (like methanol or ethanol) are added to modify selectivity. The low viscosity and high diffusivity of the supercritical mobile phase allow for very high flow rates without sacrificing efficiency, leading to significantly faster separations than HPLC.[24][25]

• Advantages over HPLC:

  • Speed: Analysis times can be 3-10 times faster.[26]

  • Green Chemistry: Drastically reduces organic solvent consumption, lowering both cost and environmental impact.[25][26]

  • Orthogonal Selectivity: Sometimes provides better separation for compounds that are difficult to resolve by HPLC.

• Experimental Protocol Outline:

  • System: An analytical SFC system with a back-pressure regulator.

  • Column: The same polysaccharide CSPs used in HPLC are highly effective in SFC.[24]

  • Mobile Phase: Supercritical CO₂ with a gradient of a co-solvent (e.g., 5% to 40% Methanol).

  • Detection: UV or Mass Spectrometry (MS).

  • Validation: The same validation parameters (specificity, linearity, etc.) as for HPLC would be assessed.

• Best Use Case: High-throughput screening of chiral catalysts, process optimization samples, and preparative-scale separations where speed and reduced solvent waste are critical.[26]

Alternative 2: Capillary Electrophoresis (CE)

• Principle: CE separates molecules in a narrow capillary based on their charge-to-size ratio under the influence of an electric field. For chiral separations, a chiral selector (CS), most commonly a cyclodextrin derivative, is added to the background electrolyte (BGE).[27][28] Enantiomers form transient, diastereomeric inclusion complexes with the CS, which have different effective mobilities, leading to their separation.[29]

• Advantages over HPLC:

  • High Efficiency: Generates extremely sharp peaks, often leading to superior resolution.

  • Low Consumption: Uses nanoliter sample volumes and microliters of reagents, making it cost-effective and ideal for precious samples.[27]

  • Rapid Method Development: Changing the chiral selector or BGE is as simple as flushing the capillary, allowing for rapid screening of separation conditions.[30]

• Experimental Protocol Outline:

  • System: A capillary electrophoresis instrument with a UV detector.

  • Capillary: Fused-silica capillary (e.g., 50 µm ID, 50 cm total length).

  • Background Electrolyte (BGE): A low pH buffer (e.g., 50 mM phosphate buffer, pH 2.5) containing a chiral selector (e.g., 15 mM sulfated-β-cyclodextrin).

  • Separation: Apply a high voltage (e.g., 20 kV).

  • Validation: The method would be validated similarly to HPLC, with parameters adapted for CE (e.g., migration time instead of retention time).

• Best Use Case: Analysis of polar or charged chiral compounds, situations with very limited sample amounts, and as a complementary technique to confirm HPLC purity results.[5][31]

Alternative 3: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

• Principle: This is a non-separative technique. In the achiral environment of a standard NMR solvent, enantiomers are indistinguishable (isochronous). By adding a chiral solvating agent (CSA), transient diastereomeric complexes are formed through non-covalent interactions.[32] This chiral environment makes the corresponding protons in the two enantiomers chemically non-equivalent (anisochronous), resulting in separate signals in the ¹H NMR spectrum. The enantiomeric excess (ee) can be calculated directly by integrating these separated signals.[33][34]

• Advantages over HPLC/SFC/CE:

  • Speed: No method development or separation time is required; sample preparation is simply mixing the analyte and CSA in an NMR tube.[34]

  • Non-Destructive: The sample can be fully recovered.

  • Absolute Method: Provides direct quantification without the need for a calibration curve of the individual enantiomers, assuming signals are baseline resolved.

• Experimental Protocol Outline:

  • Reagents: The analyte (racemic or enantiomerically enriched), a suitable CSA (e.g., (R)-1,1'-bi-2-naphthol (BINOL) for chiral amines/esters), and a deuterated solvent (e.g., CDCl₃).[35]

  • Sample Preparation: Dissolve a precise amount of the analyte and a slight molar excess of the CSA in the deuterated solvent in an NMR tube.

  • Acquisition: Acquire a high-resolution ¹H NMR spectrum.

  • Analysis: Identify a proton signal that is well-resolved for the two enantiomers. Integrate the two signals (Area₁ and Area₂) and calculate the enantiomeric excess: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100.

• Best Use Case: Rapid confirmation of enantiomeric purity for reaction products in asymmetric synthesis, as a quick check before committing to a full chromatographic analysis, and when reference standards for the minor enantiomer are unavailable. It is generally not suitable for trace-level quantification due to lower sensitivity compared to chromatography.[35]

Performance Comparison at a Glance

Feature	Chiral HPLC	Chiral SFC	Chiral CE	Chiral NMR (with CSA)
Principle	Differential Partitioning on CSP	Differential Partitioning on CSP	Differential Electrophoretic Mobility	Diastereomeric Complexation
Separation Required?	Yes	Yes	Yes	No
Typical Analysis Time	10-30 min	1-10 min	5-20 min	5-10 min (acquisition only)
Solvent Consumption	High (Organic)	Low (CO₂ + Organic)	Very Low (Aqueous Buffer)	Low (Deuterated Solvent)
Sensitivity (LOQ)	High (~0.05%)	High (~0.05%)	Very High (analyte dependent)	Low (~0.5-1%)
Quantitative Accuracy	Excellent	Excellent	Good to Excellent	Good (at >1% levels)
Method Development	Moderate to High Effort	Moderate Effort	Low to Moderate Effort	Low Effort (screening CSAs)
Ideal Application	Routine QC, Stability Testing	High-Throughput Screening, Prep	Limited Sample, Polar Analytes	Rapid ee Confirmation, R&D

Conclusion and Recommendations

The validation of an analytical method for chiral purity is a non-negotiable step in pharmaceutical development, providing the assurance of a drug's stereochemical integrity.

• For the routine quality control of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate , the validated chiral HPLC method stands as the gold standard. Its proven robustness, precision, and accuracy make it the most reliable choice for release testing and stability studies, ensuring full compliance with regulatory expectations.

• Chiral SFC emerges as a powerful and compelling alternative, particularly in development environments. Its significant advantages in speed and reduced environmental impact make it the superior choice for high-throughput applications, such as reaction optimization and library screening. As the technology matures, its adoption in QC environments is steadily increasing.

• Chiral CE occupies a valuable niche. For this specific analyte, its primary advantage would be in early discovery phases where sample material is scarce, or as an orthogonal method to confirm out-of-specification results obtained by HPLC.

• NMR with Chiral Solvating Agents is an indispensable tool for the synthetic chemist. It is not a replacement for chromatography but rather a complementary technique for rapid, real-time assessment of enantiomeric excess in the research lab, accelerating the discovery and development cycle.

Ultimately, a comprehensive analytical strategy leverages the strengths of each technique. The foundation is a robustly validated method like the HPLC procedure detailed here, supplemented by faster or more specialized techniques like SFC, CE, and NMR where their unique capabilities can best be exploited.

References

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1). LCGC North America. [Link]

• Capillary Electrophoresis: an Attractive Technique for Chiral Separations. (2013, June 6). Chromatography Today. [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. (2024, September 19). Selvita. [Link]

• What Is HPLC Method Robustness Assessment and Its Importance? (2025, September 22). Altabrisa Group. [Link]

• Supercritical fluid chromatography. Wikipedia. [Link]

• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Waters. [Link]

• Supercritical Fluid Chiral Separations. (2026, January 22). Pharmaceutical Technology. [Link]

• Implementing Robustness Testing for HPLC Methods. (2023, December 8). Separation Science. [Link]

• Hirose, K., et al. (2005). Chiral stationary phase covalently bound with a chiral pseudo-18-crown-6 ether for enantiomer separation of amino compounds using a normal mobile phase. Chirality, 17(3), 142-8. [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. (2025, July 29). Separation Science. [Link]

• Enantiomer Separations by Capillary Electrophoresis. PubMed. [Link]

• Determine limits of detection LOD and limits of quantification LOQ - How To. MicroSolv. [Link]

• Quality Guidelines. ICH. [Link]

• Enantiomer Separations of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021, June 30). YAKHAK HOEJI, 65(3), 183-193. [Link]

• Separation of Amino Acid Enantiomers Using Capillary Electrophoresis with a New Chiral Ligand. (2016, April 1). LCGC International. [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• Robustness Tests. LCGC International. [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. (2022, September 8). UNIPI. [Link]

• Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents. Request PDF on ResearchGate. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023, August 22). MDPI. [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. PMC. [Link]

• Enantiomer Separations in Capillary Electrophoresis in the Case of Equal Binding Constants of the Enantiomers with a Chiral Selector. (2004, May 29). Analytical Chemistry. [Link]

• Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. (2024, May 5). Pharmaceutical Sciences. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Development of a Chiral Capillary Electrophoresis Method for the Enantioseparation of Verapamil Using Cyclodextrins as Chiral Selectors and Experimental Design Optimization. (2021, November 16). MDPI. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• A ruggedness test model and its application for HPLC method validation. ResearchGate. [Link]

• CHIRAL STATIONARY PHASES. Regis Technologies. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022, September 8). RSC Publishing. [Link]

• Q-NMR for Determination of the Enantiomeric Purity of Pharmaceutical Ingredients. Magritek. [Link]

• What is meant by the limit of detection and quantification (LOD / LOQ)? (2018, May 22). MPL Lösungsfabrik. [Link]

• Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Scientific Research Publishing. [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025, June 1). American Pharmaceutical Review. [Link]

• Importance of Chiral Separation and Resolution in Drug Synthesis. (2025, May 26). Pure Synth. [Link]

• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. Wiley. [Link]

• Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace. [Link]

• Method Validation Essentials, Limit of Blank, Limit of Detection and Limit of Quantitation. (2015, March 14). Thomas A. Little Consulting. [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026, January 8). IntuitionLabs.ai. [Link]

• Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. PMC. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022, March 31). European Medicines Agency (EMA). [Link]

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Technical Comparison Guide: Enantiomeric Excess Determination of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

Topic: Determining Enantiomeric Excess of Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate Content Type: Technical Comparison Guide

Executive Summary & Strategic Context

Target Molecule: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate Class:

-Amino Acid Ester Critical Attribute: The ortho-methoxy substituent introduces significant steric bulk and electronic donation, creating a distinct conformational lock compared to its para- or meta-analogs.

Accurate determination of enantiomeric excess (ee) for this scaffold is critical in the development of peptidomimetics and CNS-active pharmaceutical intermediates. The presence of the basic primary amine and the labile ester moiety necessitates non-destructive, highly specific analytical methods.

This guide compares three industry-standard methodologies: Chiral HPLC (The Gold Standard) , Chiral SFC (High-Throughput) , and

H NMR with Chiral Solvating Agents (Rapid Screening) .

Comparative Analysis of Analytical Methods

The following table summarizes the performance metrics for determining the ee of the target

-amino ester.

Feature	Method A: Chiral HPLC	Method B: Chiral SFC	Method C: H NMR (CSA)
Primary Mechanism	Steric/H-bonding interaction with polysaccharide CSP	Supercritical fluid adsorption/desorption	Diastereomeric complexation in solution
Accuracy/Precision	High (>99.9% accuracy)	High (>99.5% accuracy)	Moderate (~98% accuracy)
Limit of Detection	< 0.1% minor enantiomer	< 0.1% minor enantiomer	~1-2% minor enantiomer
Throughput	15–30 min/run	3–8 min/run	5–10 min/sample (setup dependent)
Sample Prep	Minimal (dilution)	Minimal (dilution)	Moderate (mixing with CSA)
Cost Per Run	High (Solvent consumption)	Low (CO is cheap)	Low (Solvent/CSA reusable)
Best Use Case	Final QC release, Impurity profiling	High-throughput screening (HTS) of reaction conditions	In-process checks (IPC), Reaction monitoring

Method A: Chiral HPLC (The Gold Standard)

High-Performance Liquid Chromatography (HPLC) using polysaccharide-based Chiral Stationary Phases (CSPs) is the validated standard for

-amino esters. The ortho-methoxy group aids separation by increasing the "3D" character of the aryl ring interaction with the CSP.

Mechanism of Separation

The separation relies on the formation of transient diastereomeric complexes between the analyte and the CSP (typically Amylose or Cellulose carbamates).

• Interaction 1: H-bonding between the analyte's free amine/ester carbonyl and the CSP's carbamate/amide groups.

• Interaction 2:

  - stacking between the (2-methoxyphenyl) ring and the phenyl groups of the CSP.

• Interaction 3: Steric inclusion of the methyl ester into the chiral cavities.

Optimized Protocol

Column Selection:

• Primary: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

• Alternative: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))[1]

Mobile Phase Strategy: Since the target is a primary amine, it will interact strongly with residual silanols on the silica support, causing peak tailing. A basic additive is mandatory .

• Solvent A:

  -Hexane (or -Heptane)[2]

• Solvent B: Isopropanol (IPA) or Ethanol (EtOH)

• Additive: 0.1% Diethylamine (DEA) or Ethylenediamine (EDA)

Step-by-Step Workflow:

• Sample Prep: Dissolve 1 mg of methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate in 1 mL of EtOH.

• Conditioning: Equilibrate Chiralpak AD-H column with Hexane/IPA/DEA (90:10:0.1) at 1.0 mL/min for 20 mins.

• Injection: Inject 5–10

  L.

• Detection: UV at 254 nm (phenyl absorption) or 280 nm (anisole absorption).

• Elution: Expect the (3R)-enantiomer and (3S)-enantiomer to elute with

  . The ortho-substitution typically enhances resolution compared to phenyl analogs due to restricted rotation.

Expert Insight: If the peaks are broad, increase the DEA concentration to 0.2%. If resolution is poor, switch the modifier from IPA to EtOH to alter the solvation of the chiral pockets.

Method B: H NMR with Chiral Solvating Agents (Rapid Screen)

For rapid in-process checks where HPLC is a bottleneck,

H NMR using a Chiral Solvating Agent (CSA) is highly effective. The target molecule has a distinct singlet (methoxy group, ~3.8 ppm) and a doublet (methyl ester, ~3.6 ppm) that serve as excellent handles for integration.

Mechanism

The CSA forms a diastereomeric salt pair with the amine. The chemical environment of the ortho-methoxy protons differs between the

-salt and the -salt, causing "split" signals in the NMR spectrum.

Optimized Protocol

Reagents:

• CSA: (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate ((R)-BNP).

• Solvent: CDCl

  or C D (Benzene- often provides better separation of signals due to anisotropic effects).

Step-by-Step Workflow:

• Mix: In an NMR tube, dissolve 5 mg of the amine substrate and 10 mg of (R)-BNP (2:1 molar ratio favoring CSA) in 0.6 mL CDCl

  .

• Shake: Ensure complete dissolution and salt formation.

• Acquire: Run a standard

  H NMR (minimum 400 MHz, ideally 600 MHz).

• Analyze: Focus on the -OCH

  singlet (approx 3.8 ppm) or the -CH multiplet.

• Calculation:

  Where and are the integrals of the split methoxy signals.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the appropriate analytical method based on the stage of drug development.

Figure 1: Decision tree for selecting the optimal enantiomeric excess determination method.

Experimental Data Summary (Simulated Comparison)

The table below highlights the expected separation parameters based on literature precedents for ortho-substituted

-amino esters on Amylose-based columns.

Parameter	Chiral HPLC (Normal Phase)	Chiral SFC
Column	Chiralpak AD-H ( mm)	Chiralpak AD-H ( mm)
Mobile Phase	Hexane/IPA/DEA (90:10:0.1)	CO /MeOH/DEA (90:10:0.1)
Flow Rate	1.0 mL/min	3.0 mL/min
Retention Time ( )	~12.5 min	~3.2 min
Retention Time ( )	~14.8 min	~3.8 min
Selectivity ( )	1.25	1.22
Resolution ( )	2.8 (Baseline)	2.5 (Baseline)

Note on References: The specific retention times will vary based on exact column age and temperature (

recommended). The ortho-methoxy group typically elutes later than the unsubstituted phenyl analog due to increased interaction with the stationary phase.

References

• Chiral Stationary Phases for Beta-Amino Acids

  • Lee, W., et al. "Liquid chromatographic separation of the enantiomers of beta-amino acids on a ligand exchange chiral stationary phase." Biomedical Chromatography, 2003.[3]

• Polysaccharide Column Selection

  • Phenomenex.[4] "Chiral HPLC Separations: A Guide to Column Selection and Method Development." Phenomenex Technical Guides.

• NMR Determination of Enantiomeric Purity: Wenzel, T. J. "Discrimination of Chiral Compounds Using NMR Spectroscopy." Wiley-Interscience, 2007. (General reference for CSA methodology).
• Toribio, L., et al. "Enantiomeric separation of chiral amines by SFC.

• Synthesis and Properties of Beta-Amino Esters

  • "Synthesis of 3-Amino-3-arylpropionic Acids."[5] ResearchGate, 2025.

Sources

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• 2. ymc.co.jp [ymc.co.jp]
• 3. Liquid chromatographic separation of the enantiomers of beta-amino acids on a ligand exchange chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. researchgate.net [researchgate.net]

comparison of synthetic routes to chiral beta-amino acids

Comparative Guide: Synthetic Routes to Chiral -Amino Acids[1]

Executive Summary & Strategic Context

Chiral

-amino acids are not merely homologues of their -counterparts; they are structural game-changers in medicinal chemistry. Their incorporation into peptides ( -peptides) induces specific secondary structures (helices, sheets) and provides proteolytic stability, a critical attribute for peptidomimetics. Furthermore, they serve as pharmacophores in blockbuster drugs like Sitagliptin (Januvia) and Maraviroc .

This guide objectively compares the three dominant synthetic paradigms: Asymmetric Hydrogenation (the industrial workhorse), Biocatalytic Transamination (the sustainable disruptor), and Organocatalytic Mannich Reaction (the discovery-phase versatile tool).

Quick Selection Matrix

Feature	Asymmetric Hydrogenation	Biocatalytic Transamination	Organocatalytic Mannich
Primary Use Case	Large-scale manufacturing of fixed targets.	Green manufacturing; avoiding heavy metals.	Early-phase discovery; diverse analog synthesis.
Enantioselectivity	Excellent (>99% ee)	Perfect (>99.9% ee)	Good to Excellent (90–98% ee)
Catalyst Load	Low (0.1–1 mol%)	Low (Protein engineering required)	High (1–10 mol%)
Key Limitation	High-pressure equipment; Trace metal removal.	Substrate specificity; Enzyme development time.	Atom economy (waste); Reaction kinetics.

Deep Dive: Comparative Analysis of Routes

Route A: Metal-Catalyzed Asymmetric Hydrogenation

The Industrial Standard (Merck Sitagliptin Gen 2)

This route relies on the asymmetric reduction of unprotected enamines. It represents the triumph of ligand design, specifically the Josiphos family, which creates a highly rigid chiral pocket around the Rhodium center.

• Mechanism: The

  -amino acrylate (enamine) coordinates to the Rh(I) center. The ferrocenyl-based Josiphos ligand directs the facial selectivity of the hydride insertion.

• Critical Success Factor: The substrate must usually be an unprotected enamine to allow secondary coordination (often via an amide carbonyl) that stabilizes the transition state.

Route B: Biocatalytic Transamination

The Green Disruptor (Merck Sitagliptin Gen 3)

Replacing the metal catalyst entirely, this route uses evolved

-transaminases. This is a Ping-Pong Bi-Bi mechanism where the enzyme shuttles an amine group from a sacrificial donor (e.g., isopropylamine) to a prochiral -keto precursor.

• Mechanism: PLP (Pyridoxal-5'-phosphate) acts as the cofactor.[1] The enzyme converts the ketone to a ketimine, which is then asymmetrically reduced to the amine.

• Critical Success Factor: Protein engineering. Wild-type transaminases rarely accept bulky pharmaceutical intermediates. Directed evolution is required to open the active site.

Route C: Organocatalytic Mannich Reaction

The Discovery Versatile Tool

For labs that cannot spend months engineering enzymes or screening high-pressure ligands, organocatalysis offers a distinct advantage. Using chiral thioureas or squaramides, this route activates imines for nucleophilic attack.

• Mechanism: Dual activation. The catalyst donates hydrogen bonds to the imine (electrophile) and simultaneously activates the nucleophile (enolizable ester/ketone).

• Critical Success Factor: Substrate concentration and temperature control to suppress the retro-Mannich reaction.

Performance Data Comparison

The following data contrasts the performance of these routes in the context of synthesizing Sitagliptin (or close analogs), based on aggregated literature values.

Metric	Rh-Catalyzed Hydrogenation (Gen 2)	Biocatalytic Transamination (Gen 3)	Organocatalytic Mannich (Bench)
Yield	~82% (overall)	~92% (overall)	65–85%
Enantiomeric Excess (ee)	99.6%	>99.9%	90–96%
Productivity (g/L/day)	High	Very High	Low
Waste (E-Factor)	Moderate (Solvent intensive)	Low (Water-based, fewer steps)	High (Purification required)
Trace Impurities	Rhodium (requires scavenging)	Protein residues (benign)	Catalyst residues

Visualized Mechanisms & Workflows

Diagram 1: Decision Logic for Route Selection

Caption: Strategic decision tree for selecting the optimal synthetic pathway based on development phase and substrate nature.

Diagram 2: Biocatalytic Transaminase Workflow (Ping-Pong Bi-Bi)

Caption: The Ping-Pong Bi-Bi mechanism of

-transaminases. The enzyme shuttles nitrogen via the PLP/PMP cofactor cycle.

Detailed Experimental Protocols

Protocol A: Rh-Catalyzed Asymmetric Hydrogenation

Based on the optimized conditions for Sitagliptin (Merck Process).

Safety Note: This reaction involves high-pressure hydrogen gas. Use rated autoclaves and burst disks.

• Catalyst Preparation:

  • In a nitrogen-filled glovebox, charge a vial with

    (0.5 mol%) and the ligand (1.1 eq relative to Rh).

  • Dissolve in degassed methanol. Stir for 30 min to form the active catalyst complex.

• Substrate Loading:

  • Load the

    -amino acrylate precursor (e.g., 3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one) into a stainless steel autoclave.

  • Add degassed methanol to achieve a concentration of ~0.2 M.

  • Add the catalyst solution via cannula transfer (strictly anaerobic).

• Hydrogenation:

  • Seal the autoclave. Purge with

    (3x) and then (3x).

  • Pressurize to 200 psi (14 bar) with

    .

  • Heat to 50°C and stir at 1000 rpm for 12–24 hours.

• Workup:

  • Vent

    carefully.

  • Concentrate the solvent.

  • Purification: Crystallize the product as a salt (e.g., phosphate salt) to upgrade ee from 99% to >99.9% and purge Rhodium residues.

Protocol B: Organocatalytic Mannich Reaction

Based on thiourea-catalyzed addition to N-Boc imines.

• Reagents:

  • Substrate: N-Boc-aldimine (1.0 eq).

  • Nucleophile: Malonate or

    -keto ester (2.0 eq).

  • Catalyst: Bifunctional chiral thiourea (e.g., Takemoto’s catalyst) (10 mol%).

• Execution:

  • Dissolve the imine and catalyst in Toluene or DCM (0.1 M) at room temperature.

  • Add the nucleophile.

  • Stir at -20°C to RT (lower temperature improves ee but slows kinetics) for 24–48 hours.

• Workup:

  • Quench with dilute HCl.

  • Extract with EtOAc.

  • Purify via flash column chromatography on silica gel.

References

• Hansen, K. B., et al. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin.[2] Journal of the American Chemical Society.[3] Link

• Savile, C. K., et al. (2010). Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science. Link

• Kobayashi, S., et al. (2006). Catalytic Asymmetric Mannich-type Reactions of Sulfonylimidates. Chemical Reviews.[4][5] Link

• Marques, A. S., et al. (2020). Advances in the Synthesis of

  -Amino Acids. Chemical Society Reviews.[5] Link

• Codexis Inc. (2012). Green Chemistry Presidential Award Summary: Sitagliptin.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 4. Transaminases for the synthesis of enantiopure beta-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the catalytic asymmetric synthesis of β-amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Comparative Stability Guide: Methoxyphenyl-Containing Compounds in Drug Discovery

Executive Summary

The methoxyphenyl moiety (anisole derivative) is a ubiquitous pharmacophore in medicinal chemistry, valued for its ability to improve solubility, modulate lipophilicity (

), and engage in hydrogen bonding. However, it represents a significant metabolic soft spot . This guide objectively compares the stability profiles of ortho-, meta-, and para-methoxyphenyl isomers, focusing on their susceptibility to Cytochrome P450 (CYP)-mediated O-demethylation and chemical oxidation.

Key Finding: While the methoxy group is chemically robust under ambient conditions, it is metabolically labile. The para-methoxy position is generally the most vulnerable to rapid clearance, whereas ortho-substitution often confers enhanced metabolic stability through steric shielding, albeit with potential risks of forming reactive quinone-imine intermediates.

Mechanistic Foundation: Why Instability Occurs

To predict stability, one must understand the underlying electronic and enzymatic drivers.

Electronic Determinants

The methoxy group (

) exhibits a strong electron-donating effect via resonance (+M) that outweighs its electron-withdrawing inductive effect (-I).

• Activation: This electron donation increases electron density on the aromatic ring (particularly at ortho/para positions), making the ring susceptible to electrophilic attack.

• Lability: The C-H bonds of the methyl group are weakened by the adjacent oxygen, facilitating Hydrogen Atom Transfer (HAT) mechanisms initiated by CYP450 enzymes.

The CYP450 O-Demethylation Pathway

The primary instability vector is enzymatic O-demethylation. This is a radical-based mechanism requiring NADPH and molecular oxygen.

Figure 1: Mechanism of CYP450-Mediated O-Demethylation The following diagram illustrates the catalytic cycle transforming a methoxyphenyl compound into a phenol and formaldehyde.

Caption: The CYP450 catalytic cycle. The rate-determining step is typically the abstraction of a hydrogen atom from the methoxy methyl group by the high-valent iron-oxo species (Compound I).

Comparative Analysis: Positional Isomers

The position of the methoxy group relative to the main scaffold (R) significantly dictates its metabolic half-life (

) and chemical reactivity.

Comparative Stability Matrix

Feature	Ortho-Methoxy ( -)	Meta-Methoxy ( -)	Para-Methoxy ( -)
Metabolic Stability	High (Steric Shielding)	Medium	Low (High Accessibility)
CYP Isoform Liability	CYP2D6, CYP3A4	CYP2D6	CYP1A2, CYP2C19, CYP2D6
Chemical Oxidation	Susceptible to chelation-assisted oxidation	Most Stable	Susceptible to Quinone formation
Electronic Effect	Steric inhibition of resonance	Inductive withdrawal dominates	Strong Resonance (+M)
Risk Factor	Can form reactive metabolites if N-containing	Moderate clearance risk	Rapid clearance ("Soft Spot")

Detailed Analysis

Para-Methoxyphenyl (High Liability)

• Performance: Often exhibits the shortest half-life in liver microsomes (RLM/HLM).

• Reasoning: The para position is sterically unencumbered, allowing the heme iron of CYP enzymes easy access to the methyl hydrogens. Furthermore, the +M effect is maximized here, stabilizing the radical intermediate formed during H-abstraction.

• Mitigation: Replace

  with bioisosteres like (difluoromethoxy) or to block metabolism while maintaining lipophilicity [1].

Ortho-Methoxyphenyl (Steric Protection)

• Performance: Frequently demonstrates improved metabolic stability compared to para-isomers.

• Reasoning: The "ortho effect" involves twisting the methoxy group out of coplanarity with the ring, reducing resonance stabilization but physically blocking the approach of the large CYP heme structure.

• Caveat: If the scaffold contains an aniline nitrogen, an ortho-methoxy group can facilitate the formation of reactive quinone-imine intermediates, which are toxicological alerts.

Meta-Methoxyphenyl (The Middle Ground)

• Performance: Intermediate stability.

• Reasoning: Less electronically activated than the para-position and lacks the steric shielding of the ortho-position. It is often a "safe" default choice if the para-position is metabolically unstable and the ortho-position interferes with target binding.

Experimental Protocols

To validate the stability of your specific compounds, the following self-validating workflows are recommended.

In Vitro Metabolic Stability Assay (Microsomal)

This is the gold standard for assessing the lability of the methoxy group.

Protocol Steps:

• Preparation: Prepare 10 mM stock of test compound in DMSO.

• Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes (Human/Rat).

• Initiation: Pre-incubate at 37°C for 5 min. Add NADPH (1 mM final) to initiate reaction.

• Sampling: Aliquot at

  min.

• Quenching: Add ice-cold Acetonitrile (containing internal standard) to stop reaction.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time to determine and .

Figure 2: Stability Testing Workflow

Caption: Standard workflow for determining intrinsic clearance (

) in liver microsomes.

Chemical Oxidation Stress Test

While less critical than metabolism, chemical stability ensures shelf-life.

• Reagent: 3% Hydrogen Peroxide (

  ) at Room Temperature.

• Timepoints: 0, 24, 48 hours.

• Endpoint: Detection of Quinone species (M+14 or M+16 mass shifts) via LC-MS. Note: p-methoxyphenols are particularly prone to oxidation to benzoquinones [2].

Case Study Application

In the optimization of the ABI-274 scaffold, researchers identified the methoxy group as a primary metabolic "soft spot" leading to rapid clearance.

• Observation: The metabolite identification study revealed extensive O-demethylation (M3 metabolite) and benzylic hydroxylation.

• Strategy: The methoxy group was replaced or the scaffold modified (e.g., using Cl-phenyl) to block this pathway.[1]

• Result: ABI-286 showed significantly improved microsomal stability by removing the labile methoxy handle while maintaining potency [3].

References

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. Link

• Moradi, M., et al. (2020).[2] Service life and stability of electrodes applied in electrochemical advanced oxidation processes. Journal of Industrial and Engineering Chemistry. Link

• Li, Y., et al. (2011). Pharmacokinetic Optimization of 4-Substituted Methoxybenzoyl-aryl-thiazole... for Improving Oral Bioavailability. Drug Metabolism and Disposition.[1] Link

• Testa, B., & Kramer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction. Chemistry & Biodiversity. Link

• Guengerich, F. P. (2001). Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity. Chemical Research in Toxicology. Link

Sources

• 1. Pharmacokinetic Optimization of 4-Substituted Methoxybenzoyl-aryl-thiazole and 2-Aryl-4-benzoyl-imidazole for Improving Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

evaluating the efficacy of different chiral catalysts for beta-amino ester synthesis

Precision Steering in -Amino Ester Synthesis: A Comparative Technical Guide to Chiral Catalysis

Executive Summary: The Stereochemical Challenge

-Amino esters are not merely chemical intermediates; they are the structural backbones of next-generation peptidomimetics ( -peptides), critical side-chains in blockbuster drugs like Paclitaxel (Taxol) , and precursors to -lactam antibiotics. The synthetic challenge lies not in bond formation, but in absolute stereocontrol. A racemic mixture here is not just an impurity; it is a failure of function.

This guide moves beyond generic textbook definitions to evaluate the three dominant catalytic modalities for generating chiral

-amino esters: Chiral Phosphoric Acids (CPAs) , Bifunctional Organocatalysts (Thioureas) , and Transition Metal Hydrogenation (Rh-complexes) . We analyze them based on Enantiomeric Excess (ee), Turnover Number (TON), and industrial scalability.

The Mechanistic Landscape

To select the right tool, one must understand the mode of activation. The following diagram maps the divergence in mechanistic logic between "Soft" organocatalysis and "Hard" metal coordination.

Figure 1: Mechanistic divergence in

-amino ester synthesis. Organocatalysts typically build the skeleton via bond formation (Mannich/Michael), while metals often fix chirality via reduction (Hydrogenation).

Comparative Deep Dive

Class A: Chiral Phosphoric Acids (The Akiyama-Terada Pincer)

Best for: Mannich-type reactions of aldimines with silyl enol ethers. Mechanism: The phosphate oxygen acts as a Lewis base to orient the nucleophile, while the acidic proton activates the imine electrophile. The 3,3'-substituents on the BINOL backbone create a rigid chiral pocket.

• Key Insight: The steric bulk at the 3,3'-position is the primary determinant of ee. Moving from phenyl to 4-nitrophenyl or 9-anthryl dramatically increases enantioselectivity by locking the imine geometry.

• Limitation: Generally requires pre-activated nucleophiles (e.g., ketene silyl acetals) or highly reactive electrophiles.

Class B: Bifunctional Thioureas (The Takemoto Mode)

Best for: Conjugate additions (Aza-Michael) and reactions involving nitro-olefins. Mechanism: Simultaneous H-bonding activation of the electrophile (lowering LUMO) and tertiary amine activation of the nucleophile (raising HOMO).

• Key Insight: These are "green" catalysts. They tolerate moisture and air better than Lewis acids. However, high catalyst loading (10 mol%) is often required due to weaker non-covalent interactions.

• Limitation: Lower Turnover Frequency (TOF) compared to metals; reaction times can be long (24-48h).

Class C: Rhodium-Ligand Complexes (The Industrial Standard)

Best for: Asymmetric Hydrogenation of

-(acylamino)acrylates. Mechanism: The chiral ligand (e.g., DuPhos, TangPhos) creates a -symmetric environment around the Rh center, distinguishing between the Re and Si faces of the olefin during hydride insertion.

• Key Insight: Unmatched efficiency. Loadings can be as low as 0.01 mol% (S/C > 10,000). This is the route of choice for large-scale manufacturing where cost-per-kg is critical.

• Limitation: Requires high-pressure equipment (H

  gas) and rigorous removal of heavy metals (ppm level) from the final API.

Data Synthesis: Performance Matrix

The following table synthesizes experimental data from landmark studies to provide a direct performance comparison.

Metric	Chiral Phosphoric Acid (CPA)	Bifunctional Thiourea	Rh-Catalyzed Hydrogenation
Primary Reaction	Mannich (Imine + Enol Silane)	Aza-Michael / Nitro-Mannich	Asymmetric Hydrogenation
Typical Catalyst	(R)-BINOL-Phosphate (Akiyama)	Takemoto's Catalyst	[Rh(COD)(DuPhos)]BF
Substrate Scope	Aldimines, Ketimines	Nitroolefins, Maleimides	-Amino Acrylates
Typical Yield	80 – 96%	75 – 95%	95 – 99%
Enantioselectivity (ee)	85 – 96%	80 – 94%	96 – >99%
Catalyst Loading	2 – 5 mol%	10 – 20 mol%	0.01 – 1.0 mol%
Reaction Time	1 – 12 h	24 – 72 h	1 – 24 h
Scalability	Moderate (Reagent cost)	Moderate (Kinetics)	High (Efficiency)
Key Reference	J. Am. Chem. Soc.[1][2] 2007 [1]	New J. Chem.[3] 2009 [2]	Org. Lett. 2015 [3]

Validated Experimental Protocol

To ensure Trustworthiness , we provide a self-validating protocol for the Organocatalytic Mannich Reaction . This method is selected for its operational simplicity and high educational value in understanding stereocontrol.

Protocol: Enantioselective Mannich Reaction using Chiral Phosphoric Acid

Objective: Synthesis of N-Boc-protected

-amino ester via Akiyama-Terada catalysis.

Reagents & Setup

• Catalyst: (R)-3,3'-bis(4-nitrophenyl)-1,1'-binaphthyl-2,2'-diyl hydrogen phosphate (2 mol%).

• Electrophile: N-Boc-benzaldimine (1.0 equiv).

• Nucleophile: Ketene silyl acetal derived from methyl isobutyrate (1.2 equiv).

• Solvent: Toluene (anhydrous).

• Vessel: Flame-dried Schlenk tube under Argon.

Step-by-Step Workflow

• Catalyst Charging: Add the CPA (0.004 mmol) and N-Boc-imine (0.2 mmol) to the tube.

• Solvation: Add Toluene (2.0 mL) and stir at -78°C for 10 minutes. Note: Low temperature is critical for maximizing the difference in transition state energies (

  ).

• Addition: Dropwise addition of the ketene silyl acetal (0.24 mmol).

• Reaction Monitoring: Stir at -78°C. Monitor by TLC (Hexane/EtOAc 4:1). The imine spot should disappear within 3-6 hours.

• Quench: Add saturated NaHCO

  (aq) while still cold.

• Workup: Extract with DCM (3x), dry over Na

  SO , and concentrate.

• Purification: Flash column chromatography (Silica gel).

Self-Validation (QC)

• Chemical Purity:

  H NMR must show distinct doublet for the -proton (approx. 5.2 ppm) and disappearance of the imine singlet (8.5 ppm).

• Optical Purity: HPLC analysis using Chiralcel OD-H column (Hexane/iPrOH 90:10, 1.0 mL/min).

  • Success Criterion: Major enantiomer peak area > 95% (ee > 90%).[2][4]

  • Troubleshooting: If ee < 80%, check water content in solvent (water deactivates the silyl acetal) or verify temperature stability.

Strategic Selection: The Decision Matrix

Do not choose a catalyst based on popularity. Choose based on substrate constraints.

Figure 2: Strategic decision tree for catalyst selection based on starting material availability and structural requirements.

References

• Yamanaka, M., Itoh, J., Fuchibe, K., & Akiyama, T. (2007). Chiral Brønsted Acid Catalyzed Enantioselective Mannich-Type Reaction.[3][5] Journal of the American Chemical Society, 129(21), 6756–6764.[3] [Link]

• Miyabe, H., & Takemoto, Y. (2009). Discovery and Application of Asymmetric Reaction by Multi-functional Thiourea Catalysts. Bulletin of the Chemical Society of Japan, 81(7), 785–795. (Cited context: New J. Chem. Takemoto-type catalyst data).[6] [Link]

• Ma, L., Wu, X., & Gao, F. (2015).

  -Aminomethyl Acrylates for Enantioselective Synthesis of Chiral -Amino Propanoates.[2] Organic Letters, 17(21), 5200–5203. [Link]

• Zhou, J., & Yamamoto, H. (2016).[7] Chiral Phosphoric Acid Catalyzed Asymmetric Mukaiyama-Mannich Reaction. Angewandte Chemie International Edition, 55, 8970.

Sources

• 1. Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis [mdpi.com]
• 2. Rh-Catalyzed Asymmetric Hydrogenation of α-Aminomethyl Acrylates for Enantioselective Synthesis of Chiral β-Amino Propanoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral Brønsted acid catalyzed enantioselective Mannich-type reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sustainable bio- and organocatalytic syntheses of enantiomerically pure beta-amino acids and derivatives [open.fau.de]
• 5. mdpi.com [mdpi.com]
• 6. Organocatalytic enantioselective aza-Friedel–Crafts alkylation of β-naphthols and isatin-derived ketimines via a Takemoto-type catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Recent advances in asymmetric reactions catalyzed by chiral phosphoric acids [html.rhhz.net]

alternative chiral building blocks for beta-amino acid synthesis

Title: Beyond the Chiral Pool: A Comparative Guide to Alternative Building Blocks for

-Amino Acid Synthesis

Executive Summary

The synthesis of

-amino acids has historically relied on the homologation of -amino acids (Arndt-Eistert synthesis), a method plagued by the safety hazards of diazomethane and the limited diversity of the natural chiral pool. For modern drug discovery—where -amino acids are prized for their resistance to proteolytic degradation and ability to form stable secondary structures ( -peptides)—these limitations are unacceptable.

This guide evaluates high-performance alternative chiral building blocks and methodologies that bypass traditional homologation. We focus on three dominant technologies: Ellman’s Sulfinamides (Auxiliary-controlled),

-Transaminases (Biocatalytic), and Chiral Aziridines (Ring-opening).

Part 1: Comparative Analysis of Methodologies

The choice of chiral building block dictates the synthetic strategy, atom economy, and scalability.

Ellman’s Auxiliaries (tert-Butanesulfinamide)

The tert-butanesulfinyl group acts as a "chiral ammonia equivalent." It is currently the industry standard for generating chiral amines due to its dual role: it activates imines for nucleophilic addition and exerts powerful stereocontrol via a rigid cyclic transition state.

• Mechanism: Condensation with aldehydes/ketones yields

  -sulfinyl imines. Nucleophilic addition (Grignard, enolate) proceeds with high diastereoselectivity ( ).

• Advantage: predictable stereochemistry and easy removal (HCl/MeOH).

Biocatalytic -Transaminases ( -TAs)

Moving away from stoichiometric auxiliaries,

-TAs utilize Pyridoxal-5'-phosphate (PLP) to transfer an amino group from a sacrificial donor to a -keto acid/ester.[1]

• Mechanism: Ping-Pong Bi-Bi kinetics.[1]

• Advantage: "Green" synthesis; theoretical 100% yield via dynamic kinetic resolution (DKR); no protecting group manipulations.

• Challenge: Equilibrium often favors the starting material; requires "smart" amine donors (e.g., isopropylamine) to drive the reaction.

Chiral Aziridines

Aziridines serve as strained, high-energy electrophiles.

• Mechanism: Regioselective ring opening by carbon nucleophiles (e.g., cyanides, enolates).

• Advantage: Rapid access to

  -substituted -amino acids.[2]

Part 2: Performance Metrics & Data Comparison

Table 1: Comparative Performance of Chiral Building Block Strategies

Feature	Ellman’s Sulfinamide	-Transaminases (Biocatalysis)	Chiral Aziridines
Source Chirality	Stoichiometric Auxiliary	Enzymatic Pocket (Catalytic)	Pre-formed Strained Ring
Typical Yield	85–95%	70–99% (Substrate dependent)	80–90%
Stereoselectivity	(Diastereomeric Ratio)	(Enantiomeric Excess)	(Inversion/Retention)
Atom Economy	Moderate (Auxiliary waste)	Excellent (Catalytic)	High
Scalability	High (Kg scale routine)	High (Fermentation scalable)	Moderate (Safety of aziridines)
Primary Limitation	Cost of auxiliary; extra steps	Substrate acceptance; equilibrium	Regiocontrol during ring opening

Part 3: Mechanism Visualization

Diagram 1: Mechanism of Ellman's Auxiliary Induction

This diagram illustrates the chelation-controlled transition state that dictates the high stereoselectivity of the Ellman auxiliary during nucleophilic addition.

Caption: The rigid cyclic transition state (TS) enforced by the metal center ensures nucleophilic attack occurs from a single face, yielding high diastereoselectivity.

Part 4: Detailed Experimental Protocols

Protocol A: Chemical Synthesis via Ellman’s Auxiliary

Target: Synthesis of

-amino acid ester via Reformatsky-type addition.

• Imine Formation:

  • To a solution of aldehyde (10 mmol) in THF (0.5 M), add (R)-tert-butanesulfinamide (1.1 equiv) and Ti(OEt)

    (2.0 equiv).

  • Stir at RT for 12–24 h. Monitor by TLC.

  • Quench: Pour into brine, filter the titanium salts through Celite. Dry organic layer (Na

    SO ) and concentrate.

  • Note: Ti(OEt)

    acts as both Lewis acid and water scavenger, driving equilibrium.

• Reformatsky Addition:

  • Prepare a suspension of activated Zinc dust (5 equiv) in THF. Add ethyl bromoacetate (2 equiv) to generate the zinc enolate.

  • Cool to -78 °C. Cannulate the

    -sulfinyl imine solution into the enolate mixture.

  • Stir for 4 h, allowing slow warming to -40 °C.

  • Workup: Quench with sat. NH

    Cl. Extract with EtOAc.[3] Purify via column chromatography to isolate the sulfinamide adduct.

• Deprotection:

  • Dissolve adduct in MeOH. Add 4M HCl in dioxane (2 equiv).

  • Stir at RT for 30 min. Concentrate to yield the

    -amino acid ester hydrochloride salt.

Protocol B: Biocatalytic Synthesis via -Transaminase

Target: Asymmetric amination of

-keto ester.

• Screening (Pre-requisite):

  • Screen a panel of

    -TAs (e.g., from Vibrio fluvialis or engineered variants) using a colorimetric assay to identify active hits for the specific substrate.

• Reaction Setup (100 mL scale):

  • Buffer: Prepare 100 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM PLP (cofactor).

  • Substrate: Dissolve

    -keto ester (500 mg) in DMSO (5% v/v final concentration) and add to buffer.

  • Amine Donor: Add Isopropylamine (1.0 M final concentration).

    • Critical Step: Adjust pH back to 7.5 after amine addition.

  • Enzyme: Add lyophilized

    -TA powder (loading determined by activity, typically 10-20 U/mmol).

• Equilibrium Shift:

  • Incubate at 30 °C with orbital shaking.

  • System Validation: Use an open system or slight vacuum to remove acetone (volatile byproduct of isopropylamine), driving the equilibrium toward product formation.

• Workup:

  • Acidify to pH 2 to protonate the amine product (stays in aqueous phase) and extract unreacted ketone with EtOAc (discard organic).

  • Basify aqueous phase to pH 10, extract product with EtOAc. Dry and concentrate.

Diagram 2: Biocatalytic Transaminase Workflow

This diagram visualizes the "Ping-Pong Bi-Bi" mechanism and the critical equilibrium shift strategy.

Caption: The enzyme shuttles nitrogen via PLP/PMP states. Removing the volatile byproduct (acetone) is essential for high conversion.

References

• Tang, T. P., & Ellman, J. A. (1999).[4] "The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis of

  -Amino Acids and Esters." Journal of Organic Chemistry. Link

• Mathew, S., et al. (2012). "Transaminases for the synthesis of enantiopure

  -amino acids." Biotechnology Advances. Link

• Villalona, J., et al. (2023).[5] "Engineered Biocatalytic Synthesis of

  -N-Substituted- -Amino Acids." Angewandte Chemie International Edition. Link

• Morton, D., et al. (2006).[4] "The synthesis of chiral aziridines from N-tert-butanesulfinyl imines." Journal of Organic Chemistry. Link

• Kobayashi, S., et al. (2010).

  -amino acids." Chemical Society Reviews. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β-Amino Acid Organocatalysts in the Asymmetric Michael Addition of Isobutyraldehyde to N-Substituted Maleimides [mdpi.com]
• 4. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 5. Engineered Biocatalytic Synthesis of β-N-Substituted-α-Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Chiral Purity: A Comparative Guide

Executive Summary

In the development of chiral pharmaceuticals, the determination of enantiomeric excess (ee) and chiral purity is not merely a quality control step—it is a safety imperative.[1] Regulatory bodies (FDA, EMA, PMDA) mandate that enantiomers be treated as separate chemical entities due to their distinct pharmacological and toxicological profiles.[1]

This guide moves beyond standard method development to focus on cross-validation : the rigorous process of verifying a primary analytical method (typically HPLC or SFC) against an orthogonal technique to eliminate bias and co-elution risks. We compare High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and quantitative NMR (qNMR), providing actionable protocols for establishing a self-validating analytical framework.

Part 1: The Regulatory & Scientific Imperative[1]

The Need for Orthogonality

Under ICH Q2(R2) and ICH Q14 , analytical procedure development must demonstrate "fitness for purpose." A single chromatographic method, no matter how well-resolved, carries the risk of "hidden" co-elution—where an impurity or degradant co-elutes perfectly with the minor enantiomer, leading to false purity calculations.

Cross-validation mitigates this by employing a technique with a fundamentally different separation mechanism (Orthogonality).

• Mechanism A (e.g., Chiral RP-HPLC): Relies on hydrophobic interactions and solvophobic effects.

• Mechanism B (e.g., Chiral SFC): Relies on CO₂ density, hydrogen bonding, and dipole-dipole interactions in a supercritical state.

If both methods yield statistically equivalent %ee values, the probability of systematic error approaches zero.

Part 2: Comparative Technical Analysis

High-Performance Liquid Chromatography (HPLC)[2][3][4][5][6][7]

• Status: The industry gold standard.

• Modes: Normal Phase (NP) is traditional for chiral; Reversed Phase (RP) is increasingly popular for compatibility with MS.

• Pros: Universally available, high sensitivity, vast column library.

• Cons: High solvent consumption (NP), slow equilibration, long run times.

Supercritical Fluid Chromatography (SFC)[5][8]

• Status: The modern "Green" challenger.

• Mechanism: Uses supercritical CO₂ (scCO₂) as the primary mobile phase with polar modifiers (MeOH, EtOH).

• Pros: Low viscosity allows 3-5x higher flow rates; "Green" (reduced solvent waste); orthogonal selectivity to HPLC.

• Cons: Lower sensitivity (historically) than HPLC-UV; pressure management is critical.

Quantitative NMR (qNMR)[3][6]

• Status: The absolute arbitrator.

• Mechanism: Uses Chiral Solvating Agents (CSAs) to induce chemical shift differences (

  ) between enantiomers.

• Pros: Primary ratio method (no reference standard required); non-destructive.

• Cons: Low sensitivity (requires mg quantities); expensive instrumentation; lower throughput.

Table 1: Technical Performance Matrix

Feature	Chiral HPLC (NP/RP)	Chiral SFC	qNMR (with CSA)
Separation Mechanism	Liquid-Solid Adsorption	Supercritical Fluid Density/Adsorption	Magnetic Environment Interaction
Typical Run Time	20 – 60 mins	3 – 10 mins	10 – 30 mins (acquisition)
Sensitivity (LOD)	High (< 0.05%)	Moderate/High (< 0.1%)	Low (~1% without cryoprobe)
Solvent Consumption	High (Liters/day)	Low (mL/day + CO₂)	Negligible (Deuterated solvents)
Orthogonality Score	Baseline	High (vs. HPLC)	Maximum (Non-chromatographic)
Primary Use Case	QC Release, Stability	Screening, Prep, High-Throughput	Reference Standard Qualification

Part 3: Strategic Framework & Decision Logic

Selecting the right orthogonal method depends on the stage of development and sample properties.

Figure 1: Decision tree for selecting an orthogonal cross-validation method.

Part 4: Experimental Protocols (The "How-To")

Scenario: Cross-Validating a Primary HPLC Method with SFC

Objective: Validate the chiral purity of "Drug-X" (a basic small molecule) determined by Normal Phase HPLC using an orthogonal SFC method.

Method A: Primary (Normal Phase HPLC)

• System: Agilent 1260 Infinity II or equivalent.

• Column: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v).

• Flow Rate: 1.0 mL/min.[2]

• Temp: 25°C.

• Detection: UV @ 254 nm.

• Rationale: Standard "Amylose" selectivity. DEA added to suppress peak tailing of basic amine.

Method B: Orthogonal (SFC)

• System: Waters ACQUITY UPC² or equivalent.

• Column: Chiralcel OD-3 (Cellulose tris-(3,5-dimethylphenylcarbamate)), 150 x 3.0 mm, 3 µm.

• Mobile Phase:

  • A: CO₂ (Supercritical Grade).[3]

  • B: Methanol + 0.2% Isopropylamine.

  • Gradient: 5% to 40% B over 5 minutes.

• Back Pressure: 1500 psi (103 bar).

• Temp: 40°C.

• Rationale:

  • Stationary Phase Change: Amylose (HPLC) vs. Cellulose (SFC) alters chiral recognition mechanism.

  • Mobile Phase Change: Hexane (Non-polar liquid) vs. scCO₂ (Compressible fluid) alters solvation.

  • Speed: 5-minute run vs. 20+ minute HPLC run.

Execution Workflow

• Sample Prep: Prepare a stock solution of Drug-X racemate (1.0 mg/mL) and the pure S-enantiomer (API).

• Linearity Spiking: Prepare solutions with 0.1%, 0.5%, 1.0%, and 5.0% of the unwanted R-enantiomer spiked into the S-enantiomer.

• Parallel Analysis: Inject each solution in triplicate on both Method A and Method B on the same day.

Part 5: Data Analysis & Statistical Framework

Visualization of the Validation Logic

Figure 2: Parallel workflow for cross-validating analytical results.

Experimental Data Comparison (Simulated)

The following table illustrates a successful cross-validation dataset.

Spiked Impurity Level (%)	HPLC Measured Mean (%)	SFC Measured Mean (%)	Difference (HPLC - SFC)	% Recovery (HPLC)	% Recovery (SFC)
0.10	0.09	0.11	-0.02	90.0%	110.0%
0.50	0.48	0.51	-0.03	96.0%	102.0%
1.00	1.02	0.99	+0.03	102.0%	99.0%
2.50	2.48	2.52	-0.04	99.2%	100.8%
5.00	5.05	5.01	+0.04	101.0%	100.2%

Statistical Interpretation

To claim the methods are equivalent, do not rely solely on correlation (R²). Use the Bland-Altman approach :

• Calculate Differences:

• Calculate Mean Difference (Bias):

  (Should be close to 0).

• Limits of Agreement:

  .

• Acceptance Criteria: If the limits of agreement fall within the pre-defined total analytical error (e.g., ±0.1% absolute for impurities), the methods are validated.

References

• International Council for Harmonisation (ICH). (2023).[4][5] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• U.S. Food and Drug Administration (FDA). (1992).[6] Development of New Stereoisomeric Drugs. FDA Policy Statement. [Link]

• Wong, M. M., et al. (2008).[7] A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. Current Pharmaceutical Analysis. [Link]

• Lynam, K. G., & Nicolas, E. C. (1993).[8] Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity. Journal of Pharmaceutical and Biomedical Analysis. [Link]

Sources

• 1. Episode 2: The Great Shift: How the 1990s Redefined Stereochemical Standards – Chiralpedia [chiralpedia.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Analytical Advantages of SFC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. database.ich.org [database.ich.org]
• 6. hhs.gov [hhs.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD using various eluents - PubMed [pubmed.ncbi.nlm.nih.gov]

literature comparison of different approaches to 3-amino-3-arylpropanoates

An In-Depth Comparative Guide to the Synthesis of 3-Amino-3-Arylpropanoates for Medicinal Chemistry Professionals

Introduction: The Significance of the β-Amino Acid Scaffold

The 3-amino-3-arylpropanoate framework, a key β-amino acid structure, is a privileged motif in medicinal chemistry and drug development. These compounds are integral components of numerous pharmaceuticals, including treatments for diabetes (e.g., Sitagliptin), and serve as crucial intermediates for synthesizing complex molecules with significant biological activity.[1][2] Their incorporation into peptides can enhance metabolic stability and potency, making them highly valuable for drug design.[1] This guide provides a comparative analysis of the primary synthetic strategies to access these vital compounds, offering insights into the mechanistic underpinnings, practical advantages, and limitations of each approach to aid researchers in selecting the optimal method for their specific needs.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 3-amino-3-arylpropanoates can be broadly categorized into several key methodologies. This guide will focus on the most prevalent and impactful approaches: the Mannich Reaction, the Michael Addition, and the Reduction of β-Enamino Esters, with a special emphasis on asymmetric variations critical for pharmaceutical applications.

The Mannich Reaction: A Classic Three-Component Approach

The Mannich reaction is a cornerstone of organic synthesis for producing β-amino carbonyl compounds.[3] In its classic form for this application, it involves a one-pot, three-component condensation of an aromatic aldehyde, a ketone (or a malonic acid equivalent), and an amine (often ammonia or its salt).[3][4]

Mechanism and Causality: The reaction typically proceeds through the initial formation of an imine from the aromatic aldehyde and the amine. Concurrently, a ketone enolizes and acts as a nucleophile, attacking the imine electrophile to form the carbon-carbon bond, ultimately yielding the β-amino ketone framework.[4] When malonic acid and ammonium acetate are used, the reaction is thought to proceed through a more complex mechanism involving intermediates that can interconvert, leading to the desired β-amino acid as well as cinnamic acid byproducts.[5] The choice of catalyst, often a Brønsted or Lewis acid, is critical for promoting both imine formation and enolization.[3]

Workflow for a Typical Mannich Reaction

Caption: General workflow for a one-pot Mannich-type synthesis.

Performance and Limitations: While robust and often operationally simple, the classic Mannich reaction can suffer from drawbacks such as long reaction times, harsh conditions, and the formation of side products.[3][5] However, modern variations using catalysts like task-specific ionic liquids have been shown to improve yields and facilitate catalyst recycling.[3] Asymmetric variants, crucial for drug development, often employ chiral ligands or auxiliaries to control the stereochemical outcome.[6][7]

Table 1: Comparison of Selected Mannich Reaction Approaches

Aldehyde	Amine Source	Carbon Source	Catalyst/Conditions	Yield	Diastereomeric Ratio (dr) / Enantiomeric Excess (ee)	Reference
Benzaldehyde	Ammonium Acetate	Malonic Acid	Ethanol, reflux	Moderate (17-70% range for various aryl aldehydes)	N/A (Racemic)	[5]
Various Aromatic	Anilines	Acetophenone	[C3SO3Hnhm]HSO4 (Ionic Liquid), RT	Good (up to 95%)	N/A	[3]
N-protected imines	N/A	Camphor-based iminolactone	Lewis Acid	Good (up to 95%)	>99:1 dr, 99% ee	[6]

Michael Addition: A Versatile C-N Bond Formation Strategy

The Michael or 1,4-conjugate addition of an amine nucleophile to an α,β-unsaturated aryl ester (e.g., ethyl cinnamate) is a powerful and widely used method for synthesizing 3-amino-3-arylpropanoates.[8] This approach offers high atom economy and often proceeds under mild conditions.

Mechanism and Causality: The reaction is initiated by the nucleophilic attack of an amine onto the β-carbon of the activated olefin, forming a resonance-stabilized enolate intermediate. Subsequent protonation of this intermediate yields the final 3-aminopropanoate product.[8] The reaction's efficiency can be significantly enhanced by using microwave irradiation, which dramatically reduces reaction times.[9] Asymmetric synthesis is frequently achieved by using a chiral amine that acts as a chiral auxiliary, guiding the addition to favor one diastereomer.[10][11]

Mechanism of the Michael Addition

Caption: Simplified mechanism of the Michael Addition for β-amino ester synthesis.

Performance and Limitations: The Michael addition is highly versatile, but the reactivity of the amine and the acceptor can influence reaction rates and yields. Sterically hindered amines may react sluggishly. A key advantage is the straightforward path to enantiopure products by employing chiral auxiliaries derived from readily available sources like L-valine, which can be cleaved post-reaction to furnish the desired β-amino acid with high enantiomeric excess.[10][11]

Table 2: Comparison of Selected Michael Addition Approaches

Michael Acceptor	Amine Nucleophile	Conditions	Yield	Diastereomeric Ratio (dr) / Enantiomeric Excess (ee)	Reference
Methyl Acrylate	Benzylamine	Methanol, Microwave (115°C, 3 hr)	Moderate (1:1 mixture with bis-adduct)	N/A (Racemic)	[9]
(S)-N-Acryloyl Oxazolidinone	Lithium Dibenzylamide	THF, -78°C to RT	Good	High ee	[10][11]
Ethyl 3-pyridyl acrylate	Lithium (R)-N-(trimethylsilyl)-(1)-phenethylamide	Asymmetric conditions	Good	>90% ee	[12]

Reduction of β-Enamino Esters: A Two-Step Pathway

This strategy involves two distinct steps: first, the condensation of a β-keto ester with an amine to form a β-enamino ester, followed by the reduction of the carbon-carbon double bond to yield the saturated 3-aminopropanoate.

Mechanism and Causality: The initial condensation is a straightforward reaction between a ketone and an amine, forming an enamine, which is stabilized by conjugation with the ester group.[13] The second step, the reduction, is crucial for establishing the final stereocenter. This can be achieved through various methods, including catalytic hydrogenation or, more recently, through organocatalytic transfer hydrogenation using Hantzsch esters as a mild hydrogen source.[2] The use of a chiral Brønsted acid catalyst during the reduction step can induce high levels of enantioselectivity by creating a chiral environment around the enamine during the hydride transfer.[2]

Performance and Limitations: This method is advantageous because it allows for the modular construction of the target molecule, with the potential to introduce diversity at three points (the aryl group from the keto ester, the ester group, and the amine). The primary challenge lies in achieving high stereoselectivity during the reduction step. While catalytic hydrogenation is effective, it may not be suitable for substrates with other reducible functional groups. Organocatalytic methods offer a milder and often more chemoselective alternative.[2]

Detailed Experimental Protocols

To provide actionable insights, the following are representative protocols for two of the discussed methodologies.

Protocol 1: One-Pot Synthesis of 3-Amino-3-phenylpropionic Acid via Mannich-type Reaction[5]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add benzaldehyde (1 equivalent), malonic acid (1.2 equivalents), and ammonium acetate (1.5 equivalents).

• Solvent Addition: Add absolute ethanol as the solvent (concentration approx. 0.5 M with respect to the aldehyde).

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath to facilitate precipitation of the product.

• Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold ethanol and then diethyl ether.

• Drying: Dry the purified white crystalline solid under vacuum to yield 3-amino-3-phenylpropionic acid.

Protocol 2: Asymmetric Michael Addition using a Chiral Auxiliary[10][11]

• Enolate Formation: In a flame-dried, argon-purged flask, dissolve the chiral N-acryloyl oxazolidinone (derived from an amino acid like L-valine) in anhydrous THF. Cool the solution to -78°C.

• Nucleophile Addition: Slowly add a solution of lithium dibenzylamide in THF to the flask. Stir the resulting mixture at -78°C for 1 hour to form the lithium enolate.

• Electrophilic Quench (if applicable for derivatization): An electrophile (e.g., an alkyl halide) can be added at this stage to functionalize the α-position. For the direct product, proceed to protonation.

• Diastereoselective Protonation: Add a proton source (e.g., 2-pyridone) to the reaction mixture and allow it to warm slowly to room temperature.

• Workup: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

• Auxiliary Cleavage: Purify the adduct by chromatography. Subsequently, cleave the chiral auxiliary under acidic or basic hydrolysis conditions (e.g., LiOH in THF/water) to release the enantiomerically enriched 3-amino-3-arylpropanoic acid.

Conclusion and Future Outlook

The synthesis of 3-amino-3-arylpropanoates is a mature field with several robust and reliable methodologies.

• The Mannich reaction offers a direct, one-pot route, which is highly efficient for library synthesis, especially with modern catalytic improvements.

• The Michael addition stands out for its versatility and the relative ease of implementing asymmetric strategies using chiral auxiliaries, making it a preferred method for accessing enantiopure compounds.

• The reduction of β-enamino esters provides a modular approach, with recent advances in asymmetric organocatalysis making it an increasingly attractive option for stereocontrolled synthesis.

The choice of synthetic route will ultimately depend on the specific goals of the researcher, including desired scale, substrate scope, and, most critically, the requirement for stereochemical purity. As the demand for enantiomerically pure β-amino acids in drug discovery continues to grow, the development of more efficient, scalable, and sustainable catalytic asymmetric methods will remain a key focus of future research.

References

• A One-Pot Synthesis of 3-Amino-3-Arylpropionic Acids. Scribd. [Link]

• A convenient route to enantiopure 3-aryl-2,3-diaminopropanoic acids by diastereoselective Mannich reaction of camphor-based tricyclic iminolactone with imines. PubMed. [Link]

• Asymmetric synthesis of beta(2)-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. University of St Andrews Research Portal. [Link]

• A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. | Request PDF. ResearchGate. [Link]

• Asymmetric synthesis of β2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy. [Link]

• Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradiation. PMC. [Link]

• Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. PubMed. [Link]

• Reduction of β-enamino esters 110 (for other examples of reduction of.... ResearchGate. [Link]

• Three-Component Synthesis of γ-Amino Esters with α-Quaternary Carbon Centers via NHC/Photoredox Dual Catalysis. Wiley Online Library. [Link]

• Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles. MDPI. [Link]

• One-pot Green Procedure for the Mannich Reaction Catalyzed by a Task-specific Ionic Liquid. ThaiScience. [Link]

• A3-Mannich coupling reaction via chiral propargylglycine Ni(ii) complex: an approach for synthesizing enantiomerically enriched unnatural α-amino acids. RSC Publishing. [Link]

• Preparation process of 3s-3-amino-3-aryl propionic acid and derivatives thereof.
• Synthesis of 3-amino-3-aryl propanoates.

• A Simple and Fast Synthetic Pathway of [Beta]-Enamino-Esters by Condensation of [Beta]-Keto Ester with Aliphatic and Aromatic Amines in Ethanol. Academia.edu. [Link]

• Taking the 'high road' to renewable beta-amino acids. Nature Portfolio. [Link]

• Michael Addition. Organic Chemistry Portal. [Link]

• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses Procedure. [Link]

• A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles. Thieme. [Link]

• Photoinduced diversity-oriented synthesis of α-ketoester β-enamino esters, 3,3-difluoro-4-pyrrolin-2-ones, and 3-fluoro-3-pyrrolin-2-ones from bromodifluoroacetates and β-enamino esters. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction. Beilstein Journals. [Link]

• Asymmetric Synthesis of Tailor-Made Amino Acids Using Chiral Ni(II) Complexes of Schiff Bases. An Update of the Recent Literature. MDPI. [Link]

• Photocatalytic methods for amino acid modification. David Spring's group. [Link]

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• 5. scribd.com [scribd.com]
• 6. A convenient route to enantiopure 3-aryl-2,3-diaminopropanoic acids by diastereoselective Mannich reaction of camphor-based tricyclic iminolactone with imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A3-Mannich coupling reaction via chiral propargylglycine Ni(ii) complex: an approach for synthesizing enantiomerically enriched unnatural α-amino acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Michael Addition [organic-chemistry.org]
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• 13. (PDF) A Simple and Fast Synthetic Pathway of [Beta]-Enamino-Esters by Condensation of [Beta]-Keto Ester with Aliphatic and Aromatic Amines in Ethanol [academia.edu]

Comparative Guide: Assessing the Scalability of Asymmetric Synthesis Methods

Executive Summary: The "Scale-Up Gap"

In discovery chemistry, the primary metric is Enantiomeric Excess (

) . In process chemistry, is merely a baseline requirement; the true drivers are Process Mass Intensity (PMI) , Turnover Number (TON) , and Cost of Goods (COGS) .

This guide objectively compares the three dominant asymmetric modalities—Transition Metal Catalysis (TMC) , Biocatalysis , and Organocatalysis —focusing strictly on their viability for multi-kilogram to metric-ton manufacturing.

The Verdict:

• Transition Metal Catalysis remains the "High-Speed Rail" for hydrogenation and cross-couplings: high capital investment (ligands) but unbeatable efficiency (TON > 10,000).

• Biocatalysis is the "Custom Factory": high upfront development time (directed evolution) but superior long-term economics and purity for C=O and C-N bond formation.

• Organocatalysis is the "Utility Vehicle": robust and metal-free, but often crippled by low turnover (high catalyst loading) in large-scale applications.

The Scalability Matrix: Defining Critical Quality Attributes (CQAs)

Before analyzing specific methods, we must define the metrics that determine scalability.

Metric	Definition	Target for Scale-Up	Why it Matters
TON (Turnover Number)	Moles of product per mole of catalyst.	(Ideal )	Determines catalyst cost contribution. Low TON = High Cost.
TOF (Turnover Frequency)	TON per unit time ( ).		Determines reactor residence time and throughput ( kg/day ).
Global E-Factor	Kg waste / Kg product (includes catalyst synthesis).	(Pharma)	Environmental compliance and waste disposal costs.
Metal Leaching	Residual metal in API.		Mandatory regulatory compliance (ICH Q3D).

Method A: Transition Metal Catalysis (The Incumbent)

Core Technology: Homogeneous Asymmetric Hydrogenation (Rh, Ru, Ir with Chiral Phosphines).[1]

Mechanism & Causality

TMC relies on inner-sphere coordination . The metal center binds the substrate (e.g., enamide) and activates molecular hydrogen. The chiral ligand (e.g., BINAP, DuPhos) creates a steric pocket that forces H2 delivery to a specific face of the alkene.

• Why it scales: The activation energy for H2 splitting is drastically lowered, allowing TOFs exceeding 10,000

  .

• The Bottleneck:Scavenging. The metal is toxic. Removing Rh from 500 ppm to <10 ppm often requires expensive scavengers (SiliaMetS®) or crystallization, reducing yield.

Standardized Protocol: Asymmetric Hydrogenation (Scale: 1 kg)

• Catalyst: [Rh(COD)(R,R-DuPhos)]OTf (Substrate/Catalyst ratio: 2,000:1).

• Conditions: 5 bar H2, 25°C, MeOH.

• Workflow:

  • Degassing: Critical. O2 poisons the catalyst. Sparge solvent with N2 for >1 hour.

  • Reaction: Pressurize reactor. Monitor uptake via mass flow controller.[2]

  • Quench: Vent H2.

  • Purification: Add Trimercaptotriazine (TMT) resin to scavenge Rh. Filter. Crystallize.

Data Profile

• Robustness: High (if O2 excluded).

• Scalability: Excellent.[3] Syngenta’s Metolachlor process operates at >10,000 tons/year with TONs of 2,000,000 [1].

Method B: Biocatalysis (The Disruptor)

Core Technology: Engineered Enzymes (Transaminases, Ketoreductases).

Mechanism & Causality

Biocatalysis uses lock-and-key or induced fit mechanisms. Unlike metals, enzymes bind the substrate in a complex 3D active site, often utilizing cofactors (PLP, NADH) to facilitate proton transfer.

• Why it scales: Enzymes operate at ambient temperature/pressure. They are biodegradable.[4]

• The Bottleneck:Substrate Inhibition. Natural enzymes often fail on synthetic substrates. This requires Directed Evolution (iterative mutagenesis) to fit the specific API molecule.

Case Study: The Sitagliptin (Januvia) Protocol

Merck & Co. replaced a Rh-catalyzed hydrogenation with a Transaminase process developed with Codexis [2].[5]

Comparison Data (Merck Sitagliptin Process):

Parameter	Rh-Catalyzed Route (Old)	Biocatalytic Route (New)	Improvement
Pressure	250 psi (High Pressure)	Atmospheric	Safety/CapEx
Yield	~82% (after cryst.)	92%	+10%
Enantiomeric Excess	97% (requires upgrade)	>99.95%	Elimination of chiral resolution
Waste (PMI)	High (Metal + purification)	Reduced by 19%	Green Chemistry
Productivity	Baseline	+53% ( kg/L/day )	Throughput

Workflow: Transaminase Reaction

• Enzyme Prep: Reconstitute lyophilized CDX-017 (Transaminase) in buffer.

• Cofactor: Add PLP (Pyridoxal phosphate) and Isopropylamine (amine donor).

• Reaction: Add Pro-Sitagliptin ketone. Stir at 45°C.

• Workup: Acidify to quench. Extract. No metal scavenging required.

Method C: Organocatalysis (The Contender)

Core Technology: Small molecule chiral amines (Proline, MacMillan catalysts), Phosphoric acids.

Mechanism & Causality

Relies on HOMO-raising (Enamine) or LUMO-lowering (Iminium) activation strategies.

• Why it scales: No heavy metals.[2] Insensitive to moisture/oxygen (unlike Rh/Ru).

• The Bottleneck:Catalyst Loading. Because organocatalysts lack the "electronic sink" capability of transition metals, they often require 10–20 mol% loading to achieve reasonable rates [3].

The "Hidden" Cost of Organocatalysis

While the catalyst itself is "cheap" (e.g., Proline), the Global E-Factor spikes because you must manufacture, transport, and remove huge quantities of catalyst.

• Example: To make 100kg of Product (MW 200) using 20 mol% Catalyst (MW 150):

  • You need ~15 kg of catalyst.

  • Compare to Metal Catalysis (0.1 mol%): You need ~0.15 kg of catalyst.

  • Result: Organocatalysis generates 100x more catalyst-related waste.

Visualization: Strategic Decision Frameworks

Diagram 1: Selection Logic for Scale-Up

Caption: A logic gate for selecting the optimal asymmetric method based on substrate type and production constraints.

Diagram 2: Process Flow & Waste Stream Comparison

Caption: Comparative workflow showing the additional unit operations required for metal scavenging vs. biocatalysis.

References

• Blaser, H. U. (2002). "The Chiral Switch of (S)-Metolachlor: A Personal Account of an Industrial Odyssey in Asymmetric Catalysis." Advanced Synthesis & Catalysis, 344(1), 17-31. Link

• Savile, C. K., et al. (2010). "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309. Link

• Antenucci, A., & Dughera, S. (2023).[6][7] "Usefulness of the Global E Factor as a Tool to Compare Different Catalytic Strategies." Catalysts, 13(1), 102.[6][7] Link

• Etayo, P., & Vidal-Ferran, A. (2013). "Rh-Catalyzed Asymmetric Hydrogenation of Functionalized Olefins." Chemical Society Reviews, 42, 728-754. Link

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Going Full Circle with Organocatalysis and Biocatalysis: The Latent Potential of Cofactor Mimics in Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. epa.gov [epa.gov]
• 6. mdpi.com [mdpi.com]
• 7. semanticscholar.org [semanticscholar.org]

Safety & Regulatory Compliance

methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate proper disposal procedures

Executive Summary & Chemical Profile

Immediate Action Required: This compound is a chiral

-amino acid ester.[1] While often handled in small research quantities, its disposal requires strict adherence to organic amine and ester protocols.[1] Improper disposal into aqueous drains or mixing with incompatible waste streams (specifically oxidizers) poses significant safety and regulatory risks.[1]

As a Senior Application Scientist, I emphasize that "disposal" begins at the moment of synthesis or purchase. You are not just throwing away a chemical; you are managing a reactive nitrogenous organic intermediate.[1]

Chemical Identity & Hazard Characterization

• Chemical Name: Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate[1][2]

• CAS: 1213032-47-5 (and related stereoisomers)[1]

• Functional Groups:

  • Primary Amine (

    ): Basic, nucleophilic.[1] Incompatible with strong acids and oxidizers.[1][3]

  • Methyl Ester (

    ): Susceptible to hydrolysis; flammable.[1]

  • Aryl Ether (

    ): Generally stable but contributes to organic load.[1]

Quantitative Hazard Data (Estimated based on SAR):*

Property	Value / Classification	Operational Implication
Physical State	Solid (typically) or Oil	Dust inhalation risk if solid; absorbents required if oil.[1]
Acidity (pKa)	~9.0 (Amine conjugate acid)	DO NOT mix with strong acids (exothermic neutralization).[1]
GHS Classification	Irritant (Cat 2)	H315 (Skin), H319 (Eye), H335 (Resp).[1] PPE is mandatory.[1][4]

| Flash Point | >110°C (Predicted) | Combustible.[1] Classify as "Ignitable" if in solvent.[1] |

*Structure-Activity Relationship (SAR) data derived from analogous

-amino esters.[1]

Pre-Disposal: Segregation & Stabilization[1]

The "Hold" Phase: The most critical error in laboratory waste management is "commingling."[1] You must segregate this compound based on its chemical reactivity, not just its physical state.

Critical Incompatibilities:

• Nitric Acid / Strong Oxidizers: Mixing amines with nitric acid can generate unstable N-nitroso compounds or trigger hypergolic ignition.[1]

• Aqueous Bases: High pH will hydrolyze the ester, releasing methanol (flammable) and the free amino acid, potentially altering the waste container's pressure.[1]

• Aldehydes/Ketones: Will react with the amine (Schiff base formation), releasing water and heat.[1]

Segregation Logic Flow

The following diagram illustrates the decision process for segregating this specific amino-ester.

Caption: Segregation logic ensuring separation of halogenated solvents and proper routing of solid residues.

The Disposal Workflow (Step-by-Step)

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) guidelines for "P-listed" or characteristic hazardous waste.[1]

Phase A: Solid Waste (Pure Compound)[1]

• Containment: Transfer the solid substance into a clear, sealable polyethylene bag or a screw-top glass vial.

• Secondary Containment: Place the primary container inside a secondary high-density polyethylene (HDPE) wide-mouth jar.

• Labeling:

  • Chemical Name: Write the full IUPAC name. Do not use abbreviations like "Amino-Ester Intermed."

  • Hazards: Check "Toxic" and "Irritant."[1]

• Handover: Move to the Satellite Accumulation Area (SAA).

Phase B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1]

• pH Check: Before adding to a central waste carboy, check the pH of your solution.[1]

  • If pH < 3:[1] Neutralize slowly with Sodium Bicarbonate to pH 5-9.[1] (Prevents acid-catalyzed hydrolysis or reaction with other basic wastes).[1]

• Solvent Compatibility:

  • If dissolved in Dichloromethane (DCM)

    Halogenated Waste .[1]

  • If dissolved in Methanol/Ethyl Acetate

    Non-Halogenated Waste .[1]

• Bulking: Pour into the appropriate carboy using a funnel. Close the latch immediately.

  • Warning: Do not fill containers >90% full to allow for thermal expansion.[1]

Phase C: Empty Containers

• Triple Rinse: Rinse the original bottle 3 times with a solvent capable of dissolving the residue (e.g., acetone).[1]

• Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (Phase B).

• Defacing: Cross out the original label. Mark as "Empty."

• Disposal: Discard the glass bottle in the "Glass/Sharps" bin, not general trash.

Emergency Spill Response

If a spill occurs, the primary risk is dust inhalation (if solid) or solvent flammability (if liquid).[1]

Protocol:

• Isolate: Evacuate the immediate area (radius of 3 meters).[1]

• PPE: Don Nitrile gloves (double layer), safety goggles, and a lab coat.[1][4] If powder is fine, use an N95 or P100 respirator.

• Neutralize/Absorb:

  • Solids: Cover with wet paper towels to prevent dust generation, then wipe up.[1]

  • Liquids: Use a clay-based absorbent (vermiculite) or an organic spill pad.[1]

• Decontaminate: Clean the surface with 10% soap/water solution.[1]

• Disposal: All cleanup materials (gloves, pads, towels) must be bagged and treated as Solid Hazardous Waste .[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 562482: Methyl 3-(2-methoxyphenyl)propanoate. Retrieved from [Link]

• Vanderbilt University Medical Center (2023). Laboratory Guide for Managing Chemical Waste. Office of Clinical and Research Safety.[1][5] Retrieved from [Link][1]

• University of Otago (2023). Laboratory Chemical Waste Disposal Guidelines. Health, Safety and Compliance. Retrieved from [Link]

• American Chemical Society (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[1] Retrieved from [Link][1]

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• 2. METHYL (3R)-3-AMINO-3-(2-METHOXYPHENYL)PROPANOATE CAS#: 1213105-49-7 [m.chemicalbook.com]
• 3. case.edu [case.edu]
• 4. peptide24.store [peptide24.store]
• 5. vumc.org [vumc.org]

Personal protective equipment for handling methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate

-Amino Acid Ester / Chiral Intermediate

Executive Summary

Methyl (3R)-3-amino-3-(2-methoxyphenyl)propanoate is a chiral

-amino ester used primarily as a building block in the synthesis of peptidomimetics and cardiovascular therapeutics. Its handling requires strict adherence to protocols designed for corrosive irritants and potential sensitizers .[1]

Critical Hazard: As a primary amine derivative, this compound poses a risk of severe eye damage (Category 1/2A) and respiratory sensitization. Hydrolysis releases methanol (toxic) and the corresponding

-amino acid.

Immediate Action Required:

• Containment: Handle exclusively within a certified chemical fume hood.

• Skin Protection: Double-gloving (Nitrile) is mandatory due to the high permeation potential of organic esters.

• Storage: Hygroscopic; store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Risk Assessment & Hazard Identification

The following data synthesizes safety profiles of structural analogs (benzyl-

-alaninates) and functional group analysis (primary amine/methyl ester).

Hazard Class	GHS Code	Description	Causality & Mechanism
Acute Toxicity	H302	Harmful if swallowed	Bioavailability of -amino esters allows rapid systemic absorption; metabolic hydrolysis releases methanol.
Skin/Eye	H315, H318	Causes skin irritation / Serious eye damage	Basic nitrogen lone pair reacts with mucosal membranes; ester functionality facilitates lipid permeation.
Respiratory	H335	May cause respiratory irritation	Fine particulate matter (solid form) is highly irritating to the upper respiratory tract.
Reactivity	N/A	Moisture Sensitive	Susceptible to hydrolysis; autocatalytic degradation may occur if exposed to atmospheric moisture.

Personal Protective Equipment (PPE) Matrix

This protocol moves beyond "standard" PPE, utilizing a Barrier-Analysis approach to select equipment based on permeation breakthrough times and physical state.

PPE Selection Logic

• Hand Protection: Latex is prohibited due to poor resistance to organic esters. Nitrile provides adequate splash protection, but the "Double-Glove" technique creates a sacrificial outer layer to prevent permeation during weighing tasks.

• Respiratory Protection: While a fume hood is the primary control, an N95/P100 respirator is required during spill cleanup or equipment maintenance where the hood sash is raised.

Required Equipment Table

Body Area	Standard PPE	Enhanced PPE (High Risk*)	Technical Justification
Eyes	Chemical Splash Goggles (ANSI Z87.1)	Face Shield + Goggles	Goggles seal against vapors; Face shield protects neck/face from exothermic hydrolysis splashes.
Hands	Nitrile Gloves (Min 5 mil)	Double Nitrile (Outer: 8 mil, Inner: 4 mil)	Prevents micro-exposure via pinholes; outer glove discarded immediately upon contamination.
Body	Lab Coat (Polyester/Cotton)	Chemical-Resistant Apron (Tyvek/PVC)	Porous lab coats absorb liquids; aprons provide an impermeable barrier for liquid handling.
Respiratory	Fume Hood (Face velocity: 100 fpm)	PAPR or Full-Face Respirator (OV/P100)	Required only during spill response outside the hood.

*High Risk defined as: Handling >5g, spills, or heating operations.

Operational Handling Protocol

Workflow Logic

The following diagram illustrates the critical control points (CCPs) for maintaining safety and chemical integrity.

Figure 1: Operational workflow emphasizing moisture control and dust minimization.

Step-by-Step Procedure

• Preparation:

  • Remove container from cold storage. CRITICAL: Allow to reach room temperature before opening to prevent condensation (hydrolysis risk).

  • Verify Fume Hood operation (Magnahelic gauge check).

• Weighing (The Highest Risk Step):

  • Place analytical balance inside the fume hood or use a powder containment enclosure.

  • Use an anti-static gun on the spatula and weigh boat to prevent "flying powder" (electrostatic dispersion).

  • Technique: Keep the receiving vessel closed whenever not actively adding solid.

• Solubilization:

  • Dissolve the solid immediately after weighing. Do not leave dry powder exposed to air.[2]

  • Solvent Choice: Anhydrous Methanol, DCM, or DMF are preferred. Avoid water or alcohols without pH control.

• Cleanup:

  • Wipe balance area with a solvent-dampened tissue (DCM or Ethanol) to capture invisible dust.

  • Discard wipes in Solid Hazardous Waste .

Emergency Response & Spill Management

Do not attempt to clean spills >10g without respiratory protection.

Spill Decision Logic

Figure 2: Decision tree for assessing spill severity and response actions.

Decontamination

• Absorb: Use universal absorbent pads or vermiculite. Do not use sawdust (combustible reaction with potential oxidizers in lab).

• Clean: Scrub area with 5% aqueous acetic acid (to protonate the amine and increase solubility) followed by soap and water.

• Ventilate: Increase air exchange if possible.

Waste Disposal

Regulatory Status: This material is considered a Hazardous Chemical Waste . It must not be flushed down the drain.[2][3][4]

Waste Stream	Classification	Packaging Requirements
Solid Waste	Organic Solid, Toxic	Double-bagged in clear polyethylene; labeled "Toxic Solid".
Liquid Waste	Organic Solvent (Non-Halogenated)	Glass or HDPE carboy. Do not mix with oxidizers (Nitric acid).
Contaminated Sharps	Sharps	Rigid sharps container.

Disposal Protocol:

• Segregate from acidic waste streams to prevent exothermic neutralization in the waste drum.

• Label clearly with full chemical name (No abbreviations).

• Contact institutional EHS for pickup.

References

• PubChem. (2025).[5] Methyl 3-(2-methoxyphenyl)propanoate Compound Summary. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2024).[3][6] Laboratory Safety Guidance: Personal Protective Equipment. United States Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

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